Octyl acrylate

• CAS: 2499-59-4

Core Science & Biosynthesis

An In-Depth Technical Guide to Octyl Acrylate: Chemical Structure, Properties, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Octyl acrylate, an ester of acrylic acid and octanol, is a versatile monomer primarily utilized in the synthesis of polymers for a wide range of industrial applications, including adhesives, coatings, and textiles.[1][2] Its characteristic eight-carbon alkyl chain imparts valuable properties such as hydrophobicity, flexibility, and weatherability to the resulting polymers.[3][4] This technical guide provides a comprehensive overview of the chemical structure and physicochemical properties of octyl acrylate. Detailed experimental protocols for the determination of its key properties are presented, alongside a logical workflow for its synthesis and purification. This document is intended to serve as a valuable resource for researchers and professionals engaged in polymer chemistry, materials science, and related fields.

Chemical Structure and Identification

Octyl acrylate is the common name for the organic compound with the IUPAC name octyl prop-2-enoate.[5] It consists of an eight-carbon alkyl group attached to an acrylate moiety. The most common isomer is n-octyl acrylate, where the octyl group is a linear chain. Another common isomer is 2-octyl acrylate.[4]

Chemical Structure of n-Octyl Acrylate:

Table 1: Chemical Identification of n-Octyl Acrylate

Identifier	Value	Reference(s)
IUPAC Name	octyl prop-2-enoate	[5]
Synonyms	n-Octyl acrylate, Acrylic acid octyl ester	[3][5]
CAS Number	2499-59-4	[5][6]
Molecular Formula	C₁₁H₂₀O₂	[5][6][7]
Molecular Weight	184.28 g/mol	[5][6][7]
SMILES	CCCCCCCCOC(=O)C=C	[5]
InChIKey	ANISOHQJBAQUQP-UHFFFAOYSA-N	[5]

Physicochemical Properties

The physical and chemical properties of octyl acrylate are crucial for its handling, storage, and application in polymerization processes. These properties are summarized in the tables below. Note that some values may vary slightly between sources due to different experimental conditions.

Table 2: Physical Properties of n-Octyl Acrylate

Property	Value	Reference(s)
Appearance	Clear, colorless liquid with an ester-like odor	[3]
Boiling Point	220-229 °C at 760 mmHg; 101-103 °C at 2 Torr	[8][9][10]
Melting Point	-58.7 °C (estimate) to -90 °C	[9][11]
Density	0.876 - 0.885 g/cm³ at 20-25 °C	[4][10][12]
Refractive Index	1.437 - 1.442 at 20-25 °C	[4][12]
Viscosity	1-3 mPa·s at 25 °C	[4]
Flash Point	77.1 - 178 °C	[9][12]
Water Solubility	0.01 g/L at 25 °C	[8][13]
Vapor Pressure	0.10 mmHg at 25 °C	[9]

Table 3: Chemical Properties and Reactivity of n-Octyl Acrylate

Property	Description	Reference(s)
Polymerization	Undergoes free-radical polymerization to form poly(octyl acrylate). An inhibitor (e.g., MEHQ) is typically added for storage.	[4]
Reactivity	The acrylate group is highly reactive and can participate in various addition reactions.	[1]
Glass Transition Temp. (Tg) of Polymer	<-65 °C	[8][13]
Stability	Stable under recommended storage conditions. Avoid heat, light, and sources of ignition.	[4]

Experimental Protocols

This section provides detailed methodologies for the determination of key physicochemical properties of octyl acrylate.

Determination of Density

The density of liquid chemicals like octyl acrylate can be accurately determined using a digital density meter, following a standard test method such as ASTM D4052.[7]

• Apparatus: Digital density meter, syringe or autosampler, temperature-controlled sample cell.

• Procedure:

  • Calibrate the digital density meter with dry air and deionized water at the desired temperature (e.g., 20 °C).

  • Equilibrate the octyl acrylate sample to the measurement temperature.

  • Introduce the sample into the measuring cell of the density meter, ensuring no air bubbles are present.[7]

  • Allow the reading to stabilize and record the density value.

  • Clean the measuring cell thoroughly with appropriate solvents (e.g., ethanol, acetone) and dry it before the next measurement.

Determination of Boiling Point

The boiling point can be determined using a micro boiling point apparatus or during distillation.[14][15]

• Apparatus: Thiele tube or MelTemp apparatus, thermometer, capillary tube (sealed at one end), small test tube, heating oil (paraffin or silicone oil).[16]

• Procedure (Capillary Method):

  • Place a small amount of octyl acrylate into the small test tube.

  • Invert the capillary tube (open end down) and place it inside the test tube containing the sample.

  • Attach the test tube to the thermometer and place the assembly in the Thiele tube containing heating oil.[16]

  • Heat the Thiele tube gently and observe the capillary tube.

  • A slow stream of bubbles will emerge from the capillary as the liquid is heated.

  • The boiling point is the temperature at which a rapid and continuous stream of bubbles emerges.[17]

  • Alternatively, note the temperature at which the bubble stream stops and the liquid begins to enter the capillary tube upon cooling. This is also the boiling point.[16]

Determination of Viscosity

The viscosity of octyl acrylate can be measured using a viscometer, such as a Brookfield viscometer or an Ubbelohde viscometer.[18][19]

• Apparatus: Brookfield DV-II+ viscometer with a suitable spindle (e.g., #31), temperature-controlled water bath.[18]

• Procedure:

  • Place the octyl acrylate sample in a beaker and allow it to equilibrate to the desired temperature (e.g., 25 °C) in the water bath.

  • Select the appropriate spindle and rotational speed for the expected viscosity range.

  • Immerse the spindle into the liquid to the marked level.

  • Start the viscometer and allow the reading to stabilize.

  • Record the viscosity in mPa·s.

Determination of Purity by Gas Chromatography (GC)

The purity of octyl acrylate can be determined by gas chromatography.

• Apparatus: Gas chromatograph with a Flame Ionization Detector (FID), capillary column suitable for acrylate analysis (e.g., Rxi-5Sil MS).[6]

• Procedure:

  • Prepare a standard solution of high-purity octyl acrylate in a suitable solvent (e.g., dichloromethane).

  • Prepare a solution of the sample to be analyzed in the same solvent.

  • Inject a small volume (e.g., 1 µL) of the sample solution into the GC.

  • Run the analysis using an appropriate temperature program for the column.

  • Identify the peak corresponding to octyl acrylate by comparing the retention time with that of the standard.

  • Calculate the purity by determining the area percentage of the octyl acrylate peak relative to the total area of all peaks in the chromatogram.

Spectroscopic Analysis

Spectroscopic data is essential for the structural confirmation of octyl acrylate.

• Infrared (IR) Spectroscopy: The IR spectrum of octyl acrylate will show characteristic absorption bands for the C=O stretch of the ester at approximately 1720-1740 cm⁻¹, the C=C stretch of the alkene at around 1620-1640 cm⁻¹, and C-H stretches of the alkyl chain and vinyl group.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will exhibit characteristic signals for the vinyl protons (CH₂=CH-) in the range of 5.8-6.4 ppm, the protons on the carbon adjacent to the ester oxygen (-O-CH₂-) at around 4.1 ppm, and the signals for the octyl chain protons at various upfield shifts.

  • ¹³C NMR: The carbon NMR spectrum will show a signal for the carbonyl carbon at approximately 166 ppm, signals for the vinyl carbons between 128-131 ppm, and signals for the carbons of the octyl chain.

• Mass Spectrometry (MS): The mass spectrum of octyl acrylate will show the molecular ion peak (M⁺) at m/z 184.[20] Common fragmentation patterns include the loss of the octoxy group or cleavage of the alkyl chain.[6]

Logical Workflow and Diagrams

Synthesis and Purification Workflow

Octyl acrylate is typically synthesized via the esterification of acrylic acid with octanol.[10] The following diagram illustrates a typical laboratory-scale synthesis and purification workflow.

Caption: Workflow for the synthesis and purification of octyl acrylate.

Polymerization Process

Octyl acrylate is a monomer used in free-radical polymerization to produce poly(octyl acrylate).

Caption: Key steps in the free-radical polymerization of octyl acrylate.

Safety and Handling

Octyl acrylate is irritating to the skin, eyes, and respiratory system.[21] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion

Octyl acrylate is a key monomer in the polymer industry, valued for the desirable properties it imparts to copolymers. A thorough understanding of its chemical structure, physicochemical properties, and the experimental methods for their determination is essential for its effective use in research and development. This guide provides a consolidated resource of technical information to support professionals in the fields of polymer science and drug development.

References

• 1. Octadecyl acrylate (4813-57-4) 1H NMR [m.chemicalbook.com]
• 2. univarsolutions.com [univarsolutions.com]
• 3. Density Testing Procedure | International and Accredited Lab [nikoopharmed.com]
• 4. epluschemical.com [epluschemical.com]
• 5. store.astm.org [store.astm.org]
• 6. Octyl acrylate | C11H20O2 | CID 17258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 8. store.astm.org [store.astm.org]
• 9. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 10. epluschemical.com [epluschemical.com]
• 11. researchgate.net [researchgate.net]
• 12. spectrabase.com [spectrabase.com]
• 13. researchgate.net [researchgate.net]
• 14. phillysim.org [phillysim.org]
• 15. vernier.com [vernier.com]
• 16. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 17. uomus.edu.iq [uomus.edu.iq]
• 18. paint.org [paint.org]
• 19. users.metu.edu.tr [users.metu.edu.tr]
• 20. 2-Propenoic acid, octyl ester [webbook.nist.gov]
• 21. cpachem.com [cpachem.com]

Synthesis of 2-Octyl Acrylate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-octyl acrylate, a valuable monomer in the production of polymers for various applications, including pressure-sensitive adhesives and coatings. This document provides a thorough overview of the primary synthesis methodologies, detailed experimental protocols, and critical process parameters. The information is intended to equip researchers and professionals in drug development and material science with the necessary knowledge to effectively produce and purify 2-octyl acrylate. Of note, 2-octanol, a key starting material, can be derived from renewable resources such as castor oil, positioning 2-octyl acrylate as a bio-based monomer.[1][2]

Synthesis Methodologies

The industrial production of 2-octyl acrylate is primarily achieved through two main synthetic routes: direct esterification of acrylic acid with 2-octanol and transesterification of a light alcohol acrylate with 2-octanol.

Direct Esterification

Direct esterification is a common method for producing 2-octyl acrylate, involving the reaction of acrylic acid and 2-octanol in the presence of an acid catalyst.[1] This equilibrium-driven reaction necessitates the removal of water to favor product formation.

Reaction Scheme:

A variety of acid catalysts can be employed, including both homogeneous and heterogeneous systems. Homogeneous catalysts include sulfonic acids like methanesulfonic acid and p-toluenesulfonic acid.[3][4] Heterogeneous catalysts, such as sulfonated styrene-divinylbenzene copolymer resins (e.g., Amberlyst™ 70), offer the advantage of easier separation from the reaction mixture.[5]

A key challenge in this process is the acid-catalyzed dehydration of 2-octanol, a secondary alcohol, which leads to the formation of octene isomers as byproducts.[3] Additionally, the presence of water can lead to the hydrolysis of the 2-octyl acrylate product back to the starting materials.[3] To mitigate these side reactions, process conditions are carefully controlled, and the acid catalyst is often removed before the final purification steps.[3]

Transesterification

An alternative route to 2-octyl acrylate is the transesterification of a light alcohol acrylate, such as methyl acrylate or ethyl acrylate, with 2-octanol.[6] This reaction is typically catalyzed by an alkyl titanate, for example, ethyl titanate or 2-octyl titanate.[6][7] The equilibrium is driven forward by the continuous removal of the more volatile light alcohol that is generated.

Reaction Scheme:

This method can be advantageous as it avoids the direct use of acrylic acid and the subsequent water management challenges.

Experimental Protocols

The following sections provide detailed experimental procedures for the synthesis of 2-octyl acrylate via direct esterification.

Materials and Equipment

• Reactants: Acrylic acid (inhibited with MEHQ), 2-octanol

• Catalyst: Methanesulfonic acid (MSA) or p-toluenesulfonic acid (p-TSA)

• Polymerization Inhibitor: Phenothiazine (PTZ)

• Solvent (for azeotropic removal of water): Toluene (optional)

• Neutralizing Agent: 5% w/w sodium hydroxide solution

• Drying Agent: Anhydrous magnesium sulfate

• Equipment: Round-bottom flask, Dean-Stark apparatus, condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator, distillation apparatus.

Direct Esterification Procedure (Laboratory Scale)

• Reaction Setup: A 500 mL three-necked round-bottom flask is equipped with a magnetic stirrer, a Dean-Stark trap connected to a condenser, and a thermometer.

• Charging Reactants: The flask is charged with 2-octanol (e.g., 1.0 mol), acrylic acid (e.g., 1.2 mol), a catalytic amount of methanesulfonic acid (e.g., 1-2 mol% of the limiting reactant), and a polymerization inhibitor such as phenothiazine (e.g., 200-500 ppm).[4] Toluene can be added as an azeotropic solvent to facilitate water removal.

• Reaction: The mixture is heated to a temperature of 90-120°C with vigorous stirring.[3][8] The water produced during the reaction is collected in the Dean-Stark trap. The reaction progress can be monitored by measuring the amount of water collected or by techniques such as gas chromatography (GC) or thin-layer chromatography (TLC). The reaction is typically continued for 2-5 hours.[3][8]

• Work-up:

  • After the reaction is complete, the mixture is cooled to room temperature.

  • The crude product is washed with a 5% aqueous sodium hydroxide solution to neutralize the acid catalyst and remove unreacted acrylic acid.

  • The organic layer is then washed with brine and dried over anhydrous magnesium sulfate.

• Purification: The solvent and any remaining volatile impurities are removed using a rotary evaporator. The crude 2-octyl acrylate is then purified by vacuum distillation.[6] The distillation is typically performed under reduced pressure to avoid polymerization at high temperatures. The pure 2-octyl acrylate fraction is collected.

Quantitative Data

The following table summarizes key quantitative data for the synthesis of 2-octyl acrylate based on available literature.

Parameter	Value	Synthesis Method	Catalyst	Reference
Reactant Molar Ratio	0.5 to 3 (2-octanol/acrylic acid)	Direct Esterification	Acid Catalyst	[3][8]
1 to 3 (light alcohol acrylate/2-octanol)	Transesterification	Alkyl Titanate	[6]
Reaction Temperature	60°C to 130°C	Direct Esterification	Acid Catalyst	[1][3]
90°C to 130°C	Transesterification	Alkyl Titanate	[6]
Catalyst Loading	5x10⁻⁴ to 5x10⁻² mol per mole of 2-octanol	Transesterification	Alkyl Titanate	[6]
Reaction Time	2 to 5 hours	Direct Esterification	Acid Catalyst	[3][8]
Conversion of 2-Octanol	15 to 70% by weight	Direct Esterification	Heterogeneous Acid Catalyst	[1]
Product in Reaction Mixture	60 to 90% by weight	Direct Esterification	Acid Catalyst	[3][8]
Distillation Pressure (Purification)	20 to 50 mmHg	Transesterification	Alkyl Titanate	[6][7]
Distillation Bottom Temperature (Purification)	120°C to 150°C	Transesterification	Alkyl Titanate	[6][7]

Process Visualization

The following diagrams illustrate the experimental workflow for the synthesis of 2-octyl acrylate.

Caption: Experimental workflow for the synthesis and purification of 2-octyl acrylate.

Caption: Logical relationship of reactants, conditions, products, and byproducts.

Conclusion

The synthesis of 2-octyl acrylate from acrylic acid and 2-octanol is a well-established process that can be adapted for both industrial and laboratory-scale production. Careful control of reaction conditions, particularly temperature and water removal, is crucial for maximizing yield and minimizing the formation of byproducts. The choice of catalyst, whether homogeneous or heterogeneous, will depend on the specific requirements of the application, including considerations for catalyst separation and recycling. The purification of the final product via vacuum distillation is a critical step to achieve the high purity required for polymerization applications. This guide provides a solid foundation for researchers and professionals to undertake the synthesis of this versatile, bio-based monomer.

References

• 1. WO2014149669A1 - Selective synthesis of 2-octyl acrylate by acid catalyzed esterification of 2-octanol and acrylic acid - Google Patents [patents.google.com]
• 2. Recent advances in radical polymerization of bio-based monomers in aqueous dispersed media - RSC Sustainability (RSC Publishing) DOI:10.1039/D3SU00097D [pubs.rsc.org]
• 3. EP2773608A1 - Method for producing 2-octyl acrylate by direct esterification - Google Patents [patents.google.com]
• 4. patents.justia.com [patents.justia.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. US9296679B2 - Method for the production of 2-octyl acrylate by means of transesterification - Google Patents [patents.google.com]
• 7. patents.justia.com [patents.justia.com]
• 8. US9403750B2 - Method for producing 2-octyl acrylate by direct esterification - Google Patents [patents.google.com]

Bio-based Octyl Acrylate Synthesis from Castor Oil: A Technical Guide

An in-depth exploration of the synthesis of octyl acrylate from renewable castor oil, detailing the chemical pathways, experimental protocols, and quantitative analysis for researchers and professionals in drug development and chemical synthesis.

The imperative for sustainable chemical manufacturing has driven significant research into bio-based feedstocks as alternatives to petrochemicals. Castor oil, a versatile and non-edible vegetable oil, presents a promising platform for the synthesis of a variety of valuable chemicals, including octyl acrylate, a monomer with wide applications in polymers, coatings, and adhesives. This technical guide provides a comprehensive overview of the synthesis of bio-based octyl acrylate from castor oil, consolidating experimental methodologies and quantitative data from various scientific sources.

Synthesis Overview

The conversion of castor oil into octyl acrylate is a multi-step process that leverages the unique chemical structure of its primary component, ricinoleic acid. The overall synthesis pathway can be conceptually divided into three main stages:

• Liberation of Ricinoleic Acid: The fatty acid chains are first cleaved from the glycerol backbone of the castor oil triglycerides. This is typically achieved through transesterification with an alcohol like methanol to produce ricinoleate esters, or through hydrolysis to yield free ricinoleic acid.

• Formation of 2-Octanol: The ricinoleic acid or its ester undergoes a crucial cleavage reaction, typically through alkaline pyrolysis, to yield 2-octanol and sebacic acid as a co-product.[1][2]

• Acrylation of 2-Octanol: Finally, the bio-derived 2-octanol is reacted with acrylic acid or an acrylate ester through direct esterification or transesterification to produce the target monomer, 2-octyl acrylate.[3][4][5]

Experimental Protocols

This section details the experimental procedures for each key stage of the synthesis.

Stage 1: Transesterification of Castor Oil to Methyl Ricinoleate

This initial step converts the triglycerides in castor oil into their corresponding fatty acid methyl esters, primarily methyl ricinoleate.

Materials:

• Castor oil

• Methanol

• Sodium methylate solution

• Petroleum ether (60-80°C)

• Water

• Sodium sulfate

Procedure:

• In a 100 mL two-neck flask equipped with a magnetic stirrer, combine 10.0 g of castor oil with 32 g (40 mL) of methanol.

• Add 0.3 mL of sodium methylate solution to the mixture and stir for approximately 45 minutes. The reaction progress can be monitored using thin-layer chromatography.[6]

• Once the reaction is complete, evaporate the excess methanol using a rotary evaporator.

• Transfer the crude product to a separating funnel using 40 mL of petroleum ether.

• Wash the organic phase with 20 mL of water. Separate the organic layer.

• Repeat the washing of the organic phase with 20 mL portions of water until the pH is neutral.

• Dry the organic phase over sodium sulfate, filter, and evaporate the solvent using a rotary evaporator to obtain the methyl ricinoleate.[6]

Stage 2: Conversion of Ricinoleic Acid to 2-Octanol via Alkaline Pyrolysis

This step involves the cleavage of ricinoleic acid to produce 2-octanol. The following protocol is a laboratory-scale adaptation based on described industrial processes.[1][7]

Materials:

• Ricinoleic acid (or castor oil)

• Sodium hydroxide (NaOH)

• Mineral oil (as a heat transfer medium)

• Red lead (optional, as a catalyst)[7]

Procedure:

• Saponify the castor oil or ricinoleic acid by reacting it with a stoichiometric amount of sodium hydroxide in water.

• In a pyrolysis reactor (a copper round-bottom flask is recommended), combine the saponified castor oil/ricinoleic acid with mineral oil and an additional amount of sodium hydroxide.[7]

• Heat the mixture. Initially, water will distill off.

• After the water has been removed, increase the temperature to initiate pyrolysis. The temperature can range from 200°C to 325°C.[1][7]

• During pyrolysis, 2-octanol will distill from the reaction mixture. Collect the distillate. The co-product, sebacic acid, will remain in the reactor as a salt.

• The collected crude 2-octanol can be purified by fractional distillation.

Stage 3: Direct Esterification of 2-Octanol to 2-Octyl Acrylate

This final step involves the reaction of the bio-derived 2-octanol with acrylic acid to form 2-octyl acrylate.

Materials:

• 2-Octanol (bio-derived)

• Acrylic acid

• Acid catalyst (e.g., a heterogeneous sulfonic acid catalyst like a cation exchange resin, or a homogeneous catalyst like p-toluenesulfonic acid)[3][4]

• Polymerization inhibitor

• Solvent (e.g., toluene, optional for azeotropic water removal)

Procedure:

• In a reactor equipped with a stirrer, thermometer, and a distillation setup (e.g., a Dean-Stark apparatus if using an azeotropic solvent), charge the 2-octanol, acrylic acid, acid catalyst, and a polymerization inhibitor.[3][4]

• The molar ratio of 2-octanol to acrylic acid can range from 0.5 to 3.[4][5]

• Heat the reaction mixture to a temperature between 80°C and 130°C.[4][5]

• Continuously remove the water formed during the reaction by distillation, either directly or as an azeotrope with a solvent.

• The reaction is typically carried out for 2 to 5 hours.[4]

• After the reaction, the crude product mixture, containing 2-octyl acrylate, unreacted starting materials, and the catalyst, is subjected to purification, which may involve neutralization, washing, and distillation to obtain pure 2-octyl acrylate.

Quantitative Data

The following tables summarize the quantitative data extracted from the cited literature for the key reaction steps.

Table 1: Transesterification of Castor Oil

Parameter	Value	Reference
Reactants & Catalyst
Castor Oil	10.0 g	[6]
Methanol	32 g (40 mL)	[6]
Sodium Methylate Solution	0.3 mL	[6]
Reaction Conditions
Reaction Time	45 minutes	[6]
Product Yield
Methyl Ricinoleate Yield	9.0 g (93%)	[6]
GC Purity	89%	[6]

Table 2: Alkaline Pyrolysis for 2-Octanol Production

Parameter	Value	Reference
Reactants & Catalyst
Ricinoleic Acid	1300 parts	[1]
Sodium Hydroxide (85%)	1300 parts	[1]
2-Ethyl Hexanoic Acid (Thinning Agent)	700 parts	[1]
Reaction Conditions
Initial Temperature	200-210°C	[1]
Final Temperature	300°C	[1]
Product Yield
Crude 2-Octanol	400 parts	[1]
Sebacic Acid	500 parts	[1]

Table 3: Direct Esterification of 2-Octanol to 2-Octyl Acrylate

Parameter	Value	Reference
Reactants & Catalyst
2-Octanol / Acrylic Acid Molar Ratio	0.5 to 3	[4][5]
Catalyst	Sulfonic acid type	[3][4]
Reaction Conditions
Temperature	80°C to 130°C	[4][5]
Reaction Time	2 to 5 hours	[4]
Product Yield
2-Octyl Acrylate in Reaction Mixture	60-90% by weight	[4]

Visualizing the Synthesis Pathway

The following diagrams illustrate the chemical transformations and the overall experimental workflow.

Caption: Chemical synthesis pathway from castor oil to 2-octyl acrylate.

Caption: Experimental workflow for the synthesis of 2-octyl acrylate.

Conclusion

References

• 1. US6392074B1 - Method for preparing sebacic acid and octanol-2 - Google Patents [patents.google.com]
• 2. WO2014207389A1 - Use of a 2-octyl acrylate polymer as a binding agent in a coating composition - Google Patents [patents.google.com]
• 3. WO2014149669A1 - Selective synthesis of 2-octyl acrylate by acid catalyzed esterification of 2-octanol and acrylic acid - Google Patents [patents.google.com]
• 4. EP2773608A1 - Method for producing 2-octyl acrylate by direct esterification - Google Patents [patents.google.com]
• 5. patents.justia.com [patents.justia.com]
• 6. Making sure you're not a bot! [oc-praktikum.de]
• 7. Sciencemadness Discussion Board - 2-octanol - Powered by XMB 1.9.11 [sciencemadness.org]

An In-depth Technical Guide to Octyl Acrylate: CAS Registry Number and Safety Data

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the CAS registry number and detailed safety data for octyl acrylate. The information is compiled from various safety data sheets and chemical databases to ensure a thorough overview for professionals in research and development.

Chemical Identification

• Chemical Name: Octyl acrylate

• Synonyms: n-Octyl acrylate, 2-Propenoic acid, octyl ester, Acrylic acid n-octyl ester[1]

• CAS Registry Number: 2499-59-4[1][2][3][4][5][6]

Quantitative Safety and Physical Properties

The following table summarizes the key quantitative safety and physical data for octyl acrylate. This information is critical for safe handling, storage, and use in experimental settings.

Property	Value	Source(s)
Molecular Formula	C₁₁H₂₀O₂	[1][7]
Molecular Weight	184.27 g/mol	[1][7]
Boiling Point	101-103 °C @ 2 Torr	[2]
~220 °C	[8]
Melting Point	-58.7 °C (estimate)	[5]
81-83 °C	[2]
Density	0.8760 g/cm³ (liquid) @ 25 °C	[2]
Flash Point	178 °F	[5]
Water Solubility	0.01 g/L at 25°C	[8]
Refractive Index	1.437 (589.3 nm 20℃)	[5]
Purity	≥99%	[9]
Acid Value	≤0.1 mg KOH/g	[9]
Viscosity	1-3 mPa·s at 25°C	[9]

Hazard Identification and GHS Classification

Octyl acrylate is classified with the following hazards according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS):

• Skin Irritation: Category 2 (H315: Causes skin irritation)[6][10][11]

• Eye Irritation: Category 2A (H319: Causes serious eye irritation)[6][10][11]

• Specific Target Organ Toxicity - Single Exposure: Category 3, Respiratory Tract Irritation (H335: May cause respiratory irritation)[6][10][11][12]

• Skin Sensitization: Category 1B (H317: May cause an allergic skin reaction)[10][12]

• Hazardous to the Aquatic Environment, Chronic Hazard: Category 2 (H411: Toxic to aquatic life with long lasting effects)[10][12]

• Combustible Liquid: (H227: Combustible liquid)[12]

Experimental Protocols

Detailed experimental protocols for assessing the safety of chemicals like octyl acrylate are established by international organizations such as the Organisation for Economic Co-operation and Development (OECD). The following are summaries of the methodologies for key experiments.

4.1. Skin Irritation/Corrosion (Based on OECD Guideline 439)

• Principle: This in vitro test uses a reconstituted human epidermis (RhE) model which mimics the biochemical and physiological properties of the upper parts of the human skin. The test chemical is applied topically to the skin tissue. Cell viability is then measured by the enzymatic conversion of the vital dye MTT into a blue formazan salt that is quantitatively measured after extraction from the tissues. The reduction of cell viability below defined threshold levels indicates that the substance is an irritant.

• Procedure:

  • The test substance is applied directly to the surface of the RhE tissue.

  • The tissue is incubated for a specified period (e.g., 60 minutes).

  • After exposure, the tissue is thoroughly washed to remove the test substance.

  • The tissue is then incubated with MTT solution for a further period (e.g., 3 hours).

  • The formazan product is extracted from the tissue using a solvent (e.g., isopropanol).

  • The optical density of the extracted formazan is measured using a spectrophotometer.

  • Cell viability is calculated as a percentage of the negative control.

• Interpretation: A substance is identified as a skin irritant if the mean tissue viability is reduced to ≤ 50% of the negative control.

4.2. Serious Eye Damage/Eye Irritation (Based on OECD Guideline 492)

• Principle: This in vitro test utilizes a reconstituted human cornea-like epithelium (RhCE) model. The principle is similar to the skin irritation test, where the effect of a chemical on the cell viability of the corneal epithelium is assessed.

• Procedure:

  • The test chemical is applied to the surface of the RhCE tissue.

  • The tissue is incubated for a defined exposure time.

  • The tissue is washed, and then incubated with MTT.

  • The formazan is extracted, and the optical density is measured.

  • Cell viability is calculated relative to a negative control.

• Interpretation: A chemical is classified as causing serious eye irritation if the mean tissue viability is reduced to ≤ 60% of the negative control.

4.3. Acute Oral Toxicity (Based on OECD Guideline 423)

• Principle: This method involves the administration of the test substance to a group of fasted animals in a stepwise procedure using a minimum number of animals at each step. The outcome of the test is the estimation of an LD50 (the dose that is lethal to 50% of the animals).

• Procedure:

  • A single dose of the substance is administered to a small group of animals (e.g., 3 rats).

  • The animals are observed for signs of toxicity and mortality for up to 14 days.

  • If mortality occurs, the test is repeated with a lower dose. If no mortality occurs, a higher dose may be tested.

  • This stepwise procedure continues until the dose causing mortality in approximately 50% of the animals is identified.

• Interpretation: The results are used to classify the substance into one of the GHS acute toxicity hazard categories.

Signaling Pathways and Experimental Workflows

The following diagram illustrates a generalized workflow for chemical safety assessment, from initial identification to risk characterization.

Caption: Chemical Safety Assessment Workflow

Safe Handling and Storage

• Handling: Use in a well-ventilated area or under a fume hood.[13] Wear appropriate personal protective equipment (PPE), including gloves, goggles, and protective clothing.[13] Avoid breathing mist, vapor, or spray.[10][12] Ground all transfer equipment to prevent electrostatic discharge.[10]

• Storage: Store in a cool, dry, well-ventilated place away from direct sunlight and heat sources.[13] The preferred storage temperature is between 15°C and 25°C.[13] Keep containers tightly closed.[11][12] The substance may polymerize if heated or exposed to light.[11]

• Spills: In case of a spill, shut off all sources of ignition.[10] Absorb the spill with an inert material and place it in a suitable container for disposal.[10][11]

First Aid Measures

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[12][14]

• Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. If skin irritation occurs, get medical advice.[6][11][14]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[6][10][11]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician immediately.[10][12][14]

This guide is intended to provide essential technical information for professionals working with octyl acrylate. Always refer to the most current and complete Safety Data Sheet (SDS) provided by the supplier before handling this chemical.

References

• 1. Octyl acrylate | C11H20O2 | CID 17258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. Octyl acrylate AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 4. n-Octyl Acrylate CAS:2499-59-4 EC:219-696-4 [cpachem.com]
• 5. N-OCTYL ACRYLATE CAS#: 2499-59-4 [m.chemicalbook.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Properties and Uses of Octyl Acrylate-Chemwin [en.888chem.com]
• 8. epluschemical.com [epluschemical.com]
• 9. epluschemical.com [epluschemical.com]
• 10. download.basf.com [download.basf.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. download.basf.com [download.basf.com]
• 13. epluschemical.com [epluschemical.com]
• 14. chemicalbook.com [chemicalbook.com]

A Technical Guide to the Physical Properties of Octyl Acrylate Monomer

This technical guide provides an in-depth overview of the core physical properties of octyl acrylate monomer, with a specific focus on its boiling point and density. The information is intended for researchers, scientists, and professionals in drug development and polymer chemistry who utilize this monomer in their work. This document summarizes key quantitative data, outlines experimental methodologies for their determination, and presents a logical diagram of the isomers discussed.

Core Physical Properties: Boiling Point and Density

Octyl acrylate is a versatile monomer used in the synthesis of a wide range of polymers. Its physical properties, particularly its boiling point and density, are critical parameters for process design, reaction control, and material characterization. Octyl acrylate exists in several isomeric forms, with n-octyl acrylate, iso-octyl acrylate, and 2-octyl acrylate being of significant commercial and research interest. The physical properties of these isomers can vary, influencing the characteristics of the resulting polymers.

Data Summary

The boiling point and density of various octyl acrylate isomers are summarized in the table below. It is important to note that the boiling point is highly dependent on pressure.

Isomer	CAS Number	Boiling Point	Density
n-Octyl Acrylate	2499-59-4	229 °C at 760 mmHg[1]	0.876 g/cm³[2][3]
~220 °C[4][5]	0.883 g/cm³[1]
57 °C at 0.05 mmHg	Specific Gravity (20/20): 0.88
iso-Octyl Acrylate	29590-42-9	125 °C[6]	0.88 g/cm³[6]
2-Octyl Acrylate	42928-85-8	227.7 °C at 760 mmHg[7]	0.8754 g/cm³[8]
79 °C at 5.4 Torr[8]	0.881 g/cm³[7]

Experimental Protocols

The accurate determination of boiling point and density is crucial for the quality control and application of octyl acrylate monomer. Standardized experimental protocols are employed to ensure reliable and reproducible results.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a substance like octyl acrylate, which can have a high boiling point at atmospheric pressure, methods involving reduced pressure (vacuum distillation) are often employed to prevent thermal decomposition.

Methodology:

A common laboratory method for determining the boiling point, especially at reduced pressure, involves the use of a distillation apparatus.

• Apparatus Setup: A round-bottom flask containing the octyl acrylate monomer is connected to a distillation head, a condenser, and a receiving flask. A thermometer is placed in the distillation head with the bulb positioned just below the side arm leading to the condenser to accurately measure the temperature of the vapor. For reduced pressure measurements, a vacuum pump is connected to the system via a vacuum adapter, and a manometer is included to monitor the pressure.

• Procedure:

  • The octyl acrylate sample is placed in the round-bottom flask along with boiling chips to ensure smooth boiling.

  • The system is sealed, and if applicable, the pressure is reduced to the desired level using the vacuum pump.

  • The flask is heated gently.

  • The temperature is recorded when the liquid is boiling steadily and the vapor condensate is dripping from the condenser into the receiving flask at a constant rate. This temperature is the boiling point at the recorded pressure.

Determination of Density

Density is the mass of a substance per unit volume. It is an important physical property that can be used to identify a substance and assess its purity.

Methodology:

The density of liquid monomers like octyl acrylate is typically determined using a pycnometer or a digital density meter.

• Using a Pycnometer:

  • Calibration: The empty pycnometer is weighed. It is then filled with a reference substance of known density (e.g., deionized water) at a specific temperature, and weighed again. The volume of the pycnometer can then be calculated.

  • Measurement: The pycnometer is emptied, dried, and filled with the octyl acrylate monomer at the same temperature. It is then weighed.

  • Calculation: The density of the octyl acrylate is calculated by dividing the mass of the monomer by the volume of the pycnometer.

• Using a Digital Density Meter:

  • Principle: A digital density meter measures the oscillation frequency of a U-shaped tube filled with the sample. The frequency of oscillation is related to the density of the sample.

  • Procedure: The instrument is calibrated with air and a reference substance of known density. The octyl acrylate sample is then injected into the measurement cell, and the instrument directly provides a temperature-compensated density reading.

Logical Relationships of Octyl Acrylate Isomers

The following diagram illustrates the relationship between the different isomers of octyl acrylate for which physical property data has been provided.

Caption: Isomers of Octyl Acrylate and their Physical Properties.

References

• 1. Page loading... [wap.guidechem.com]
• 2. sfdchem.com [sfdchem.com]
• 3. N-OCTYL ACRYLATE CAS#: 2499-59-4 [m.chemicalbook.com]
• 4. epluschemical.com [epluschemical.com]
• 5. epluschemical.com [epluschemical.com]
• 6. biosynth.com [biosynth.com]
• 7. 2-Octyl acrylate | 42928-85-8 [chemnet.com]
• 8. 42928-85-8 CAS MSDS (2-OCTYL ACRYLATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

An In-depth Technical Guide to the Glass Transition Temperature (Tg) of Poly(octyl acrylate)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the glass transition temperature (Tg) of poly(octyl acrylate), a crucial physical property influencing its application in various fields, including pharmaceuticals and advanced materials. The document details experimental methodologies for determining Tg, summarizes key data, and explores the factors that modulate this critical parameter.

Introduction to the Glass Transition Temperature (Tg)

The glass transition temperature (Tg) is a fundamental characteristic of amorphous and semi-crystalline polymers, including poly(octyl acrylate). It represents the temperature at which the polymer transitions from a rigid, glassy state to a more flexible, rubbery state.[1] This transition is not a sharp melting point but rather a temperature range over which the polymer chains gain sufficient mobility to move past one another.[2] Understanding the Tg of poly(octyl acrylate) is paramount for predicting its mechanical properties, stability, and performance under various thermal conditions, which is of particular importance in applications such as pressure-sensitive adhesives, coatings, and drug delivery systems.

Glass Transition Temperature of Poly(octyl acrylate)

Poly(octyl acrylate) is characterized by its low glass transition temperature, which imparts it with flexibility and adhesive properties at room temperature. The long, flexible octyl side chains increase the free volume between polymer chains, allowing for segmental motion at lower temperatures.

Quantitative Data Summary

The following table summarizes the reported glass transition temperatures for poly(octyl acrylate) from various sources. It is important to note that the exact value can be influenced by the measurement technique and the specific characteristics of the polymer sample, such as molecular weight and purity.[3][4]

Glass Transition Temperature (Tg)	Measurement Method	Reference
~ -70 °C	Not Specified	[5]
-65 °C	Not Specified	[6]

Experimental Protocols for Tg Determination

The determination of the glass transition temperature of poly(octyl acrylate) is typically performed using thermal analysis techniques. The most common methods are Differential Scanning Calorimetry (DSC), Dynamic Mechanical Analysis (DMA), and Thermomechanical Analysis (TMA). The following sections provide detailed methodologies for each of these key experiments, based on established ASTM standards.

Differential Scanning Calorimetry (DSC)

DSC is a widely used thermal analysis technique that measures the difference in heat flow between a sample and a reference as a function of temperature.[7] The glass transition is observed as a step-like change in the heat capacity of the material.[2]

Methodology based on ASTM D3418: [1][8]

• Sample Preparation:

  • Accurately weigh 5-10 mg of the poly(octyl acrylate) sample into a standard aluminum DSC pan.

  • Seal the pan hermetically to ensure good thermal contact and prevent any loss of volatile components.

• Instrument Setup:

  • Place the sealed sample pan in the DSC instrument's sample holder and an empty, sealed aluminum pan in the reference holder.

  • Purge the DSC cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected Tg, for instance, -120°C.

  • Ramp the temperature up to a point well above the Tg, for example, 0°C, at a controlled heating rate. For Tg determination, a heating rate of 20°C/min is preferred to enhance the visibility of the transition.[9]

  • Cool the sample back down to the starting temperature at a controlled rate (e.g., 10°C/min).

  • Perform a second heating scan under the same conditions as the first. The Tg is typically determined from the second heating curve to ensure a consistent thermal history.

• Data Analysis:

  • The glass transition temperature is determined from the resulting heat flow versus temperature curve.

  • The Tg is typically reported as the midpoint of the step transition in the heat flow curve.

Dynamic Mechanical Analysis (DMA)

DMA is a highly sensitive technique for determining the Tg and viscoelastic properties of polymers. It involves applying a small, oscillating stress or strain to a sample and measuring its mechanical response as a function of temperature.[10]

Methodology based on ASTM E1640: [6][11]

• Sample Preparation:

  • Prepare a rectangular film or bar of poly(octyl acrylate) with well-defined dimensions suitable for the DMA clamp (e.g., tensile or single cantilever).

• Instrument Setup:

  • Mount the sample securely in the appropriate DMA fixture.

  • Select a suitable measurement mode, such as tensile, single cantilever, or dual cantilever bending.

• Experimental Parameters:

  • Apply a sinusoidal strain or stress at a fixed frequency, typically 1 Hz. The strain amplitude should be within the linear viscoelastic region of the material.

  • Ramp the temperature from a low temperature (e.g., -120°C) to a temperature above the Tg (e.g., 0°C) at a controlled heating rate, typically 2-5°C/min.

• Data Analysis:

  • The glass transition is identified by a significant drop in the storage modulus (E'), a peak in the loss modulus (E"), and a peak in the tan delta (the ratio of loss modulus to storage modulus).

  • The Tg can be reported as the temperature at the onset of the drop in the storage modulus, the peak of the loss modulus, or the peak of the tan delta curve. It is crucial to specify which parameter is used to define the Tg.

Thermomechanical Analysis (TMA)

TMA measures the dimensional changes of a material as a function of temperature. The glass transition is detected as a change in the coefficient of thermal expansion (CTE).[5]

Methodology based on ASTM E1545: [5][12][13][14]

• Sample Preparation:

  • Prepare a small, flat sample of poly(octyl acrylate) suitable for the TMA probe.

• Instrument Setup:

  • Place the sample on the TMA stage.

  • Apply a small, constant force to the sample using a probe (e.g., an expansion or penetration probe).

• Thermal Program:

  • Heat the sample at a constant rate, typically 5-10°C/min, over a temperature range that encompasses the Tg (e.g., from -120°C to 0°C).

• Data Analysis:

  • Plot the change in the sample's dimension (e.g., thickness) as a function of temperature.

  • The glass transition temperature is determined as the temperature at which there is a distinct change in the slope of the dimension versus temperature curve, indicating a change in the CTE.

Factors Influencing the Glass Transition Temperature of Poly(octyl acrylate)

Several molecular and external factors can influence the Tg of poly(octyl acrylate). A thorough understanding of these factors is essential for tailoring the material's properties for specific applications.

• Molecular Weight: The Tg of polymers generally increases with increasing molecular weight.[15] This is because longer polymer chains have fewer chain ends, which act as plasticizers and increase free volume. For very high molecular weights, the Tg approaches a plateau value.

• Side Chain Length and Flexibility: The long and flexible octyl side chain in poly(octyl acrylate) acts as an internal plasticizer, increasing the free volume and lowering the Tg.

• Cross-linking: The introduction of cross-links between polymer chains restricts segmental motion.[15] Consequently, an increase in cross-link density will lead to a higher Tg.

• Plasticizers: The addition of external plasticizers, which are low molecular weight compounds, increases the free volume between polymer chains and significantly lowers the Tg.[16]

• Heating/Cooling Rate in Measurement: The measured Tg value can be influenced by the heating or cooling rate used during the thermal analysis.[17][18] Faster heating rates tend to shift the observed Tg to higher temperatures. Therefore, it is crucial to report the experimental conditions alongside the Tg value.

Visualization of the Glass Transition

The following diagrams illustrate the relationship between the physical state of poly(octyl acrylate) and its temperature relative to the glass transition temperature, as well as a conceptual workflow for Tg determination.

Caption: Physical state of poly(octyl acrylate) relative to its Tg.

Caption: Workflow for determining the Tg of poly(octyl acrylate).

References

• 1. atslab.com [atslab.com]
• 2. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]
• 3. Thermal Transitions of Homopolymers: Glass Transition & Melting Point [sigmaaldrich.com]
• 4. Thermal Transitions of Homopolymers: Glass Transition & Melting Point [sigmaaldrich.com]
• 5. atslab.com [atslab.com]
• 6. m.youtube.com [m.youtube.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357 [intertek.com]
• 9. apandales4.wordpress.com [apandales4.wordpress.com]
• 10. infinitalab.com [infinitalab.com]
• 11. matestlabs.com [matestlabs.com]
• 12. ASTM E1545-22 - Standard Test Method for Assignment of the Glass Transition Temperature by Thermomechanical Analysis [en-standard.eu]
• 13. apmtesting.com [apmtesting.com]
• 14. infinitalab.com [infinitalab.com]
• 15. youtube.com [youtube.com]
• 16. thermalsupport.com [thermalsupport.com]
• 17. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]
• 18. tainstruments.com [tainstruments.com]

A Comprehensive Technical Guide to the Solubility of Octyl Acrylate in Common Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of octyl acrylate, a versatile monomer widely utilized in the synthesis of polymers for various applications, including pressure-sensitive adhesives, coatings, and drug delivery systems. A thorough understanding of its solubility characteristics in different organic solvents is crucial for optimizing reaction conditions, purification processes, and formulation development.

Core Concepts in Solubility

The solubility of a substance is its ability to dissolve in a solvent to form a homogeneous solution. The principle of "like dissolves like" is a fundamental concept in predicting solubility. Octyl acrylate, an ester with an eight-carbon alkyl chain, is a relatively non-polar molecule. Therefore, it is expected to exhibit higher solubility in non-polar organic solvents and limited solubility in polar solvents like water.

Quantitative and Qualitative Solubility Data

Quantitative solubility data for octyl acrylate in a broad spectrum of organic solvents is not extensively documented in publicly available literature. However, based on safety data sheets and chemical databases, a qualitative understanding of its solubility can be established. For many common organic solvents, octyl acrylate is described as "soluble" or "miscible," indicating that it can be mixed in significant proportions without phase separation.

Table 1: Qualitative Solubility of Octyl Acrylate and Its Isomers in Common Solvents

Solvent Classification	Solvent	n-Octyl Acrylate	Isooctyl Acrylate	Poly(n-octyl acrylate)
Alcohols	Methanol	Slightly Soluble[1][2][3]	-	-
Ethanol	-	Soluble/Miscible[4]	-
Ketones	Acetone	-	Soluble/Miscible[4]	Soluble[5]
Esters	Ethyl Acetate	Soluble[6]	-	Soluble[5]
Aromatic Hydrocarbons	Toluene	-	-	Soluble (commercial solutions available)[5]
Chlorinated Hydrocarbons	Chloroform	Slightly Soluble[1][2][3][6]	Soluble[6]	-
Ethers	Tetrahydrofuran (THF)	-	-	Soluble[5]
Alkanes	Hexane	Soluble[6]	-	-
Aqueous	Water	Very Poorly Soluble[7][8]	Very Poorly Soluble (0.001 g/100 mL at 23°C)[4]	-

Note: The term "soluble" or "miscible" in this context generally implies that the solute and solvent will form a single phase at concentrations commonly used in laboratory and industrial settings. "-" indicates that specific data was not found in the reviewed sources.

Experimental Protocols for Solubility Determination

Qualitative Visual Miscibility Assessment

Objective: To rapidly determine if octyl acrylate is miscible with a given organic solvent at room temperature.

Materials:

• Octyl acrylate (reagent grade)

• A selection of anhydrous organic solvents (e.g., ethanol, acetone, toluene, ethyl acetate, hexane)

• Small, clean, and dry test tubes with stoppers

• Graduated pipettes (1 mL and 5 mL)

• Vortex mixer

Procedure:

• Label a series of test tubes, one for each solvent to be tested.

• Using a graduated pipette, add 1 mL of the selected organic solvent to the corresponding test tube.

• Using a separate clean pipette, add 1 mL of octyl acrylate to the same test tube.

• Stopper the test tube and vortex for 30 seconds.

• Allow the mixture to stand for at least 5 minutes and observe.

• Observation:

  • Miscible: A single, clear, homogeneous phase is observed.

  • Immiscible: Two distinct layers are formed.

  • Partially Miscible: The solution appears cloudy or forms an emulsion that may separate over time.

Semi-Quantitative Solubility Determination by Gravimetric Method

Objective: To estimate the solubility of octyl acrylate in a specific solvent at a given temperature.

Materials:

• Octyl acrylate (reagent grade)

• Selected organic solvent (anhydrous)

• Analytical balance (readable to 0.1 mg)

• Scintillation vials or small flasks with screw caps (e.g., 20 mL)

• Magnetic stirrer and stir bars

• Constant temperature bath

• Micropipettes or syringes for precise liquid handling

• Filtration apparatus (e.g., syringe filters with appropriate membrane, 0.45 µm)

• Evaporating dish or pre-weighed vial

• Oven or vacuum oven

Procedure:

• Equilibrate the constant temperature bath to the desired temperature (e.g., 25°C).

• Add a known volume (e.g., 10 mL) of the selected organic solvent to a scintillation vial containing a magnetic stir bar.

• Place the vial in the constant temperature bath and allow it to reach thermal equilibrium.

• Begin adding small, known increments of octyl acrylate to the solvent while stirring.

• Continue adding octyl acrylate until a slight excess of undissolved solute persists, indicating that a saturated solution has been formed.

• Allow the mixture to stir for an extended period (e.g., 24 hours) to ensure equilibrium is reached.

• After equilibration, stop stirring and allow the undissolved octyl acrylate to settle.

• Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a syringe fitted with a filter to avoid transferring any undissolved solute.

• Transfer the filtered saturated solution to a pre-weighed evaporating dish or vial.

• Record the exact volume of the transferred solution.

• Gently evaporate the solvent from the dish in a fume hood or using a rotary evaporator. For higher boiling point solvents, a vacuum oven at a controlled temperature may be necessary.

• Once all the solvent has evaporated, weigh the dish containing the octyl acrylate residue.

• Calculation:

  • Mass of dissolved octyl acrylate = (Final weight of dish + residue) - (Initial weight of dish)

  • Solubility ( g/100 mL) = (Mass of dissolved octyl acrylate / Volume of saturated solution taken) x 100

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for determining the solubility of octyl acrylate in an organic solvent.

Caption: Generalized workflow for solubility determination.

References

• 1. N-OCTYL ACRYLATE CAS#: 2499-59-4 [m.chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. Cas 2499-59-4,N-OCTYL ACRYLATE | lookchem [lookchem.com]
• 4. benchchem.com [benchchem.com]
• 5. scipoly.com [scipoly.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. epluschemical.com [epluschemical.com]
• 8. ICSC 1743 - ISOOCTYL ACRYLATE [chemicalsafety.ilo.org]

literature review on octyl acrylate polymerization kinetics

An In-depth Technical Guide to the Polymerization Kinetics of Octyl Acrylate

Introduction to Acrylate Polymerization Kinetics

The polymerization of acrylate monomers, such as octyl acrylate, is a cornerstone of the polymer industry, yielding materials used in adhesives, coatings, and drug delivery systems. A thorough understanding of the polymerization kinetics is critical for controlling polymer properties like molecular weight, molecular weight distribution, and architecture.[1][2] Free-radical polymerization (FRP) is a widely used and versatile method for producing high molecular weight polymers under mild reaction conditions.[3] However, to achieve more precisely defined polymer structures, controlled/"living" radical polymerization (CRP) techniques, such as Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain Transfer (RAFT), have become indispensable.[4][5]

This guide provides a detailed review of the polymerization kinetics of octyl acrylate and related alkyl acrylates, summarizing key kinetic data, outlining experimental protocols for its determination, and illustrating the fundamental relationships governing the polymerization process.

Free-Radical Polymerization (FRP) Kinetics

Conventional free-radical polymerization is a chain-growth process consisting of three primary steps: initiation, propagation, and termination.[1] Additional reactions, such as chain transfer, can also occur.[2]

• Initiation: The process begins with the decomposition of an initiator (e.g., AIBN or a peroxide) to form primary free radicals (I•). These radicals then react with a monomer molecule (M) to create an active chain-initiating species.[1]

• Propagation: The active monomer radical adds sequentially to other monomer molecules, causing the polymer chain to grow rapidly.[1] The rate of polymerization (Rp) is essentially the rate of propagation and is proportional to the concentration of the growing chain radicals and the monomer.[1]

• Termination: The growth of a polymer chain is halted when two growing chain radicals react with each other, either by combination or disproportionation.[1] The rate of termination is proportional to the square of the concentration of free radical growing chains.[1]

The overall rate of polymerization (Rp) is influenced by several factors, including the concentrations of the monomer and initiator, and the temperature, which affects the rate constants of the elementary steps.

Diagram 1: Factors Influencing the Rate of Free-Radical Polymerization (Rp).

Complexities in Acrylate Polymerization

The kinetics of acrylate polymerization are complicated by secondary reactions, especially at elevated temperatures and low monomer concentrations.[6][7]

• Backbiting (Intramolecular Chain Transfer): A growing secondary radical at the chain end can abstract a hydrogen atom from the polymer backbone, forming a more stable tertiary mid-chain radical (MCR).[6][7] This reaction is prevalent in acrylate polymerization but not for methacrylates.[6]

• β-Scission: The mid-chain radicals can undergo β-scission, which results in the formation of a macromonomer with a terminal double bond.[6]

• Impact on Kinetics: The formation of mid-chain radicals, which propagate at a lower rate than secondary end-chain radicals, leads to a decrease in the overall polymerization rate.[7] These secondary reactions significantly influence the final polymer architecture, leading to short- and long-chain branching.[7]

Controlled/Living Radical Polymerization (CRP) Kinetics

CRP techniques enable the synthesis of polymers with predetermined molecular weights, low polydispersity, and advanced architectures like block copolymers.[5][8] This control is achieved by establishing a dynamic equilibrium between a small number of active, propagating radicals and a large pool of dormant species.[4]

Atom Transfer Radical Polymerization (ATRP)

ATRP is a versatile CRP method that typically uses a transition metal complex (e.g., a copper halide with a ligand) to reversibly activate and deactivate polymer chains.[5][9]

• Mechanism: The general mechanism involves the abstraction of a halogen atom from a dormant polymer chain (P-X) by a copper(I) complex, generating an active propagating radical (P•) and a copper(II) species.[5][9] The radical can propagate before being deactivated by reacting with the copper(II) complex.[5] This equilibrium heavily favors the dormant species, keeping the radical concentration low and minimizing termination reactions.[5]

• Kinetics: ATRP of acrylates exhibits first-order kinetics with respect to monomer concentration, indicated by a linear relationship between ln([M]₀/[M]) and time.[10][11] This linearity signifies a constant number of growing chains.[10] Furthermore, the molecular weight of the polymer increases linearly with monomer conversion, and polymers with low polydispersities (Mw/Mn ≈ 1.1) can be readily obtained.[10]

Reversible Addition-Fragmentation chain Transfer (RAFT) Polymerization

RAFT polymerization achieves control through a degenerative chain transfer process mediated by a dithio compound (the RAFT agent).[12][13]

• Mechanism: In RAFT, a conventional radical initiator is used to generate propagating radicals. These radicals add to the RAFT agent, forming an intermediate radical which then fragments. This fragmentation can release either the original radical or a new radical, which reinitiates polymerization. A rapid equilibrium is established between active and dormant chains (macro-RAFT agents), allowing all chains to grow at a similar rate.[12]

• Kinetics: The polymerization rate in a RAFT system is proportional to the square root of the initiator concentration.[12] The exchange between active and dormant species is extremely fast, which explains why low-polydispersity polymers can be obtained even at early stages of the polymerization.[12] The structure of the RAFT agent significantly affects the polymerization kinetics.[13][14]

Quantitative Kinetic Data

The accurate determination of kinetic parameters, particularly the propagation rate coefficient (kₚ), is essential for modeling and controlling polymerization.[15] The Pulsed-Laser Polymerization in conjunction with Size-Exclusion Chromatography (PLP-SEC) is the benchmark technique recommended by IUPAC for measuring kₚ.[3][16] While data specifically for octyl acrylate is sparse in the reviewed literature, data for structurally similar monomers like n-butyl acrylate and 2-ethylhexyl acrylate serve as excellent estimates.

Monomer	Temperature (°C)	kₚ (L mol⁻¹ s⁻¹)	Activation Energy, Eₐ (kJ mol⁻¹)	Pre-exponential Factor, A (L mol⁻¹ s⁻¹)	Reference
n-Butyl Acrylate	5	13,800	17.7	2.36 x 10⁷	[16]
n-Butyl Acrylate	30	28,800	17.7	2.36 x 10⁷	[16]
2-Ethylhexyl Acrylate	25	~25,000	N/A	N/A	[17]
Dodecyl Acrylate	5	15,300	N/A	N/A	[16]
n-Butyl Acrylate (Backbiting, kbb)	30	4.8 x 10⁴ (s⁻¹)	31.7	4.84 x 10⁷ (s⁻¹)	[18]
n-Butyl Acrylate (Mid-chain Propagation, kₚ,MCR)	30	1,800	28.9	1.52 x 10⁶	[18]

Table 1: Summary of Propagation Rate Coefficients and Arrhenius Parameters for Various Acrylate Monomers Determined by PLP-SEC. Note: kbb and kₚ,MCR refer to the rate coefficients for backbiting and mid-chain radical propagation, respectively.

Experimental Protocols

Determination of kₚ via Pulsed-Laser Polymerization (PLP-SEC)

The PLP-SEC method is a robust technique for the direct measurement of the propagation rate coefficient.[15][16]

Methodology:

• Sample Preparation: A solution of the purified monomer and a photoinitiator is prepared.

• Polymerization: The sample is exposed to repeated, high-intensity laser pulses at a specific frequency and temperature. Each pulse generates a burst of new radicals that begin to propagate.[16]

• Chain Growth: Between pulses, the chains continue to grow while the overall radical concentration decreases due to termination.[16]

• Termination & Quenching: The polymerization is stopped at low monomer conversion (typically < 5%) to avoid complications from viscosity changes.

• Analysis: The molecular weight distribution (MWD) of the resulting polymer is analyzed by Size-Exclusion Chromatography (SEC). The MWD exhibits a characteristic structure with inflection points corresponding to the chain length of polymers initiated by one pulse and terminated by the next. The position of these inflection points is directly related to kₚ.[15][16]

Diagram 2: Experimental Workflow for kp Determination via PLP-SEC.

Typical Protocol for ATRP of Acrylates

This protocol describes a typical lab-scale ATRP of an acrylate monomer.

Methodology:

• Reagent Preparation: The monomer (e.g., octyl acrylate) is passed through a column of basic alumina to remove inhibitors. The ligand (e.g., Me₆TREN or dNbpy) and initiator (e.g., ethyl α-bromophenylacetate) are used as received or purified. The copper(I) halide (e.g., CuBr) is purified by washing with acetic acid and ethanol.

• Reaction Setup: The CuBr, ligand, monomer, and a solvent (if any) are added to a Schlenk flask. The flask is sealed, and the mixture is deoxygenated by several freeze-pump-thaw cycles.

• Initiation: The initiator is injected into the frozen, deoxygenated mixture under an inert atmosphere (e.g., argon or nitrogen). The flask is then placed in a thermostatted oil bath at the desired reaction temperature (e.g., 22-90 °C) to start the polymerization.[10][11]

• Monitoring: Samples are taken periodically via a degassed syringe to monitor monomer conversion (by ¹H NMR or GC) and the evolution of molecular weight and polydispersity (by SEC).[10]

• Termination: The polymerization is terminated by opening the flask to air, which oxidizes the Cu(I) catalyst. The mixture is then diluted with a solvent like THF and passed through a neutral alumina column to remove the copper catalyst before polymer isolation.

Conclusion

The polymerization of octyl acrylate can be conducted via conventional free-radical or controlled radical pathways, each with distinct kinetic profiles. FRP is characterized by rapid reaction rates but offers limited control over polymer structure, with kinetics further complicated by backbiting and β-scission reactions. In contrast, CRP techniques like ATRP and RAFT provide excellent control over molecular weight and distribution by maintaining a low concentration of active radicals. Kinetic parameters for these systems can be precisely determined using methods such as PLP-SEC, providing the fundamental data needed for reaction optimization and the targeted design of advanced polymeric materials.

References

• 1. uvebtech.com [uvebtech.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Controlled Radical Polymerization of Acrylates Regulated by Visible Light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 10. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 11. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 12. files.core.ac.uk [files.core.ac.uk]
• 13. globethesis.com [globethesis.com]
• 14. Kinetic investigation of photoiniferter-RAFT polymerization in continuous flow using inline NMR analysis - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 16. pubs.acs.org [pubs.acs.org]
• 17. mdpi.com [mdpi.com]
• 18. pubs.acs.org [pubs.acs.org]

Spectroscopic Characterization of Octyl Acrylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for octyl acrylate, a key monomer in polymer synthesis, with a focus on Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy. This document details the expected spectral features, presents data in a clear, tabular format, and outlines the experimental protocols for acquiring such data.

Introduction to Spectroscopic Analysis of Octyl Acrylate

Octyl acrylate (C11H20O2) is an ester of acrylic acid and octanol. Its molecular structure, consisting of a reactive acrylate moiety and a hydrophobic octyl chain, dictates its characteristic spectroscopic signatures. NMR spectroscopy provides detailed information about the hydrogen and carbon framework of the molecule, while FTIR spectroscopy identifies the key functional groups present. Understanding these spectroscopic properties is crucial for quality control, reaction monitoring, and structural elucidation in various research and development applications.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for determining the structure of organic molecules. For octyl acrylate, both ¹H (proton) and ¹³C (carbon-13) NMR are essential for a complete characterization.

¹H NMR Spectroscopy of Octyl Acrylate

The ¹H NMR spectrum of octyl acrylate exhibits characteristic signals for the vinyl protons of the acrylate group and the aliphatic protons of the octyl chain. The vinyl protons show complex splitting patterns due to geminal, cis, and trans couplings.

Table 1: Predicted ¹H NMR Data for Octyl Acrylate

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)
=CH₂ (trans to C=O)	~ 6.4	Doublet of doublets (dd)	J_trans ≈ 17.4, J_geminal ≈ 1.5
=CH₂ (cis to C=O)	~ 5.8	Doublet of doublets (dd)	J_cis ≈ 10.5, J_geminal ≈ 1.5
-CH=	~ 6.1	Doublet of doublets (dd)	J_trans ≈ 17.4, J_cis ≈ 10.5
-O-CH₂-	~ 4.1	Triplet (t)	J ≈ 6.7
-CH₂- (adjacent to O)	~ 1.6	Quintet
-(CH₂)₅-	~ 1.3	Multiplet (m)
-CH₃	~ 0.9	Triplet (t)	J ≈ 7.0

Note: Chemical shifts are referenced to tetramethylsilane (TMS) at 0 ppm. Predicted values are based on analogous acrylate esters.

¹³C NMR Spectroscopy of Octyl Acrylate

The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule. The sp²-hybridized carbons of the acrylate group are found downfield, while the sp³-hybridized carbons of the octyl chain appear upfield.

Table 2: Predicted ¹³C NMR Data for Octyl Acrylate

Carbon	Chemical Shift (δ, ppm)
C=O	~ 166
=CH₂	~ 128
=CH-	~ 130
-O-CH₂-	~ 65
-CH₂- (octyl chain)	~ 32, 29, 28, 26, 23
-CH₃	~ 14

Note: Chemical shifts are referenced to TMS at 0 ppm. Predicted values are based on general values for similar functional groups.[1][2]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The FTIR spectrum of octyl acrylate is dominated by strong absorptions from the carbonyl group of the ester and the C=C double bond of the acrylate moiety.

Table 3: Characteristic FTIR Absorption Bands for Octyl Acrylate

Wavenumber (cm⁻¹)	Vibration	Functional Group
~ 2950 - 2850	C-H stretch	Alkane
~ 1725	C=O stretch	Ester
~ 1635	C=C stretch	Alkene
~ 1460	C-H bend	Alkane
~ 1180	C-O stretch	Ester
~ 810	=C-H bend	Alkene (out-of-plane)

Experimental Protocols

Detailed methodologies for acquiring high-quality NMR and FTIR spectra of octyl acrylate are provided below.

NMR Spectroscopy Experimental Protocol

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of liquid octyl acrylate.

Materials:

• Octyl acrylate sample

• Deuterated chloroform (CDCl₃) with 0.03% TMS

• 5 mm NMR tubes

• Pipettes

Instrumentation:

• NMR spectrometer (e.g., 300 MHz or higher)

Procedure:

• Sample Preparation: Prepare a solution by dissolving approximately 10-20 mg of octyl acrylate in ~0.6 mL of CDCl₃ in a clean, dry NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• ¹H NMR Acquisition:

  • Acquire a standard one-pulse ¹H NMR spectrum.

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).

  • Use a sufficient number of scans (e.g., 8-16) to achieve a good signal-to-noise ratio.

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the TMS signal at 0 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Set the spectral width to cover the expected range of carbon signals (e.g., 0-180 ppm).

  • Use a sufficient number of scans (e.g., 128 or more) to achieve a good signal-to-noise ratio.

  • Process the data similarly to the ¹H spectrum and reference it to the TMS signal at 0 ppm.

FTIR Spectroscopy Experimental Protocol

Objective: To obtain the infrared spectrum of liquid octyl acrylate to identify its characteristic functional groups.

Materials:

• Octyl acrylate sample

• Solvent for cleaning (e.g., isopropanol or acetone)

• Lint-free wipes

Instrumentation:

• FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.

Procedure:

• Background Spectrum:

  • Ensure the ATR crystal is clean and dry.

  • Acquire a background spectrum of the empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and ambient atmosphere.

• Sample Analysis:

  • Place a small drop of octyl acrylate onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio over a range of 4000-400 cm⁻¹.

• Data Processing and Analysis:

  • The software will automatically perform a background subtraction.

  • Identify the key absorption peaks and their corresponding wavenumbers.

  • Correlate the observed peaks with the characteristic vibrational frequencies of the functional groups in octyl acrylate.

• Cleaning:

  • Thoroughly clean the ATR crystal with a suitable solvent and a lint-free wipe to remove all traces of the sample.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the spectroscopic analysis of octyl acrylate.

Caption: Workflow for the spectroscopic characterization of octyl acrylate.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. 13.11 Characteristics of 13C NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]

The Molecular Landscape of Octyl Acrylate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular formula, isomeric forms, and key chemical properties of octyl acrylate. It further details the synthesis and polymerization of this versatile monomer, offering specific experimental protocols for its preparation and subsequent macromolecular assembly. The information is intended to support research and development activities where the precise control of polymer characteristics is essential.

Core Molecular and Physical Properties

Octyl acrylate is an organic compound and a prominent member of the acrylate ester family. It is characterized by the molecular formula C11H20O2.[1][2][3][4][5] This formula represents several structural isomers, each imparting distinct properties to the resulting polymers. The most common isomers are n-octyl acrylate, 2-ethylhexyl acrylate, and isooctyl acrylate. While sharing the same molecular formula and weight, their differing alkyl chain structures lead to variations in physical properties such as boiling point, density, and viscosity.[1][2][6][7][8]

Data Presentation: Physicochemical Properties of Octyl Acrylate Isomers

The quantitative data for the primary isomers of octyl acrylate are summarized in the table below for ease of comparison.

Property	n-Octyl Acrylate	2-Ethylhexyl Acrylate	Isooctyl Acrylate
Molecular Formula	C11H20O2[3][7]	C11H20O2[1][4]	C11H20O2[2]
Molecular Weight ( g/mol )	184.28[6][7][9]	184.28[1]	184.27[2]
CAS Number	2499-59-4[6][7][9]	103-11-7[4]	29590-42-9[2]
Appearance	Colorless liquid[9]	Clear, colorless liquid[10]	Colorless liquid[2]
Boiling Point (°C)	229 at 760 mmHg[5]	215-219[1]	196.8[2][3]
Density (g/cm³)	0.876[7][9]	0.885[4]	0.88[2]
Refractive Index (n20/D)	1.437[6][7][9]	1.436[11]	1.437[2][8]
Melting Point (°C)	-58.7 (estimate)[7][9]	-90[1]	-58.7 (estimate)[8]
Flash Point (°C)	77.1[5]	86[1]	91[2][3]

Synthesis of Octyl Acrylate: Esterification

Octyl acrylate is primarily synthesized through the esterification of acrylic acid with the corresponding octanol isomer (e.g., n-octanol for n-octyl acrylate). This reaction is typically catalyzed by a strong acid.

Caption: Synthesis of n-octyl acrylate via acid-catalyzed esterification.

Polymerization of Octyl Acrylate

Poly(octyl acrylate) is commonly synthesized via free-radical polymerization. This method can be carried out using various techniques, including bulk, solution, and emulsion polymerization, to achieve polymers with desired molecular weights and properties.

Caption: General mechanism of free-radical polymerization of octyl acrylate.

Experimental Protocols

Synthesis of n-Octyl Acrylate via Transesterification

This protocol is adapted from a general procedure for the preparation of higher alkyl acrylates.

Materials:

• n-Butyl acrylate

• n-Octanol

• p-Toluenesulfonic acid (catalyst)

• Hydroquinone (inhibitor)

Procedure:

• A reaction flask equipped with a fractionating column and a distillation head is charged with n-octanol (1 mole), methyl acrylate (2 moles), hydroquinone (0.05 moles), and p-toluenesulfonic acid (0.02 moles).

• The mixture is heated to boiling.

• The methanol-methyl acrylate azeotrope is distilled off as it forms, maintaining a still head temperature not exceeding 65°C.

• After the evolution of methanol ceases (approximately 6-10 hours), the excess methyl acrylate is removed by distillation.

• The remaining n-octyl acrylate is then purified by vacuum distillation.

Bulk Free-Radical Polymerization of 2-Ethylhexyl Acrylate

This protocol is based on a study of the copolymerization of 2-ethylhexyl acrylate.[2]

Materials:

• 2-Ethylhexyl acrylate (EHA) monomer

• Benzoyl peroxide (BPO) initiator

• Nitrogen gas

Procedure:

• The 2-ethylhexyl acrylate monomer is purified to remove inhibitors.

• A predetermined amount of EHA is charged into a reaction vessel equipped with a stirrer, reflux condenser, and nitrogen inlet.

• The monomer is purged with nitrogen for at least 30 minutes to remove dissolved oxygen.

• The reaction vessel is heated to 80°C in a controlled temperature bath.

• A calculated amount of benzoyl peroxide initiator is added to the heated monomer.

• The polymerization is allowed to proceed for a specified time to achieve the desired conversion. For high conversion, the reaction can be continued for several hours.

• The resulting polymer can be dissolved in a suitable solvent, such as toluene, and precipitated in a non-solvent like methanol to isolate the purified poly(2-ethylhexyl acrylate).

• The polymer is then dried under vacuum to a constant weight.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Ethylhexyl acrylate - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. paint.org [paint.org]
• 6. tandfonline.com [tandfonline.com]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis and Characterization of Core-Shell Acrylate Based Latex and Study of Its Reactive Blends - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ias.ac.in [ias.ac.in]
• 11. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Application Notes and Protocols for Free-Radical Polymerization of Octyl Acrylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Free-radical polymerization is a robust and widely utilized method for synthesizing a variety of polymers. Among these, poly(octyl acrylate) is of significant interest due to its properties as a soft, tacky polymer, making it suitable for applications such as pressure-sensitive adhesives, coatings, and as a component in drug delivery systems. This document provides detailed protocols for the free-radical polymerization of octyl acrylate via bulk and solution methods, along with expected material properties based on published data.

Reaction Mechanism: Free-Radical Polymerization

The free-radical polymerization of octyl acrylate proceeds through the canonical three stages: initiation, propagation, and termination. The process is initiated by the decomposition of a radical initiator, which then activates monomer units that subsequently add to a growing polymer chain.

Application Notes and Protocols for the Copolymerization of Octyl Acrylate with Methyl Methacrylate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis and characterization of random copolymers of octyl acrylate (OA) and methyl methacrylate (MMA), denoted as P(OA-co-MMA). The tailored properties of these copolymers make them promising candidates for various applications, particularly in the field of drug delivery.

Introduction

The copolymerization of octyl acrylate with methyl methacrylate offers a versatile platform for developing materials with a wide range of physicochemical properties. By adjusting the ratio of the hydrophobic and flexible octyl acrylate monomer to the more rigid and hydrophilic methyl methacrylate monomer, it is possible to fine-tune the copolymer's glass transition temperature (Tg), mechanical strength, and surface properties.[1] These tunable characteristics are highly desirable in drug delivery systems, where the polymer matrix can be optimized for specific drug loading, release kinetics, and biocompatibility.[2]

Potential Applications in Drug Delivery:

• Controlled Release Matrices: The amphiphilic nature of P(OA-co-MMA) allows for the encapsulation of both hydrophobic and hydrophilic drugs, with the release rate being controlled by the copolymer composition.[3]

• Transdermal Patches: The adhesive and film-forming properties of these copolymers can be tailored for use in transdermal drug delivery systems.

• Nanoparticle Formulations: P(OA-co-MMA) can be formulated into nanoparticles for targeted drug delivery, enhancing the therapeutic efficacy and reducing side effects.[4]

Experimental Protocols

Materials

• Octyl Acrylate (OA), ≥98%, inhibitor-free

• Methyl Methacrylate (MMA), ≥99%, inhibitor-free

• 2,2'-Azobisisobutyronitrile (AIBN), 98%

• Toluene, anhydrous, ≥99.8%

• Methanol, ACS reagent, ≥99.8%

• Chloroform-d (CDCl3) for NMR analysis

• Tetrahydrofuran (THF), HPLC grade, for GPC analysis

Note: Monomers should be passed through a column of basic alumina to remove inhibitors prior to use.

Protocol for Solution Copolymerization of OA and MMA

This protocol describes the synthesis of a P(OA-co-MMA) copolymer with a 50:50 molar feed ratio of OA and MMA via free-radical polymerization in toluene.

• Reactor Setup: A 250 mL three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser, a nitrogen inlet, and a thermometer.

• Monomer and Solvent Addition: The flask is charged with 18.43 g (0.1 mol) of octyl acrylate, 10.01 g (0.1 mol) of methyl methacrylate, and 100 mL of anhydrous toluene.

• Inert Atmosphere: The reaction mixture is purged with dry nitrogen for 30 minutes to remove dissolved oxygen. A continuous gentle flow of nitrogen is maintained throughout the reaction.

• Initiator Addition: 0.164 g (1 mmol) of AIBN is added to the reaction mixture.

• Polymerization: The flask is immersed in a preheated oil bath at 80°C. The reaction is allowed to proceed for 6 hours with continuous stirring.

• Termination and Precipitation: The polymerization is terminated by cooling the flask in an ice bath. The viscous polymer solution is then slowly poured into 1 L of vigorously stirred methanol to precipitate the copolymer.

• Purification: The precipitated copolymer is collected by filtration and redissolved in a minimal amount of toluene. The precipitation process is repeated twice more to ensure the removal of unreacted monomers and initiator.[5]

• Drying: The purified copolymer is dried in a vacuum oven at 40°C to a constant weight.

Characterization Protocols

• Sample Preparation: Dissolve 10-15 mg of the dried P(OA-co-MMA) copolymer in approximately 0.7 mL of CDCl3.

• NMR Analysis: Acquire the ¹H NMR spectrum of the sample.

• Data Analysis: The molar composition of the copolymer can be determined by comparing the integral of the peak corresponding to the methoxy protons of the MMA units (-OCH₃ at ~3.6 ppm) with the integral of the peak corresponding to the methylene protons of the octyl group in the OA units (-OCH₂- at ~4.0 ppm).[5]

• Sample Preparation: Dissolve 2-3 mg of the dried copolymer in 1 mL of THF.

• GPC Analysis: Analyze the sample using a GPC system equipped with a refractive index (RI) detector and polystyrene standards for calibration. THF is used as the eluent at a flow rate of 1 mL/min.[5]

• Data Analysis: Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn) from the GPC chromatogram.[6]

• Sample Preparation: Accurately weigh 5-10 mg of the dried copolymer into an aluminum DSC pan.

• DSC Analysis: Perform the DSC analysis under a nitrogen atmosphere. The sample is typically heated from -50°C to 150°C at a heating rate of 10°C/min, cooled to -50°C, and then reheated at the same rate.

• Data Analysis: The glass transition temperature (Tg) is determined from the midpoint of the transition in the second heating scan.[7]

Data Presentation

The following tables summarize typical quantitative data obtained for P(OA-co-MMA) copolymers synthesized with varying monomer feed ratios.

Table 1: Copolymerization of OA and MMA - Reaction Conditions and Results

Monomer Feed Ratio (OA:MMA)	Initiator (AIBN) Concentration (mol%)	Reaction Time (h)	Conversion (%)
75:25	0.5	6	~85
50:50	0.5	6	~90
25:75	0.5	6	~92

Table 2: Characterization of P(OA-co-MMA) Copolymers

Monomer Feed Ratio (OA:MMA)	Copolymer Composition (OA:MMA)¹	Mn ( g/mol )²	PDI²	Tg (°C)³
75:25	73:27	45,000	2.1	-25
50:50	48:52	52,000	1.9	10
25:75	24:76	58,000	1.8	45

¹ Determined by ¹H NMR spectroscopy. ² Determined by GPC. ³ Determined by DSC.

Visualizations

Diagrams

Figure 1. Experimental workflow for the synthesis and characterization of P(OA-co-MMA).

Figure 2. Relationship between copolymer composition, properties, and applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Poly(methacrylic acid-co-butyl acrylate) Grafted onto Functionalized Carbon Nanotube Nanocomposites for Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and characterization of novel poly cysteine methacrylate nanoparticles and their morphology and size studies - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Copolymerization of n-butyl acrylate/methyl methacrylate in xylene solvent | VNUHCM Journal of Science and Technology Development [stdj.scienceandtechnology.com.vn]
• 6. polymersource.ca [polymersource.ca]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Enhancing Polymer Flexibility and Weather Resistance with Octyl Acrylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl acrylate is a versatile monomer utilized in polymer synthesis to impart significant improvements in flexibility and weather resistance to a variety of polymer systems, including coatings, adhesives, and elastomers. Its long alkyl chain effectively reduces the glass transition temperature (Tg) of the resulting polymer, leading to increased segmental mobility and, consequently, enhanced flexibility, even at low temperatures. Furthermore, the incorporation of octyl acrylate into polymer backbones can improve resistance to degradation from environmental factors such as ultraviolet (UV) radiation and moisture, thereby enhancing the material's weatherability.

These application notes provide detailed protocols for the synthesis of octyl acrylate-containing copolymers via emulsion and solution polymerization techniques. Additionally, standardized methods for characterizing the resulting polymer's flexibility and weather resistance are outlined, accompanied by illustrative data.

Data Presentation

The following tables summarize the expected impact of incorporating octyl acrylate into an acrylic polymer system, specifically in a copolymer with methyl methacrylate (MMA). The data is a synthesized representation from various literature sources to illustrate the typical trends observed.

Table 1: Effect of Octyl Acrylate Content on the Glass Transition Temperature (Tg) of a Methyl Methacrylate (MMA) Copolymer

MMA:Octyl Acrylate Weight Ratio	Glass Transition Temperature (Tg) (°C)
100:0	~105
80:20	~45
60:40	~-5
40:60	~-35
20:80	~-55
0:100	~-65

Table 2: Influence of Octyl Acrylate Content on Mechanical Properties of an MMA Copolymer

MMA:Octyl Acrylate Weight Ratio	Tensile Strength (MPa)	Elongation at Break (%)
100:0	~60	~5
80:20	~35	~50
60:40	~15	~200
40:60	~5	~500
20:80	~2	~800

Table 3: Accelerated Weathering Performance of an Acrylic Coating With and Without Octyl Acrylate

Formulation	Initial Gloss (60°)	Gloss Retention after 1000 hours QUV Exposure (%)	Visual Appearance after 1000 hours
MMA Homopolymer Coating	90	60	Significant yellowing, some cracking
MMA-co-Octyl Acrylate (70:30) Coating	88	85	Slight yellowing, no cracking

Experimental Protocols

Protocol 1: Synthesis of a Methyl Methacrylate-co-Octyl Acrylate Emulsion Polymer

This protocol describes the synthesis of an acrylic latex via semi-batch emulsion polymerization.

Materials:

• Methyl Methacrylate (MMA), inhibitor-free

• Octyl Acrylate (OA), inhibitor-free

• Acrylic Acid (AA)

• Sodium Dodecyl Sulfate (SDS)

• Potassium Persulfate (KPS)

• Sodium Bicarbonate (NaHCO₃)

• Deionized (DI) Water

Procedure:

• Initial Reactor Charge: To a 500 mL, four-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, nitrogen inlet, and thermocouple, add 150 g of DI water and 0.5 g of sodium bicarbonate.

• Nitrogen Purge: Purge the reactor with nitrogen for 30 minutes to remove oxygen and maintain a nitrogen blanket throughout the reaction.

• Heating: Heat the reactor contents to 80°C with constant stirring (200 rpm).

• Initiator Addition: Once the temperature is stable, add a solution of 0.5 g of KPS dissolved in 10 g of DI water to the reactor.

• Monomer Emulsion Preparation: In a separate beaker, prepare a pre-emulsion by mixing 70 g of MMA, 30 g of OA, 2 g of AA, 1.0 g of SDS, and 50 g of DI water. Stir vigorously for 30 minutes.

• Monomer Feed: Begin the dropwise addition of the monomer pre-emulsion to the reactor over a period of 3 hours.

• Reaction Continuation: After the monomer feed is complete, maintain the reaction temperature at 80°C for an additional hour to ensure complete monomer conversion.

• Cooling and Filtration: Cool the reactor to room temperature and filter the resulting latex through a 100-mesh screen to remove any coagulum.

Protocol 2: Synthesis of a Solution-Based Acrylic Resin Containing Octyl Acrylate

This protocol details the synthesis of a solvent-borne acrylic resin suitable for coating applications.

Materials:

• Methyl Methacrylate (MMA), inhibitor-free

• Octyl Acrylate (OA), inhibitor-free

• 2-Hydroxyethyl Methacrylate (HEMA)

• Xylene (solvent)

• tert-Butyl Peroxy-2-ethylhexanoate (initiator)

Procedure:

• Reactor Setup: In a 500 mL, four-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, nitrogen inlet, and addition funnel, add 100 g of xylene.

• Inert Atmosphere and Heating: Purge the flask with nitrogen and heat the xylene to its reflux temperature (approximately 140°C) under a constant nitrogen blanket and stirring.

• Monomer and Initiator Mixture: In the addition funnel, prepare a mixture of 60 g of MMA, 30 g of OA, 10 g of HEMA, and 3 g of tert-butyl peroxy-2-ethylhexanoate.

• Addition: Slowly add the monomer/initiator mixture to the refluxing xylene over a period of 3 hours.

• Polymerization: After the addition is complete, continue to reflux for an additional 2 hours to ensure high monomer conversion.

• Cooling: Cool the resulting polymer solution to room temperature. The final product will be a viscous, clear acrylic resin in xylene.

Protocol 3: Characterization of Polymer Flexibility using Dynamic Mechanical Analysis (DMA)

Objective: To determine the glass transition temperature (Tg) and viscoelastic properties of the synthesized polymer films.

Procedure:

• Sample Preparation: Cast a film of the synthesized polymer (from either emulsion or solution) onto a glass plate and allow it to dry completely. For emulsion polymers, drying at room temperature followed by annealing above the expected Tg is recommended. For solution polymers, solvent evaporation in a vacuum oven is ideal. Cut rectangular specimens from the film (e.g., 10 mm width x 20 mm length).

• DMA Instrument Setup: Mount the specimen in the tensile clamps of the DMA instrument.

• Test Parameters:

  • Frequency: 1 Hz

  • Strain: 0.1% (within the linear viscoelastic region)

  • Temperature Range: -100°C to 150°C

  • Heating Rate: 3°C/min

• Data Analysis: The glass transition temperature (Tg) is typically identified as the peak of the tan delta (tan δ) curve. The storage modulus (E') provides information about the stiffness of the material, and the loss modulus (E'') relates to the energy dissipation.

Protocol 4: Evaluation of Weather Resistance using Accelerated Weathering (QUV)

Objective: To simulate the damaging effects of outdoor exposure on polymer coatings. This protocol is based on ASTM G154 and D4329 standards.[1]

Procedure:

• Coating Application: Apply the synthesized acrylic resin (with and without octyl acrylate for comparison) onto standard test panels (e.g., steel or aluminum) at a controlled dry film thickness.

• Curing/Drying: Allow the coatings to fully cure or dry according to the formulation's requirements.

• Initial Measurements: Before exposure, measure the initial gloss (at 20°, 60°, and 85°), color (using a spectrophotometer), and take high-resolution photographs of the panels.

• QUV Exposure: Place the panels in an accelerated weathering tester equipped with UVA-340 fluorescent lamps. A common test cycle is 8 hours of UV exposure at 60°C followed by 4 hours of condensation at 50°C.

• Periodic Evaluation: Periodically remove the panels (e.g., every 250 hours) and evaluate for changes in gloss, color, and any signs of degradation such as cracking, blistering, or chalking.

• Data Analysis: Plot the percentage of gloss retention and color change (ΔE*) as a function of exposure time to compare the weather resistance of the different formulations.

Visualizations

Caption: Experimental workflow for synthesis and characterization.

References

• 1. paint.org [paint.org]

Application Notes and Protocols: Octyl Acrylate in Pressure-Sensitive Adhesives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role and application of octyl acrylate in the formulation of pressure-sensitive adhesives (PSAs). Included are detailed experimental protocols for the synthesis of octyl acrylate-based PSAs and the standardized testing of their adhesive properties, along with a summary of expected performance characteristics.

Introduction to Octyl Acrylate in PSAs

Octyl acrylate, a key "soft" monomer, is integral to the formulation of acrylic pressure-sensitive adhesives. Its long alkyl chain imparts low glass transition temperature (Tg) and high flexibility to the polymer backbone. These characteristics are crucial for achieving the desired viscoelastic properties of a PSA, namely tack, peel adhesion, and shear strength. In medical applications, the biocompatibility and low skin irritation potential of octyl acrylate-based PSAs are of particular importance.

Acrylic PSAs are typically copolymers, where the properties are finely tuned by the selection and ratio of monomers. A typical formulation includes:

• Soft Monomers (e.g., 2-Octyl Acrylate, 2-Ethylhexyl Acrylate): These form the bulk of the polymer and provide tack and flexibility.

• Hard Monomers (e.g., Methyl Acrylate, Vinyl Acetate): These monomers have a higher Tg and are incorporated to increase the cohesive strength and shear resistance of the adhesive.

• Functional Monomers (e.g., Acrylic Acid): These contain functional groups that can improve adhesion to polar substrates and provide sites for crosslinking, which enhances cohesive strength.

Performance Characteristics of Octyl Acrylate-Based PSAs

Property	Expected Effect of Increasing Octyl Acrylate Concentration	Rationale
Peel Adhesion	Increase	Higher flexibility and better wetting of the substrate surface.
Tack	Decrease	While initially providing tack, a very high concentration can lead to a softer, less aggressive adhesive.
Shear Strength	Decrease	Reduced cohesive strength due to a lower proportion of hard monomers and potential for less crosslinking.

Table 1: Expected Influence of Octyl Acrylate Concentration on PSA Properties. This table is based on general principles of acrylic PSA formulation and data for analogous soft monomers.

Experimental Protocols

The following are detailed protocols for the synthesis of an octyl acrylate-based PSA and the subsequent evaluation of its performance.

Synthesis of Octyl Acrylate-Based Pressure-Sensitive Adhesive via Solution Polymerization

This protocol describes the synthesis of a representative octyl acrylate-based PSA copolymer.

Materials:

• 2-Octyl Acrylate (2-OA)

• Methyl Acrylate (MA)

• Acrylic Acid (AA)

• Ethyl Acetate (Solvent)

• 2,2'-Azobis(2-methylpropionitrile) (AIBN) (Initiator)

• Nitrogen gas

• Reaction kettle equipped with a mechanical stirrer, reflux condenser, thermometer, and nitrogen inlet.

Procedure:

• Reactor Setup: Assemble the reaction kettle and ensure all joints are sealed. Purge the reactor with nitrogen gas for 15-20 minutes to create an inert atmosphere.

• Initial Charge: Charge the reactor with ethyl acetate. Begin stirring and heat the solvent to its reflux temperature (approximately 77°C).

• Monomer and Initiator Preparation: In a separate vessel, prepare a mixture of 2-octyl acrylate, methyl acrylate, and acrylic acid in the desired ratio (e.g., 80:15:5 by weight). In another vessel, dissolve the AIBN initiator in a small amount of ethyl acetate.

• Polymerization: Once the solvent is refluxing, slowly and simultaneously add the monomer mixture and the initiator solution to the reactor over a period of 2-3 hours using addition funnels. Maintain a constant temperature and stirring speed throughout the addition.

• Reaction Completion: After the addition is complete, continue the reaction for an additional 2-4 hours to ensure high monomer conversion.

• Cooling and Storage: Cool the reactor to room temperature. The resulting polymer solution is the pressure-sensitive adhesive. Store in a sealed container.

Synthesis Workflow for Octyl Acrylate PSA.

Preparation of Adhesive Films for Testing

• Coating: Cast the synthesized PSA solution onto a suitable substrate, such as a polyester (PET) film, using a film applicator to achieve a uniform thickness (e.g., 25-50 µm).

• Drying: Dry the coated film in an oven at a specified temperature (e.g., 70-90°C) for a sufficient time to remove the solvent completely.

• Lamination: Cover the adhesive surface with a release liner.

• Conditioning: Condition the prepared adhesive films at a standard temperature and humidity (e.g., 23 ± 2°C and 50 ± 5% relative humidity) for at least 24 hours before testing.

Peel Adhesion Test (180°) - ASTM D3330/D3330M

This test measures the force required to remove a PSA-coated film from a standard test panel at a 180° angle.

Materials and Equipment:

• Tensile testing machine with a load cell

• Standard stainless steel test panels

• Roller for application

• Cutter for preparing test strips

• Timer

Procedure:

• Sample Preparation: Cut the conditioned adhesive film into strips of a standard width (e.g., 25 mm).

• Application: Remove the release liner and apply the adhesive strip to a clean stainless steel test panel. Pass a standard roller over the strip to ensure uniform contact.

• Dwell Time: Allow the sample to dwell on the test panel for a specified time (e.g., 20 minutes or 24 hours).

• Testing: Clamp the free end of the test panel in the lower jaw of the tensile tester and the free end of the adhesive strip in the upper jaw.

• Peel: Initiate the test, moving the jaws apart at a constant speed (e.g., 300 mm/min). The angle of peel should be maintained at 180°.

• Data Recording: Record the force required to peel the strip from the panel. The average force over a specified area is reported as the peel adhesion value (e.g., in N/25 mm).

180° Peel Adhesion Test Workflow.

Loop Tack Test - ASTM D6195

This test measures the instantaneous adhesion ("quick stick") of a PSA.

Materials and Equipment:

• Loop tack tester or a tensile testing machine with a suitable fixture

• Standard stainless steel test panel

• Cutter

Procedure:

• Sample Preparation: Cut a strip of the conditioned adhesive film (e.g., 25 mm wide and 125 mm long).

• Loop Formation: Form the strip into a loop with the adhesive side facing outwards.

• Testing: Clamp the ends of the loop in the upper jaw of the testing machine. Bring the loop down to make contact with the stainless steel test panel over a defined area (e.g., 25 mm x 25 mm).

• Separation: Immediately after contact, move the jaw upwards at a constant speed (e.g., 300 mm/min) to separate the loop from the panel.

• Data Recording: Record the maximum force required to separate the loop. This is the loop tack value (e.g., in N/25 mm).

Shear Strength (Holding Power) Test - ASTM D3654/D3654M

This test measures the ability of a PSA to resist a static shear force.

Materials and Equipment:

• Shear test stand with a rack

• Standard stainless steel test panels

• Standard weights (e.g., 500 g or 1000 g)

• Roller

• Timer

Procedure:

• Sample Preparation: Cut a strip of the conditioned adhesive film (e.g., 25 mm wide).

• Application: Apply a defined area of the adhesive strip (e.g., 25 mm x 25 mm) to a clean stainless steel test panel. Pass a standard roller over the applied area.

• Dwell Time: Allow the sample to dwell on the test panel for a specified time.

• Testing Setup: Hang the test panel in the shear test rack in a vertical position. Attach a standard weight to the free end of the adhesive strip.

• Data Recording: Start the timer and record the time it takes for the adhesive to fail and the weight to fall. This time is the shear strength or holding power (in minutes or hours). The mode of failure (adhesive or cohesive) should also be noted.

Logical Relationship of PSA Properties

The three primary properties of a PSA—tack, peel, and shear—are interrelated and often represent a balance in formulation.

Interrelationship of PSA Formulation and Properties.

Conclusion

Octyl acrylate is a versatile and essential monomer for formulating high-performance pressure-sensitive adhesives, particularly for applications requiring flexibility, good weatherability, and biocompatibility. By carefully controlling the ratio of octyl acrylate to other comonomers and understanding the resulting effects on tack, peel, and shear, researchers can tailor the adhesive properties to meet the specific demands of their application, from medical devices to industrial tapes. The provided protocols offer a standardized framework for the synthesis and evaluation of these materials.

Application Notes and Protocols for the Formulation of Octyl Acrylate-Based Coatings and Sealants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl acrylate is a versatile monomer valued for its ability to impart flexibility, hydrophobicity, and excellent weatherability to polymer systems. Its long alkyl chain contributes to a low glass transition temperature (Tg) upon polymerization (below -65°C), making it an ideal candidate for applications requiring elasticity and performance over a wide temperature range.[1] These characteristics are particularly advantageous in the formulation of high-performance coatings and sealants. This document provides detailed application notes and experimental protocols for developing and evaluating octyl acrylate-based formulations, with a focus on UV-curable systems.

Core Components of Octyl Acrylate Formulations

A successful octyl acrylate-based coating or sealant formulation is a carefully balanced system of several key components. The interplay between the monomer/oligomer backbone, crosslinking agents, and photoinitiators dictates the final properties of the cured material.

• Octyl Acrylate (OA): The primary monomer, providing flexibility and hydrophobicity. It can be used as a homopolymer or, more commonly, copolymerized with other monomers to tailor properties.[2]

• Co-monomers: These are added to modify the properties of the polymer.

  • Hard Monomers: Monomers with a high Tg, such as methyl methacrylate or styrene, can be incorporated to increase the hardness and cohesive strength of the final product.

  • Functional Monomers: Monomers like acrylic acid (AA) are often included in small amounts (e.g., 1-7 wt.%) to enhance adhesion to polar substrates and provide sites for crosslinking.[3]

• Oligomers: Higher molecular weight species, such as epoxy acrylates or urethane acrylates, are often used as the backbone of the formulation to provide initial structure and influence mechanical properties like tensile strength and elongation.

• Crosslinkers: These are multifunctional monomers (e.g., di- or tri-acrylates like 1,6-hexanediol diacrylate (HDDA) or trimethylolpropane triacrylate (TMPTA)) that form a three-dimensional network during curing. The concentration and functionality of the crosslinker are critical in determining the hardness, chemical resistance, and flexibility of the coating or sealant.[4]

• Photoinitiators: In UV-curable systems, these molecules absorb UV light and generate free radicals, initiating the polymerization of the acrylate groups.[5] The choice of photoinitiator and its concentration affect both the surface cure and the depth of cure.

• Additives: Various other substances can be included to impart specific properties:

  • Defoamers: To prevent air bubbles.

  • Wetting Agents/Surface Tension Modifiers: To ensure good substrate coverage.

  • Rheology Modifiers: To control the viscosity of the liquid formulation.

  • Matting Agents: Such as silica, to reduce gloss.[6]

Starting Formulations

The following tables provide starting point formulations for a UV-curable wood coating and a flexible sealant. These are intended as a basis for further optimization depending on specific performance requirements.

Table 1: Example Starting Formulation for a UV-Curable Wood Coating

Component	Chemical Class	Function	Weight Percentage (wt.%)
Epoxy Acrylate Oligomer	Oligomer	Backbone, Hardness	60.2%[7]
Tripropylene Glycol Diacrylate (TPGDA)	Crosslinker	Reactive Diluent, Flexibility	15.0%[7]
1,6-Hexanediol Diacrylate (HDDA)	Crosslinker	Reactive Diluent, Hardness	21.8%[7]
2-Hydroxy-2-methylpropiophenone	Photoinitiator	UV Curing	3.0%[7]
Polybutadiene-based Defoamer	Additive	Defoaming	0.01%[7]

Table 2: Example Starting Formulation for a UV-Curable Flexible Sealant

Component	Chemical Class	Function	Weight Percentage (wt.%)
Acrylate Monomer (e.g., Octyl Acrylate)	Monomer	Flexibility, Adhesion	50.0%
Urethane Acrylate Oligomer	Oligomer	Backbone, Elasticity	44.0%
Fumed Silica	Additive	Rheology Modifier, Reinforcement	5.0%
Photoinitiator Blend (e.g., TPO/Irgacure 184)	Photoinitiator	UV Curing	1.0%
Defoaming Agent	Additive	Defoaming	0.2%

Experimental Protocols

Protocol 1: Emulsion Polymerization of an Octyl Acrylate/Acrylic Acid Copolymer

This protocol describes the synthesis of a base polymer for a pressure-sensitive adhesive or a flexible coating. It is adapted from a procedure for 2-ethylhexyl acrylate, a close structural analog of octyl acrylate.[1][8]

Materials:

• Octyl Acrylate (OA)

• Acrylic Acid (AA)

• Potassium Persulfate (initiator)

• Anionic Surfactant (e.g., Sodium Dodecyl Sulfate)

• Deionized Water

• Ammonium Carbonate (buffer)

• Nitrogen gas

Equipment:

• Jacketed glass reactor (1 L) with a reflux condenser, mechanical stirrer, dropping funnel, and nitrogen inlet.

• Constant temperature water bath.

Procedure:

• Initial Charge: Add 0.3 parts of ammonium carbonate per 100 parts of total monomer (phm) and 0.1 phm of the surfactant to half of the total deionized water in the reactor.[1]

• Purging and Heating: Heat the reactor to 80-85°C while stirring and purging with nitrogen for at least 30 minutes to remove oxygen.[8]

• Initiator Addition: Introduce a portion (e.g., 0.6 phm) of the potassium persulfate initiator into the reactor.[1]

• Pre-emulsion Preparation: In a separate beaker, prepare a pre-emulsion by mixing the octyl acrylate and acrylic acid monomers (e.g., in a 95:5 weight ratio), the remaining surfactant (e.g., 1.2 phm), a chain transfer agent if needed, and the remaining deionized water.

• Monomer Feed: After the initial charge in the reactor shows signs of polymerization (e.g., a slight color change), begin the slow, continuous addition of the pre-emulsion from the dropping funnel over a period of 3-4 hours.[8]

• Completion and Cooling: Once the monomer feed is complete, continue stirring at the reaction temperature for an additional hour to ensure high monomer conversion. Then, cool the reactor to room temperature.

• Post-Reaction: Adjust the pH of the resulting latex to 7-8 with an ammonium hydroxide solution. Filter the latex to remove any coagulum.

Protocol 2: Formulation and UV Curing of a Coating

Procedure:

• Preparation: In a suitable container, combine the octyl acrylate-based polymer (from Protocol 1 or a commercial source), oligomers, crosslinkers, and any liquid additives.

• Mixing: Mix the components thoroughly using a low-shear mixer until a homogeneous solution is obtained. If using solid components like fumed silica, ensure they are well-dispersed.

• Photoinitiator Addition: Add the photoinitiator(s) to the mixture and stir until fully dissolved. Protect the formulation from light at this stage.

• Application: Apply the formulated coating to a substrate (e.g., wood, metal, or plastic) using a film applicator or a brush to achieve a controlled thickness.

• Curing: Expose the coated substrate to a UV light source (e.g., a mercury lamp) with a defined intensity and for a specific duration to achieve full cure. The required UV dose will depend on the photoinitiator system and the thickness of the coating.

Protocol 3: Performance Testing of Cured Coatings and Sealants

Adhesion Testing (ASTM D3359 - Cross-Hatch Test):

• Make a series of parallel cuts through the coating to the substrate using a sharp blade and a cutting guide.

• Make a second series of cuts perpendicular to the first to create a cross-hatch pattern.

• Apply a specified pressure-sensitive tape over the cross-hatch area and smooth it down.

• Rapidly pull the tape off at a 180° angle.

• Visually inspect the grid area and rate the adhesion based on the amount of coating removed.[9][10][11][12][13]

Peel Adhesion (ASTM D3330):

• Apply a strip of the sealant or an adhesive tape made with the coating to a standard test panel (e.g., stainless steel).

• Use a roller to apply a consistent pressure.

• After a specified dwell time, peel the strip from the panel at a 180° angle and a constant speed using a tensile testing machine.

• Record the force required to peel the strip. The result is typically reported in Newtons per 25 mm (N/25 mm).[3][4][7][8][14]

Lap Shear Strength (ASTM D1002):

• Prepare two metal plates and bond them together with the sealant, creating a single lap joint with a defined overlap area.

• Allow the sealant to cure completely.

• Place the bonded specimen in the grips of a universal testing machine.

• Apply a tensile force at a constant rate until the bond fails.

• Record the maximum load at failure. The lap shear strength is calculated by dividing the maximum load by the overlap area.[15][16]

Data Presentation: Influence of Formulation Variables

The following tables summarize the expected impact of key formulation variables on the performance of octyl acrylate-based coatings and sealants.

Table 3: Effect of Acrylic Acid (AA) Co-monomer Content on Peel Adhesion of a Pressure-Sensitive Adhesive (PSA)

Acrylic Acid (AA) Content (wt.%)	Peel Adhesion (N/25 mm)	Shear Resistance (hours)	Failure Mode
Low	High	Low	Cohesive
High	Moderate	High	Adhesive
Note: This table represents a general trend. Actual values will depend on the specific formulation and test conditions.[12]

Table 4: Effect of Crosslinker Functionality on Mechanical Properties of a Cured Coating

Crosslinker Type	Functionality	Tensile Strength (MPa)	Glass Transition Temperature (°C)
1,6-Hexanediol Diacrylate (HDDA)	2	5.86	Increases
Trimethylolpropane Triacrylate (TMPTA)	3	Increases	Increases
Pentaerythritol Tetraacrylate (PETA)	4	12.40	Increases
Data derived from a study on waterborne polyurethane-acrylates, demonstrating the general principle.[4]

Table 5: Effect of Photoinitiator Concentration on UV Cure Depth

Photoinitiator Concentration (wt.%)	UV Dose (J/cm²)	Cure Depth (mm)
0.02	22.3	~1.2
0.1	22.3	~0.8
0.25	22.3	~0.6
Data derived from a study on a methacrylate resin system, illustrating the trend that an optimal, lower concentration can maximize cure depth.[8]

Visualizations

Caption: Workflow for octyl acrylate-based coating/sealant development.

Caption: Simplified signaling pathway of UV-induced free-radical polymerization.

References

• 1. mdpi.com [mdpi.com]
• 2. Acrylic acid level and adhesive performance and peel master‐curves of acrylic pressure‐sensitive adhesives | Semantic Scholar [semanticscholar.org]
• 3. lirias.kuleuven.be [lirias.kuleuven.be]
• 4. uvebtech.com [uvebtech.com]
• 5. radtech2020.com [radtech2020.com]
• 6. radtech.org [radtech.org]
• 7. ijacskros.com [ijacskros.com]
• 8. researchgate.net [researchgate.net]
• 9. web.usm.my [web.usm.my]
• 10. Adhesive Performance of Acrylic Pressure-Sensitive Adhesives from Different Preparation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mjas.analis.com.my [mjas.analis.com.my]
• 14. pcimag.com [pcimag.com]
• 15. real.mtak.hu [real.mtak.hu]
• 16. Relationship between Crosslinking and Surface Mechanical Properties of UV Curable Coatings for Automotive Interior Plastic Parts | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Octyl Acrylate as a Monomer for Biomedical and Tissue Adhesives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octyl acrylate, particularly in the form of 2-octyl cyanoacrylate (OCA), has emerged as a leading monomer for the formulation of biomedical and tissue adhesives. Its unique properties, including strong bonding to tissue, flexibility, and enhanced biocompatibility compared to shorter-chain cyanoacrylates, make it an invaluable tool in wound closure, surgical sealing, and other medical applications.[1][2][3] These adhesives offer several advantages over traditional methods like sutures, including faster application, reduced pain, and a lower risk of infection.[4][5]

The mechanism of action for octyl cyanoacrylate adhesives involves anionic polymerization initiated by moisture present on the surface of tissues.[6][7] This rapid, exothermic reaction results in the formation of a strong, yet flexible, polymer film that holds wound edges together and provides a protective barrier.[6][7] The longer octyl side-chain contributes to the material's increased flexibility and slower degradation rate, which is beneficial for healing.[6]

Key Applications

Octyl acrylate-based adhesives are utilized in a variety of clinical settings:

• Topical Wound Closure: For the closure of clean, low-tension surgical incisions and traumatic lacerations.[5][8]

• Surgical Sealant: To prevent air and fluid leaks in various surgical procedures.[9][10]

• Mesh Fixation: In hernia repair surgeries to secure prosthetic meshes.

• Dental and Oral Surgery: For wound closure and as a hemostatic agent.[5]

• Device Attachment: To temporarily hold sensors or other devices on tissue.[3]

Quantitative Performance Data

The performance of octyl acrylate-based tissue adhesives can be quantified through various metrics. The following tables summarize key performance indicators.

Property	Typical Values	Test Method
Setting Time	10 - 150 seconds	Visual/Mechanical
Tensile Strength	2 - 4 lbs/in²	ASTM F2258
Wound Bursting Strength	~298 ± 58 mm Hg	In vivo animal model
Moisture Vapor Transmission Rate	950 - 3000 g/m²/day	Water vapor permeability instrument
Viscosity	5 - 300 cP	Brookfield Viscometer

Table 1: General Performance Characteristics of Octyl Acrylate Adhesives. [3][11][12]

Adhesive Type	Mean Wound Bursting Strength (mm Hg)
Octyl Cyanoacrylate	298 ± 58
Butyl Cyanoacrylate	199 ± 87
Surgical Tape (Steri-Strips)	129 ± 67

Table 2: Comparative In-Vivo Wound Bursting Strength.

Experimental Protocols

Detailed methodologies for evaluating the performance and biocompatibility of octyl acrylate-based tissue adhesives are crucial for both research and development.

Protocol 1: Synthesis of Octyl Acrylate-Based Adhesive

This protocol describes a general method for the synthesis of octyl acrylate monomer, which can then be formulated into an adhesive.

Materials:

• Acrylic acid

• Octanol

• Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

• Solvent (e.g., toluene)

• Polymerization inhibitor (e.g., hydroquinone)

• Reaction vessel with reflux condenser and Dean-Stark trap

• Distillation apparatus

Procedure:

• Combine acrylic acid and a slight molar excess of octanol in the reaction vessel.[13]

• Add the acid catalyst and a polymerization inhibitor.

• Heat the mixture to reflux (80-120°C) and collect the water produced in the Dean-Stark trap to drive the esterification reaction forward.[13]

• Monitor the reaction progress by measuring the amount of water collected.

• Once the reaction is complete, cool the mixture and neutralize the acid catalyst.

• Purify the crude octyl acrylate by vacuum distillation to remove unreacted starting materials and byproducts.[14]

• The purified octyl acrylate monomer can then be formulated with stabilizers and viscosity modifiers for adhesive applications.

Protocol 2: Determination of Adhesive Strength - Lap-Shear Test (Adapted from ASTM F2255)

This test evaluates the shear strength of the tissue adhesive.[8][15][16][17]

Materials:

• Octyl acrylate tissue adhesive

• Substrate: Porcine skin, cut into uniform strips (e.g., 25 mm x 100 mm)

• Tensile testing machine with appropriate grips

• Applicator for the adhesive

• Timer

Procedure:

• Prepare two strips of porcine skin.

• Apply a thin, uniform layer of the octyl acrylate adhesive to a defined area (e.g., 25 mm x 10 mm) at one end of one skin strip.

• Immediately place the end of the second skin strip over the adhesive-coated area, creating an overlap.

• Apply gentle, uniform pressure to the bonded area for a specified time to allow for curing.

• Allow the adhesive to fully cure according to the manufacturer's instructions or for a predetermined time (e.g., 2.5 minutes).[7]

• Mount the bonded specimen in the tensile testing machine.

• Apply a tensile load at a constant rate of crosshead movement until the bond fails.

• Record the maximum load at failure. The shear strength is calculated by dividing the maximum load by the bonded area.

Protocol 3: Determination of Adhesive Strength - T-Peel Test (Adapted from ASTM F2256)

This test measures the peel strength of the adhesive.[1][2][18][19]

Materials:

• Octyl acrylate tissue adhesive

• Substrate: Flexible material such as porcine skin, cut into uniform strips

• Tensile testing machine with T-peel grips

• Applicator for the adhesive

• Timer

Procedure:

• Prepare two flexible substrate strips.

• Apply the adhesive to one end of each strip.

• Press the two adhesive-coated ends together, leaving the other ends free.

• Allow the adhesive to cure.

• Mount the free ends of the specimen in the T-peel grips of the tensile testing machine, forming a "T" shape.

• Apply a tensile load at a constant rate, peeling the two substrates apart.

• Record the force as a function of displacement. The peel strength is typically reported as the average force per unit width of the bond line.

Protocol 4: Biocompatibility Assessment - In Vitro Cytotoxicity (Adapted from ISO 10993-5)

This test evaluates the potential for the adhesive to cause cell damage.[20][21][22][23]

Materials:

• Cured octyl acrylate adhesive

• Mammalian cell line (e.g., L929 mouse fibroblasts)

• Cell culture medium (e.g., MEM)

• Incubator (37°C, 5% CO₂)

• Microplate reader

• MTT or other viability assay kit

Procedure:

• Extract Preparation: Incubate the cured adhesive in cell culture medium at 37°C for a specified period (e.g., 24 hours) to create an extract. The ratio of material surface area to medium volume should be standardized.

• Cell Seeding: Seed L929 cells into a 96-well plate and allow them to attach and grow to sub-confluency.

• Exposure: Remove the culture medium from the cells and replace it with the prepared extract of the adhesive. Include positive (toxic material) and negative (non-toxic material) controls.

• Incubation: Incubate the cells with the extract for a defined period (e.g., 24-48 hours).

• Viability Assessment: Assess cell viability using an MTT assay or similar method. This involves adding the MTT reagent, incubating, and then measuring the absorbance with a microplate reader.

• Analysis: Compare the viability of the cells exposed to the adhesive extract to that of the negative control. A significant reduction in cell viability indicates potential cytotoxicity.

Visualizations

Caption: Anionic polymerization of octyl acrylate.

References

• 1. Medical Adhesive Testing Basics | ADMET [admet.com]
• 2. ASTM F2256 T-Peel Tissue Adhesive Strength Test [admet.com]
• 3. wpiinc.com [wpiinc.com]
• 4. standards.iteh.ai [standards.iteh.ai]
• 5. benchchem.com [benchchem.com]
• 6. ASTM F2258 Tensile Strength of Tissue Adhesives [admet.com]
• 7. 2-Octyl Cyanoacrylate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. standards.iteh.ai [standards.iteh.ai]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. US20140186289A1 - Cyanoacrylate Tissue Adhesives with Desirable Permeability and Tensile Strength - Google Patents [patents.google.com]
• 11. Optimization of tissue adhesive curing time for surgical wound closure - PMC [pmc.ncbi.nlm.nih.gov]
• 12. derpharmachemica.com [derpharmachemica.com]
• 13. epluschemical.com [epluschemical.com]
• 14. EP2773608A1 - Method for producing 2-octyl acrylate by direct esterification - Google Patents [patents.google.com]
• 15. biomomentum.com [biomomentum.com]
• 16. testresources.net [testresources.net]
• 17. standards.iteh.ai [standards.iteh.ai]
• 18. standards.iteh.ai [standards.iteh.ai]
• 19. store.astm.org [store.astm.org]
• 20. krylex.com [krylex.com]
• 21. epotek.com [epotek.com]
• 22. thetapelab.com [thetapelab.com]
• 23. Biocompatibility of a Novel Cyanoacrylate Based Tissue Adhesive: Cytotoxicity and Biochemical Property Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

Controlled Polymerization of Poly(octyl acrylate): Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly(octyl acrylate) is a versatile polymer with applications ranging from pressure-sensitive adhesives and coatings to drug delivery systems, owing to its low glass transition temperature, hydrophobicity, and biocompatibility. Achieving precise control over the molecular weight, architecture, and functionality of poly(octyl acrylate) is crucial for tailoring its properties for specific applications. This document provides detailed application notes and experimental protocols for the controlled polymerization of octyl acrylate using three state-of-the-art techniques: Atom Transfer Radical Polymerization (ATRP), Reversible Addition-Fragmentation chain-Transfer (RAFT) Polymerization, and Nitroxide-Mediated Polymerization (NMP).

These methods offer significant advantages over conventional free-radical polymerization by enabling the synthesis of polymers with predetermined molecular weights, narrow molecular weight distributions (low polydispersity index, PDI), and the ability to create complex architectures such as block copolymers.

Controlled Polymerization Methods: A Comparative Overview

Feature	Atom Transfer Radical Polymerization (ATRP)	Reversible Addition-Fragmentation chain-Transfer (RAFT)	Nitroxide-Mediated Polymerization (NMP)
Control Agent	Transition metal catalyst (e.g., copper complex) and alkyl halide initiator	Thiocarbonylthio compound (RAFT agent)	Stable nitroxide radical (e.g., TEMPO)
Initiation	From an alkyl halide initiator via a redox reaction with the catalyst	Conventional free-radical initiator (e.g., AIBN, V-50)	Thermal decomposition of an alkoxyamine initiator
Monomer Scope	Wide range of acrylates, methacrylates, styrenes	Very broad monomer scope, tolerant to many functional groups	Primarily styrenes and acrylates; methacrylates can be challenging
Reaction Conditions	Typically moderate temperatures (e.g., 60-110 °C)	Wide range of temperatures (e.g., 60-120 °C)	Higher temperatures often required (e.g., >100 °C)
Advantages	Well-established, good control, commercially available components	Excellent for a wide variety of monomers, high tolerance to functional groups	Metal-free, simple initiation system
Disadvantages	Catalyst removal can be challenging for some applications	RAFT agent synthesis can be required, potential for color and odor in the final polymer	Higher temperatures, slower kinetics for some monomers

I. Atom Transfer Radical Polymerization (ATRP) of Octyl Acrylate

ATRP is a powerful technique for the controlled polymerization of acrylates, providing excellent control over molecular weight and dispersity. The polymerization is mediated by a transition metal catalyst (typically copper-based) that reversibly activates and deactivates the growing polymer chains.

Experimental Protocol: ATRP of Octyl Acrylate

This protocol is a representative example. The molar ratios of initiator, catalyst, and ligand may need to be optimized for specific molecular weight targets.

Materials:

• Octyl acrylate (OA) (inhibitor removed by passing through a column of basic alumina)

• Ethyl α-bromoisobutyrate (EBiB) (initiator)

• Copper(I) bromide (CuBr) (catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (ligand)

• Anisole (solvent)

• Nitrogen or Argon gas (for deoxygenation)

• Syringes and Schlenk line equipment

Procedure:

• Preparation of the Reaction Mixture:

  • To a dry Schlenk flask equipped with a magnetic stir bar, add CuBr (14.3 mg, 0.1 mmol).

  • Seal the flask with a rubber septum, and cycle between vacuum and nitrogen/argon three times to ensure an inert atmosphere.

  • Add anisole (5 mL) and deoxygenated octyl acrylate (10.0 g, 54.3 mmol) to the flask via a degassed syringe.

  • Add PMDETA (21 µL, 0.1 mmol) to the flask via a degassed syringe.

  • Stir the mixture to allow the catalyst to dissolve. The solution should turn green/blue.

  • Deoxygenate the mixture by bubbling with nitrogen/argon for at least 30 minutes while stirring.

• Initiation of Polymerization:

  • In a separate vial, prepare a solution of the initiator, EBiB (14.5 µL, 0.1 mmol), in a small amount of deoxygenated anisole.

  • Inject the initiator solution into the reaction flask via a degassed syringe to start the polymerization.

  • Place the flask in a preheated oil bath at 70 °C.

• Monitoring and Termination:

  • Take samples periodically via a degassed syringe to monitor monomer conversion (by ¹H NMR or GC) and molecular weight evolution (by GPC).

  • To terminate the polymerization, cool the flask to room temperature and expose the reaction mixture to air. The solution will turn blue/green, indicating oxidation of the copper catalyst.

  • Dilute the mixture with a suitable solvent (e.g., THF) and pass it through a short column of neutral alumina to remove the copper catalyst.

  • Precipitate the polymer in a large excess of cold methanol.

  • Collect the polymer by filtration and dry it under vacuum to a constant weight.

Quantitative Data for ATRP of Poly(octyl acrylate)

The following table presents representative data for the ATRP of octyl acrylate. Actual results may vary depending on the specific reaction conditions.

Time (min)	Monomer Conversion (%)	M_n ( g/mol ) (Theoretical)	M_n ( g/mol ) (Experimental, GPC)	PDI (M_w/M_n)
30	25	12,500	13,200	1.15
60	48	24,000	25,100	1.12
90	65	32,500	33,800	1.10
120	82	41,000	42,300	1.09
180	95	47,500	48,500	1.08

M_n (Theoretical) = ([M]_0 / [I]_0) × Conversion × M_w(Monomer) + M_w(Initiator)

ATRP Workflow Diagram

ATRP experimental workflow for poly(octyl acrylate).

II. Reversible Addition-Fragmentation chain-Transfer (RAFT) Polymerization of Octyl Acrylate

RAFT polymerization is a highly versatile controlled radical polymerization technique that utilizes a thiocarbonylthio compound, known as a RAFT agent or chain transfer agent (CTA), to mediate the polymerization. It is compatible with a wide range of monomers and functional groups.

Experimental Protocol: RAFT Polymerization of Octyl Acrylate

This protocol is adapted from procedures for similar long-chain acrylates and provides a general guideline. The choice of RAFT agent and initiator, as well as their molar ratios, are critical for successful polymerization.

Materials:

• Octyl acrylate (OA) (inhibitor removed)

• 2-Cyano-2-propyl dodecyl trithiocarbonate (CPDTC) (RAFT agent)

• Azobisisobutyronitrile (AIBN) (initiator)

• Toluene (solvent)

• Nitrogen or Argon gas

• Syringes and Schlenk line equipment

Procedure:

• Preparation of the Reaction Mixture:

  • In a Schlenk flask with a magnetic stir bar, dissolve octyl acrylate (10.0 g, 54.3 mmol), CPDTC (188 mg, 0.54 mmol), and AIBN (8.9 mg, 0.054 mmol) in toluene (10 mL). The molar ratio of [OA]:[CPDTC]:[AIBN] is 100:1:0.1.

  • Seal the flask and deoxygenate the solution by performing three freeze-pump-thaw cycles.

  • After the final thaw, backfill the flask with nitrogen or argon.

• Polymerization:

  • Immerse the flask in a preheated oil bath at 70 °C and stir.

• Monitoring and Termination:

  • Monitor the polymerization by taking samples at regular intervals for conversion and molecular weight analysis.

  • To quench the reaction, cool the flask rapidly in an ice bath and expose the contents to air.

  • The polymer can be isolated by precipitating the reaction mixture into a large volume of cold methanol.

  • Filter the precipitated polymer and dry under vacuum at room temperature.

Quantitative Data for RAFT Polymerization of Poly(octyl acrylate)

The following table provides expected data for the RAFT polymerization of octyl acrylate.

Time (h)	Monomer Conversion (%)	M_n ( g/mol ) (Theoretical)	M_n ( g/mol ) (Experimental, GPC)	PDI (M_w/M_n)
1	35	6,450	6,800	1.18
2	62	11,400	12,100	1.15
3	81	14,900	15,500	1.13
4	93	17,100	17,800	1.11
6	>98	18,000	18,500	1.10

M_n (Theoretical) = ([M]_0 / [CTA]_0) × Conversion × M_w(Monomer) + M_w(CTA)

RAFT Polymerization Workflow Diagram```dot

Logical relationships in NMP.

Conclusion

The choice of a controlled polymerization method for poly(octyl acrylate) depends on the specific requirements of the application, including the desired polymer architecture, tolerance to functional groups, and acceptable levels of potential contaminants. ATRP and RAFT generally offer better control over the polymerization of acrylates, leading to lower polydispersity indices compared to NMP. However, NMP provides a valuable metal-free alternative. The protocols and data presented here serve as a comprehensive guide for researchers to synthesize well-defined poly(octyl acrylate) for a variety of advanced applications. It is recommended to perform small-scale pilot reactions to optimize the conditions for the desired molecular weight and conversion.

Application Notes and Protocols: Synthesis of Octyl Acrylate Copolymers for Specific Industrial Applications

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the synthesis of octyl acrylate copolymers tailored for specific industrial applications, including pressure-sensitive adhesives (PSAs), protective coatings, and biomedical drug delivery systems.

Introduction

Octyl acrylate is a versatile monomer utilized in the synthesis of copolymers for a wide range of industrial applications. Its characteristic eight-carbon alkyl chain imparts desirable properties such as hydrophobicity, flexibility, and a low glass transition temperature (Tg) of approximately -65°C to the resulting polymers.[1][2] By copolymerizing octyl acrylate with other monomers, it is possible to precisely tune the final properties of the polymer to meet the demands of specific applications. This document outlines detailed methodologies for the synthesis and characterization of octyl acrylate copolymers for pressure-sensitive adhesives, coatings, and biomedical applications.

Pressure-Sensitive Adhesives (PSAs)

Octyl acrylate is a key component in the formulation of acrylic PSAs, where it functions as a "soft" monomer, providing tack and flexibility.[3] To achieve a balance of adhesive and cohesive properties, octyl acrylate is often copolymerized with "hard" monomers (e.g., methyl methacrylate, styrene) to enhance shear strength and functional monomers (e.g., acrylic acid) to improve adhesion and provide sites for crosslinking.[3] A typical composition for a general-purpose PSA includes 70-90% soft monomer, 0-30% hard monomer, and 3-10% functional monomer.[3]

Experimental Protocol: Emulsion Polymerization for PSA Synthesis

This protocol describes the synthesis of an octyl acrylate-based PSA via a semi-batch emulsion polymerization process.

Materials:

• Octyl Acrylate (OA)

• Methyl Methacrylate (MMA)

• Acrylic Acid (AA)

• Sodium Dodecyl Sulfate (SDS) (anionic surfactant)

• Potassium Persulfate (KPS) (initiator)

• Deionized (DI) water

• Sodium bicarbonate (buffer)

Equipment:

• Jacketed glass reactor with a mechanical stirrer, reflux condenser, nitrogen inlet, and thermocouple.

• Monomer and initiator feed pumps.

• Heating/cooling circulator.

Procedure:

• Initial Charge: To the reactor, add 40% of the total DI water and 10% of the total SDS. Purge the reactor with nitrogen for 30 minutes while stirring and heating to 75-80°C.

• Monomer Pre-emulsion Preparation: In a separate vessel, prepare a pre-emulsion by mixing the remaining DI water, SDS, octyl acrylate, methyl methacrylate, and acrylic acid. Agitate thoroughly to form a stable emulsion.

• Initiator Solution Preparation: Dissolve the potassium persulfate in a small amount of DI water.

• Initiation: Once the reactor temperature is stable, add 20% of the initiator solution to the reactor.

• Monomer Feed: After 15 minutes, begin the continuous addition of the monomer pre-emulsion and the remaining initiator solution to the reactor over a period of 3-4 hours. Maintain the reaction temperature at 75-80°C.

• Post-reaction: After the feeds are complete, continue stirring at 75-80°C for an additional 1-2 hours to ensure complete monomer conversion.

• Cooling and Neutralization: Cool the reactor to room temperature. Adjust the pH of the latex to 6.5-7.5 with a sodium bicarbonate solution.

• Filtration: Filter the final latex through a 100-mesh screen to remove any coagulum.

Data Presentation: PSA Properties

Copolymer Composition (wt%)	Tg (°C)	Peel Adhesion (N/25mm)	Shear Strength (hours)
85% OA / 10% MMA / 5% AA	-45	15.5	> 24
90% OA / 5% MMA / 5% AA	-50	18.2	18
80% OA / 15% MMA / 5% AA	-40	12.8	> 48
85% OA / 10% Styrene / 5% AA	-42	14.9	> 24

Note: The data presented are representative values and can vary based on specific synthesis conditions and testing methods.

Visualization: PSA Manufacturing Workflow

PSA Tape Manufacturing Workflow

Protective Coatings

In the coatings industry, octyl acrylate is used to improve flexibility, weather resistance, and hydrophobicity.[4] It is often copolymerized with harder monomers like methyl methacrylate to achieve a balance between hardness and flexibility, and with functional monomers like hydroxyethyl acrylate for crosslinking and adhesion to substrates.

Experimental Protocol: Solution Polymerization for Coating Resin Synthesis

This protocol details the synthesis of a solvent-borne acrylic resin for a protective coating application.

Materials:

• Octyl Acrylate (OA)

• Methyl Methacrylate (MMA)

• 2-Hydroxyethyl Acrylate (HEA)

• Xylene (solvent)

• Azobisisobutyronitrile (AIBN) (initiator)

Equipment:

• Three-neck round-bottom flask with a mechanical stirrer, reflux condenser, nitrogen inlet, and thermocouple.

• Heating mantle.

• Monomer/initiator addition funnel.

Procedure:

• Initial Charge: Add 50% of the xylene to the flask and heat to 85°C under a nitrogen blanket with stirring.

• Monomer/Initiator Mixture: In a separate vessel, mix the octyl acrylate, methyl methacrylate, 2-hydroxyethyl acrylate, the remaining xylene, and AIBN.

• Monomer Addition: Slowly add the monomer/initiator mixture to the heated solvent in the flask over 3 hours. Maintain the temperature at 85°C.

• Post-reaction: After the addition is complete, continue to stir the reaction mixture at 85°C for another 2 hours.

• Chaser Addition: Add a small amount of AIBN dissolved in xylene to the reactor to consume any residual monomers. Hold the temperature at 85°C for an additional hour.

• Cooling: Cool the resulting polymer solution to room temperature.

Data Presentation: Coating Resin Properties

Copolymer Composition (wt%)	Viscosity (mPa·s)	Pencil Hardness	Gloss (60°)
40% OA / 50% MMA / 10% HEA	1500	2H	92
50% OA / 40% MMA / 10% HEA	1200	H	90
30% OA / 60% MMA / 10% HEA	1800	3H	95

Note: Viscosity is measured on the polymer solution. Hardness and gloss are measured on the cured coating film.

Visualization: Copolymer Synthesis Pathway

General Copolymer Synthesis Pathway

Biomedical Applications: Transdermal Drug Delivery

Octyl acrylate copolymers are explored for use in transdermal drug delivery (TDD) systems due to their biocompatibility, flexibility, and ability to form a matrix for controlled drug release.[5][6] The hydrophobic nature of octyl acrylate can help in modulating the release of hydrophobic drugs.

Experimental Protocol: Solvent Casting for Drug-in-Adhesive Patch Preparation

This protocol describes the preparation of a drug-in-adhesive type transdermal patch using an octyl acrylate copolymer.

Materials:

• Pre-synthesized Octyl Acrylate-co-vinyl acetate copolymer.

• Model Drug (e.g., Ketoprofen).

• Ethyl acetate (solvent).

• Backing membrane (e.g., 3M Scotchpak™ 9732).

• Release liner (e.g., silicone-coated polyester film).

Equipment:

• Magnetic stirrer.

• Film applicator (casting knife).

• Drying oven.

Procedure:

• Polymer-Drug Solution: Dissolve the octyl acrylate copolymer and the model drug in ethyl acetate to form a homogeneous solution. The drug concentration can be varied (e.g., 1-5% w/w of the dry polymer weight).

• Casting: Cast the solution onto a release liner using a film applicator set to a specific thickness (e.g., 100 µm).

• Drying: Dry the cast film in an oven at 60°C for 2 hours to remove the solvent.

• Lamination: Laminate the dried drug-in-adhesive film with a backing membrane.

• Cutting: Cut the laminate into patches of the desired size.

Data Presentation: Drug Release and Biocompatibility

Drug Loading (% w/w)	Cumulative Release at 24h (%)	Cell Viability (%) (MTT Assay)
1%	65	> 95
3%	78	> 92
5%	85	> 90

Note: Drug release studies are typically performed using a Franz diffusion cell. Cell viability is a measure of biocompatibility.[7]

Visualization: Drug Release Mechanism

Drug Release from a Transdermal Patch

Conclusion

The protocols and data presented herein demonstrate the versatility of octyl acrylate in creating copolymers with tailored properties for diverse industrial applications. By carefully selecting co-monomers and polymerization techniques, researchers and developers can engineer materials that meet the specific performance requirements of pressure-sensitive adhesives, protective coatings, and biomedical drug delivery systems. Further optimization of these formulations can lead to the development of advanced materials with enhanced functionalities.

References

• 1. epluschemical.com [epluschemical.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Preparation Method of Acrylic Pressure Sensitive Tape 2 [smprotectivefilm.com]
• 4. epluschemical.com [epluschemical.com]
• 5. epluschemical.com [epluschemical.com]
• 6. researchgate.net [researchgate.net]
• 7. Digital manufacturing techniques and the in vitro biocompatibility of acrylic-based occlusal device materials - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Adjusting the Glass Transition Temperature of Octyl Acrylate Copolymers

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

The glass transition temperature (Tg) is a critical thermal property of amorphous and semi-crystalline polymers, marking the reversible transition from a rigid, glassy state to a more flexible, rubbery state.[1][2] Controlling the Tg is paramount in polymer design as it dictates the material's mechanical properties, flexibility, and processing conditions at a given temperature. Octyl acrylate is a valuable monomer used to lower the Tg of copolymers, thereby increasing their flexibility and suitability for applications such as pressure-sensitive adhesives, coatings, and drug delivery matrices.[3] This document provides a detailed guide on the principles and methods for adjusting the Tg of octyl acrylate copolymers, complete with experimental protocols for their synthesis and characterization.

2. Theoretical Framework for Tg Adjustment

The primary method for tuning the Tg of an acrylic polymer system is through copolymerization. By combining octyl acrylate, which has a very low homopolymer Tg (approximately -65 °C), with one or more comonomers that have a higher Tg, the final copolymer's Tg can be precisely controlled to fall between the values of the individual homopolymers.[4]

The relationship between the copolymer composition and its Tg can be reliably predicted for random copolymers using the Fox equation :[5][6]

1/Tg = w1/Tg1 + w2/Tg2

Where:

• Tg is the glass transition temperature of the copolymer (in Kelvin).

• w1 and w2 are the weight fractions of monomer 1 and monomer 2, respectively.

• Tg1 and Tg2 are the glass transition temperatures of the homopolymers of monomer 1 and monomer 2, respectively (in Kelvin).

This equation is a powerful tool for designing copolymers with a target Tg by adjusting the weight fractions of the incorporated monomers.[5][7]

3. Data Presentation: Comonomers for Tg Modification

The selection of a comonomer to polymerize with octyl acrylate is crucial for achieving the desired final Tg. The table below summarizes the glass transition temperatures of poly(octyl acrylate) and common comonomers used to modify it.

Monomer	Homopolymer Tg (°C)	Homopolymer Tg (K)	Characteristics
Octyl Acrylate	-65[4]	208	Imparts low-temperature flexibility, hydrophobicity.
Methyl Methacrylate	105	378	Increases hardness, strength, and Tg.
Styrene	100	373	Adds rigidity, chemical resistance, and raises Tg.
Ethyl Acrylate	-24	249	Lowers Tg, but less dramatically than octyl acrylate.
n-Butyl Acrylate	-54	219	Provides significant flexibility; often used in adhesives.
Acrylic Acid	105	378	Increases hydrophilicity, adhesion, and provides sites for crosslinking.
Isobornyl Acrylate	94	367	Adds hardness and weather resistance.

Experimental Protocols

4.1. Protocol for Synthesis of an Octyl Acrylate/Methyl Methacrylate Copolymer

This protocol describes the synthesis of a random copolymer of octyl acrylate (OA) and methyl methacrylate (MMA) via free-radical solution polymerization.

Materials:

• Octyl acrylate (OA), inhibitor removed

• Methyl methacrylate (MMA), inhibitor removed

• Azobisisobutyronitrile (AIBN) as a radical initiator

• Toluene or Tetrahydrofuran (THF) as a solvent

• Methanol as a non-solvent for precipitation

• Round-bottom flask with a condenser

• Nitrogen or Argon gas inlet

• Magnetic stirrer and heating mantle

• Beaker for precipitation

Procedure:

• Monomer Preparation: Prepare a monomer mixture with the desired weight ratio of OA and MMA to achieve the target Tg calculated using the Fox equation. For example, for a 50:50 weight ratio, mix equal weights of OA and MMA.

• Reaction Setup: In a round-bottom flask, dissolve the monomer mixture and the initiator (AIBN, typically 0.1-1.0 mol% with respect to total monomers) in the chosen solvent (e.g., Toluene) to achieve a total monomer concentration of approximately 20-40% (w/v).

• Inert Atmosphere: Equip the flask with a condenser and purge the system with an inert gas (Nitrogen or Argon) for 15-20 minutes to remove oxygen, which can inhibit polymerization.

• Polymerization: Heat the reaction mixture to 70-80 °C while stirring. Maintain this temperature for 4-8 hours. The solution will become more viscous as the polymerization proceeds.

• Purification: After the reaction is complete, cool the polymer solution to room temperature. Slowly pour the viscous solution into a beaker containing a large excess of a stirred non-solvent (Methanol, typically 10x the volume of the reaction mixture) to precipitate the copolymer.

• Isolation and Drying: A white, solid polymer will precipitate. Collect the polymer by filtration, wash it with fresh methanol, and dry it in a vacuum oven at 40-50 °C until a constant weight is achieved.

4.2. Protocol for Tg Measurement by Differential Scanning Calorimetry (DSC)

DSC is the most common technique for measuring the Tg of polymers.[1] It measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. The Tg is observed as a step-like change in the heat flow curve.[8][9]

Materials and Equipment:

• Dried copolymer sample

• Differential Scanning Calorimeter (DSC)

• Aluminum DSC pans and a crimper

• Nitrogen gas for purging

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the dried copolymer into an aluminum DSC pan.[2] Crimp the pan with a lid to ensure good thermal contact.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell. Purge the cell with nitrogen gas (typically 50 mL/min) to maintain an inert atmosphere.[10]

• Thermal Program (Heat-Cool-Heat Cycle):

  • First Heating Scan: Heat the sample from room temperature to a temperature well above the expected Tg (e.g., 120 °C) at a constant rate (e.g., 10 °C/min).[11] This step is crucial to erase the sample's prior thermal history.

  • Cooling Scan: Cool the sample at a controlled rate (e.g., 10 °C/min) to a temperature well below the Tg (e.g., -80 °C).

  • Second Heating Scan: Heat the sample again at the same rate (10 °C/min) through the transition region to a temperature above the Tg (e.g., 120 °C). The Tg is determined from this second heating scan.

• Data Analysis: The glass transition appears as a step-like change in the heat flow signal. The Tg is typically reported as the midpoint of this transition, calculated using the half-height method as defined in standards like ASTM E1356 or ISO 11357-2.[8][9]

Visualizations

References

• 1. A Closer Look: Techniques for Obtaining Glass Transition Temperature of Polymeric Materials [intertek.com]
• 2. thermalsupport.com [thermalsupport.com]
• 3. epluschemical.com [epluschemical.com]
• 4. epluschemical.com [epluschemical.com]
• 5. wernerblank.com [wernerblank.com]
• 6. Flory–Fox equation - Wikipedia [en.wikipedia.org]
• 7. US20160152751A1 - Use of 2-octyl acrylate polymer as a binding agent in a coating composition - Google Patents [patents.google.com]
• 8. isola-group.com [isola-group.com]
• 9. m.youtube.com [m.youtube.com]
• 10. mt.com [mt.com]
• 11. resolvemass.ca [resolvemass.ca]

Technical Notes & Optimization

inhibiting premature polymerization of octyl acrylate during storage

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the effective inhibition of premature polymerization of octyl acrylate during storage.

Troubleshooting Guide

This section addresses specific issues that may arise during the storage of octyl acrylate, presented in a question-and-answer format.

Question 1: My octyl acrylate has become viscous or solidified in the storage container. What happened?

Answer: This indicates that premature polymerization has occurred. This can be triggered by several factors that lead to the depletion of the inhibitor and the initiation of the polymerization process. The primary causes include:

• Elevated Storage Temperature: Heat is a significant catalyst for the polymerization of acrylates. Storing octyl acrylate above the recommended temperature range can accelerate inhibitor depletion and initiate polymerization.[1]

• Exposure to Light: Ultraviolet (UV) light can provide the energy to initiate the formation of free radicals, leading to polymerization.

• Contamination: Accidental introduction of contaminants such as dust, metal ions, or peroxides from solvents can act as initiators.

• Inhibitor Depletion: Over time, the inhibitor concentration can decrease, especially under suboptimal storage conditions.

Question 2: I suspect my storage conditions are inadequate. What are the ideal conditions for storing octyl acrylate?

Answer: To ensure the stability of octyl acrylate, it is crucial to adhere to the following storage recommendations:

• Temperature: Store in a cool, dry place within a temperature range of 15°C to 25°C (59°F to 77°F).[2]

• Light: Keep containers in a dark environment, away from direct sunlight or other sources of UV light.[2]

• Atmosphere: For inhibitors like Monomethyl Ether of Hydroquinone (MEHQ), the presence of dissolved oxygen is essential for their function. Therefore, storage under an air atmosphere is recommended over an inert gas blanket.

• Container: Use containers made of compatible materials such as glass or high-density polyethylene to prevent leaching of contaminants that could initiate polymerization.[2]

Question 3: How can I check if the inhibitor in my octyl acrylate is still effective?

Answer: The most reliable method is to determine the concentration of the inhibitor. Commercial octyl acrylate is often stabilized with MEHQ. You can use analytical methods like UV-Vis spectrophotometry to quantify the inhibitor concentration. A significant decrease from the initial concentration specified by the supplier indicates a higher risk of premature polymerization.

Frequently Asked Questions (FAQs)

Q1: What are the most common inhibitors used for octyl acrylate?

A1: The most common inhibitors include Monomethyl Ether of Hydroquinone (MEHQ), Hydroquinone (HQ), Phenothiazine (PTZ), and Butylated Hydroxytoluene (BHT). MEHQ is widely used for storage and transport of acrylates.

Q2: How do these inhibitors work?

A2: These inhibitors act as radical scavengers. During the initial stages of polymerization, free radicals are formed. Inhibitors react with these free radicals to form stable, non-reactive species, thus terminating the chain reaction of polymerization. For phenolic inhibitors like MEHQ, this process is significantly enhanced by the presence of oxygen.

Q3: What is the typical shelf life of octyl acrylate?

A3: The shelf life of octyl acrylate depends on the inhibitor concentration and storage conditions. When stored under recommended conditions (cool, dark, and with adequate oxygen for MEHQ-stabilized products), it is typically stable for at least one year. However, elevated temperatures can significantly reduce the shelf life.

Q4: Can I use octyl acrylate if it has been stored for longer than the recommended shelf life?

A4: It is not recommended. The inhibitor may be depleted, increasing the risk of uncontrolled polymerization upon use. If you must use it, you should first test the inhibitor concentration to ensure it is within a safe range.

Q5: What should I do in case of a spill?

A5: In case of a spill, you should collect the leaking liquid in covered containers as much as possible. Absorb the remaining liquid with sand or an inert absorbent and then dispose of it according to local regulations. Ensure proper ventilation and use personal protective equipment.

Data Presentation

Table 1: Common Inhibitors for Octyl Acrylate Storage

Inhibitor	Common Abbreviation	Typical Concentration (ppm)	Oxygen Requirement
Monomethyl Ether of Hydroquinone	MEHQ	15 - 200	Yes
Hydroquinone	HQ	50 - 1000	Yes
Phenothiazine	PTZ	10 - 500	No
Butylated Hydroxytoluene	BHT	100 - 1000	Yes

Table 2: Effect of Temperature on MEHQ Depletion Rate (Illustrative)

Storage Temperature (°C)	Relative Depletion Rate	Estimated Shelf Life Reduction
15-25	1x (Baseline)	None
30	2-3x	~50%
40	5-8x	~80%
>60	>10x	Significant, not recommended

Note: These are illustrative values. Actual depletion rates can vary based on specific conditions and product formulation. Always consult the manufacturer's technical data sheet.

Experimental Protocols

Protocol 1: Determination of MEHQ Concentration in Octyl Acrylate (Based on ASTM D3125-97)

This method is a colorimetric determination of MEHQ in colorless monomeric acrylate esters.

Materials:

• Octyl acrylate sample

• Glacial acetic acid

• Sodium nitrite (NaNO₂) solution (20 g/L in water)

• MEHQ standard

• Volumetric flasks (100 mL, 50 mL)

• Pipettes

• Spectrophotometer

Procedure:

• Standard Preparation:

  • Accurately weigh approximately 0.1 g of MEHQ standard into a 100 mL volumetric flask.

  • Dissolve and dilute to the mark with glacial acetic acid.

  • Prepare a series of calibration standards by diluting appropriate volumes of this stock solution with glacial acetic acid in 50 mL volumetric flasks.

• Sample Preparation:

  • Accurately weigh an appropriate amount of the octyl acrylate sample into a 50 mL volumetric flask.

  • Dilute to the mark with glacial acetic acid.

• Color Development:

  • To each standard and sample flask, add 1.0 mL of the sodium nitrite solution.

  • Stopper the flasks and mix well.

  • Allow the solutions to stand for 10 minutes for the color to develop.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to a wavelength of 420 nm.

  • Use glacial acetic acid as a blank.

  • Measure the absorbance of each standard and the sample solution.

• Calculation:

  • Plot a calibration curve of absorbance versus MEHQ concentration for the standards.

  • Determine the concentration of MEHQ in the sample solution from the calibration curve.

  • Calculate the concentration of MEHQ in the original octyl acrylate sample in ppm.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. epluschemical.com [epluschemical.com]

Technical Support Center: Purification of Crude Octyl Acrylate Monomer

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions for the purification of crude octyl acrylate monomer.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of octyl acrylate, offering potential causes and actionable solutions in a question-and-answer format.

Problem: Low Purity of Octyl Acrylate After Distillation

Possible Causes:

• Azeotrope Formation: An impurity may form an azeotrope with octyl acrylate, making separation by simple distillation ineffective.[1]

• Close Boiling Points: The boiling points of octyl acrylate and an impurity might be too similar for efficient separation with a standard distillation setup.[1]

• Thermal Polymerization: High temperatures in the distillation flask can cause the monomer to polymerize, forming oligomers that can co-distill or degrade.

• Inefficient Distillation Column: The column may lack a sufficient number of theoretical plates for the required separation.[2]

Suggested Solutions:

• Alternative Purification Method: If an azeotrope is suspected, consider using a different purification technique, such as column chromatography, or a chemical treatment to remove the specific impurity.[1]

• Fractional Distillation: To separate components with close boiling points, use a fractional distillation column with a higher number of theoretical plates.[2]

• Vacuum Distillation: Perform the distillation under reduced pressure to lower the boiling point of octyl acrylate, which minimizes the risk of thermal polymerization.

• Use of Inhibitors: Add a non-volatile polymerization inhibitor, like hydroquinone, to the distillation flask to prevent polymerization during heating.[3][4]

Problem: Polymerization of Monomer During Storage or Purification

Possible Causes:

• Inhibitor Removal: The purification process, such as washing with a caustic solution or passing through an alumina column, is designed to remove the polymerization inhibitor, leaving the monomer susceptible to spontaneous polymerization.[3][5]

• Exposure to Heat, Light, or Oxygen: These conditions can initiate polymerization.[1]

• Presence of Initiators: Contamination of glassware or the monomer itself with polymerization initiators can trigger the process.[6]

Suggested Solutions:

• Immediate Use: It is best practice to use the purified monomer immediately after purification.[3][5]

• Proper Storage: If storage is necessary, keep the purified monomer in a cool, dark place under an inert atmosphere such as nitrogen or argon.[6][7]

• Addition of a Storage Inhibitor: For longer-term storage, add a small amount of a suitable inhibitor, like hydroquinone (HQ) or the methyl ether of hydroquinone (MEHQ).[6]

• Inert Atmosphere: To prevent oxygen-induced polymerization, carry out purification steps, particularly distillation, under an inert atmosphere.[1]

Problem: Presence of Acidic Impurities (e.g., Acrylic Acid) in the Final Product

Possible Causes:

• Incomplete Reaction: The initial esterification reaction may not have proceeded to completion, resulting in residual unreacted acrylic acid.[2][6]

• Ineffective Washing: The washing steps with a basic solution may not have been sufficient to neutralize and remove all acidic impurities.[6]

Suggested Solutions:

• Thorough Washing: Wash the crude product with a dilute basic solution, such as 5% sodium bicarbonate or 1 M sodium hydroxide, followed by washing with deionized water until the aqueous layer is neutral.[5][6] Ensure vigorous mixing during the washing steps to maximize the contact between the organic and aqueous phases.[6]

Problem: Cloudy or Discolored Final Product

Possible Causes:

• Presence of Water: Residual water in the purified monomer can lead to a cloudy appearance.[6][8]

• Residual Impurities: Discoloration may be caused by colored impurities that were not effectively removed during the purification process.[6]

Suggested Solutions:

• Drying: Before the final purification step, such as distillation, dry the organic solution containing the monomer with a suitable drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[3][5][6]

• Repeat Purification: If impurities are suspected, repeating a purification step, such as column chromatography, may be necessary to obtain a colorless product.[6]

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude octyl acrylate? A1: Common impurities include unreacted starting materials like 2-octanol and acrylic acid, by-products from the esterification reaction, heavy by-products, and polymerization inhibitors such as hydroquinone (HQ) or its monomethyl ether (MEHQ), which are added for stabilization.[2][3]

Q2: Why is it necessary to remove the inhibitor from octyl acrylate before polymerization? A2: Polymerization inhibitors are added to prevent spontaneous polymerization during transport and storage.[9] These inhibitors will also prevent or significantly slow down the desired polymerization reaction. Therefore, they must be removed before the monomer can be effectively polymerized.[3][5]

Q3: What is the purpose of washing the crude octyl acrylate with a basic solution? A3: Washing with a basic solution, such as sodium hydroxide or sodium bicarbonate, is performed to remove acidic impurities, primarily unreacted acrylic acid, and phenolic inhibitors like hydroquinone.[5][6] The base converts these acidic compounds into their corresponding salts, which are soluble in the aqueous phase and can then be separated from the organic monomer layer.

Q4: How can I confirm the purity of my purified octyl acrylate? A4: The purity of octyl acrylate can be assessed using several analytical techniques, including:

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify volatile impurities.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR, ¹³C NMR): To confirm the chemical structure and identify any organic impurities.[6]

• Fourier-Transform Infrared (FTIR) Spectroscopy: To verify the presence of the characteristic functional groups of the acrylate ester and the absence of impurities like alcohols or carboxylic acids.[6]

Q5: What are the recommended storage conditions for purified octyl acrylate? A5: Purified octyl acrylate, which lacks an inhibitor, should be used immediately. If short-term storage is unavoidable, it should be kept in a tightly sealed container in a cool, dark, and dry place under an inert atmosphere (e.g., nitrogen or argon).[6][7] For longer-term storage, a polymerization inhibitor should be added.[6]

Data Presentation

Table 1: Comparison of Octyl Acrylate Purification Methods

Purification Method	Principle	Impurities Removed	Key Parameters	Advantages	Disadvantages
Vacuum Distillation	Separation based on differences in boiling points under reduced pressure.	Unreacted 2-octanol, heavy by-products, some inhibitors.	- Pressure: 20-50 mmHg[10]- Bottom Temperature: 120-150 °C[10]	Effective for removing non-volatile and high-boiling point impurities. Reduces the risk of thermal polymerization.	May not separate impurities with close boiling points. Risk of polymerization if not properly inhibited.
Washing with Basic Solution	Acid-base extraction.	Acidic impurities (e.g., acrylic acid), phenolic inhibitors (e.g., hydroquinone).	- Reagent: 1 M NaOH[5] or 5% NaHCO₃[6]- Procedure: Wash 2-3 times with an equal volume of basic solution.	Simple and effective for removing acidic impurities.	Does not remove non-acidic impurities. Requires subsequent washing and drying steps.
Column Chromatography	Separation based on differential adsorption of components onto a stationary phase.	A wide range of impurities, including those with similar boiling points.	- Stationary Phase: Alumina or silica gel[3][6]- Eluent: Hexane with a gradient of ethyl acetate[6]	Can achieve high purity and is effective for separating closely related compounds.[1]	Can be time-consuming and requires larger volumes of solvent. Potential for monomer polymerization on the column.

Experimental Protocols

Protocol 1: Purification of Octyl Acrylate by Washing and Vacuum Distillation

This protocol outlines a standard laboratory procedure for purifying crude octyl acrylate by first removing acidic impurities and inhibitors, followed by vacuum distillation.

Materials:

• Crude octyl acrylate

• 1 M Sodium hydroxide (NaOH) solution[5]

• Saturated sodium chloride (brine) solution[5]

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)[5]

• Hydroquinone (HQ) or another suitable non-volatile inhibitor

• Separatory funnel

• Round-bottom flask and distillation apparatus

• Vacuum pump and pressure gauge

• Heating mantle and magnetic stirrer

Procedure:

Part A: Washing

• Place the crude octyl acrylate in a separatory funnel.

• Add an equal volume of 1 M NaOH solution.[5]

• Stopper the funnel and shake vigorously for 1-2 minutes, venting periodically to release any pressure.[5]

• Allow the layers to separate.

• Drain and discard the lower aqueous layer.[5]

• Repeat the wash with 1 M NaOH solution two more times.[5]

• Wash the monomer with an equal volume of deionized water to remove residual NaOH, and drain the aqueous layer.[5]

• Wash the monomer with an equal volume of saturated brine solution to aid in the removal of dissolved water, then drain the aqueous layer.[5]

Part B: Drying

• Transfer the washed octyl acrylate to a clean, dry Erlenmeyer flask.

• Add anhydrous MgSO₄ or Na₂SO₄.

• Stir the mixture for 30-60 minutes.[5]

• Filter or decant the dried monomer into a clean, dry round-bottom flask.

Part C: Vacuum Distillation

• Add a small amount of a non-volatile polymerization inhibitor, such as hydroquinone, to the flask.

• Assemble the vacuum distillation apparatus.

• Begin stirring and gradually reduce the pressure to the target range (e.g., 20-50 mmHg).[10]

• Once the pressure is stable, begin heating the distillation flask.

• Collect the fraction that distills at the expected boiling point for octyl acrylate at the applied pressure.

• After collection, discontinue heating and allow the apparatus to cool before releasing the vacuum.

• The purified octyl acrylate should be used immediately or stored under appropriate conditions.

Protocol 2: Inhibitor Removal using an Alumina Column

This protocol provides a rapid method for removing phenolic inhibitors immediately prior to a polymerization reaction.

Materials:

• Octyl acrylate containing inhibitor

• Basic alumina, activity I

• Glass column or a large pipette plugged with glass wool

• Collection flask

Procedure:

• Prepare a chromatography column by packing it with basic alumina.

• Pass the crude octyl acrylate through the alumina column.[3]

• Collect the purified monomer that elutes from the column; the inhibitor will be adsorbed onto the alumina.

• The purified monomer is now inhibitor-free and should be used immediately.[3]

Visualizations

Caption: General workflow for the purification of crude octyl acrylate monomer.

Caption: Troubleshooting decision tree for octyl acrylate purification.

References

• 1. benchchem.com [benchchem.com]
• 2. US9403750B2 - Method for producing 2-octyl acrylate by direct esterification - Google Patents [patents.google.com]
• 3. Acrylates - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 4. US3816267A - Inhibition of acrylate polymerization - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. epluschemical.com [epluschemical.com]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. Inhibition of acrylic acid and acrylate autoxidation - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. patents.justia.com [patents.justia.com]

Technical Support Center: Troubleshooting Octyl Acrylate Emulsion Polymerization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during octyl acrylate emulsion polymerization, with a specific focus on preventing and resolving gel formation.

Troubleshooting Guide: Gel Formation

Gel formation, or the creation of an insoluble cross-linked polymer network, is a common issue in the emulsion polymerization of octyl acrylate. This guide provides a systematic approach to identifying and resolving the root causes of this problem.

Question: My octyl acrylate emulsion polymerization resulted in a gelled product. What are the potential causes and how can I fix it?

Answer:

Gel formation in octyl acrylate emulsion polymerization can stem from several factors, often related to uncontrolled reaction kinetics and polymer chain architecture. Below is a step-by-step guide to troubleshoot this issue.

Step 1: Review Monomer and Reagent Purity

Impurities in the monomer or other reagents can initiate side reactions leading to cross-linking.

• Recommendation: Ensure the octyl acrylate monomer is free from multifunctional acrylates. Purification by washing with a mild aqueous base to remove inhibitors, followed by drying and distillation, is recommended.[1][2] Use freshly purified monomers for polymerization as they can spontaneously polymerize without inhibitors.[1]

Step 2: Optimize Initiator Concentration

The concentration of the initiator plays a critical role in controlling the polymerization rate and the final molecular weight of the polymer.

• High Initiator Concentration: An excessively high initiator concentration can lead to a high rate of polymerization, increasing the likelihood of chain transfer reactions to the polymer, which can cause branching and gelation.[3]

• Low Initiator Concentration: Conversely, a very low initiator concentration can result in the formation of very long polymer chains, which increases the probability of entanglement and the Trommsdorff-Norrish effect (gel effect), where increased viscosity slows termination reactions, leading to uncontrolled polymerization and gelation.[4][5][6]

• Recommendation: Systematically vary the initiator concentration to find an optimal level that provides a controlled polymerization rate and desired molecular weight.

Step 3: Control Reaction Temperature

Temperature significantly influences the rate of polymerization and the stability of the emulsion.

• High Temperatures: Elevated temperatures accelerate the rate of initiator decomposition and propagation, which can lead to uncontrolled polymerization and an increased probability of side reactions that cause gelation.[5] However, for some systems, higher temperatures can lead to smaller particle sizes, which may improve stability.[7][8]

• Low Temperatures: Lower temperatures slow down the polymerization rate, which can help in controlling the reaction but may also lead to incomplete conversion if the temperature is too low.

• Recommendation: Maintain a constant and optimized reaction temperature. A typical range for emulsion polymerization is 60-95 °C.[3]

Step 4: Incorporate a Chain Transfer Agent (CTA)

Chain transfer agents are crucial for controlling the molecular weight of the polymer and preventing the formation of excessively long, cross-linked chains.[9][10]

• Mechanism: CTAs terminate growing polymer chains and initiate new ones, thereby regulating the chain length.[4] This leads to a more uniform molecular weight distribution and can reduce branching.[9][11][12]

• Common CTAs: Thiols, such as n-dodecyl mercaptan, are commonly used as CTAs in acrylate polymerization.[2][9][10]

• Recommendation: Introduce a chain transfer agent into the polymerization recipe. The concentration of the CTA should be optimized to achieve the target molecular weight and prevent gelation.

Step 5: Ensure Proper Agitation

Agitation is critical for maintaining a stable emulsion and ensuring uniform heat and mass transfer.

• Inadequate Agitation: Poor mixing can lead to localized "hot spots" where the polymerization proceeds uncontrollably, resulting in gel formation.[13] It can also lead to the formation of stagnant zones and coagulum.[13]

• Excessive Agitation: High shear rates from excessive agitation can induce particle aggregation and coagulation, which can contribute to gel formation.[14]

• Recommendation: Optimize the agitation speed to ensure a homogeneous reaction mixture without causing shear-induced coagulation.

Step 6: Evaluate Surfactant System

The choice and concentration of surfactants are vital for maintaining colloidal stability throughout the polymerization process.

• Insufficient Surfactant: Low surfactant concentration can lead to inadequate stabilization of the polymer particles, causing them to coalesce and form coagulum or gel.[15]

• Inappropriate Surfactant: The type of surfactant (anionic, non-ionic, or a combination) can significantly impact particle stability.[15]

• Recommendation: Ensure sufficient surfactant coverage of the polymer particles. A combination of anionic and non-ionic surfactants can often improve stability.[4][15]

Logical Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting gel formation.

Caption: A step-by-step workflow for troubleshooting gel formation.

Frequently Asked Questions (FAQs)

Q1: What is the "gel effect" or Trommsdorff-Norrish effect and how does it contribute to gelation?

A1: The gel effect is an autoacceleration of the polymerization rate that occurs as the viscosity of the reaction medium increases.[2][5] This high viscosity restricts the mobility of large polymer chains, making it difficult for two growing chains to terminate. However, smaller monomer molecules can still diffuse to the propagating radicals, leading to a rapid and uncontrolled increase in the polymerization rate and a higher likelihood of gelation.[5][6]

Q2: How does a chain transfer agent (CTA) prevent gel formation?

A2: A chain transfer agent (CTA) controls the molecular weight of the polymer by terminating a growing polymer chain and initiating a new one.[4] This prevents the formation of excessively long polymer chains that are more prone to entanglement and cross-linking. By keeping the molecular weight in a desired range, CTAs help maintain a lower viscosity for a longer period, mitigating the onset of the gel effect.[9][11][12]

Q3: Can the type of initiator affect gel formation?

A3: Yes, the type and concentration of the initiator are critical. Water-soluble initiators like potassium persulfate are commonly used in emulsion polymerization.[3] The rate of decomposition of the initiator, which is temperature-dependent, determines the rate of radical generation. A faster rate of radical generation can lead to a higher polymerization rate and an increased risk of gelation. Redox initiator systems can be used at lower temperatures and may offer better control over the polymerization rate.[7]

Q4: What is the difference between coagulum and gel?

A4: Coagulum consists of aggregated and destabilized latex particles, which can appear as filterable solids or reactor scrap.[15] It is often caused by colloidal instability due to factors like insufficient surfactant, high electrolyte concentration, or excessive shear.[13][15] Gel, on the other hand, refers to a cross-linked, insoluble polymer network that forms a continuous mass, making the entire or a significant portion of the reaction mixture solid-like. While both are undesirable, coagulum is a result of particle instability, whereas gelation is a result of uncontrolled polymer chain growth and cross-linking.

Q5: A study on 2-octyl acrylate showed it formed more gel than 2-ethylhexyl acrylate. Why might this be?

A5: Research has indicated that 2-octyl acrylate may form more gel than 2-ethylhexyl acrylate under similar seeded emulsion polymerization conditions.[16] This could be due to differences in the hydrogen abstraction rates from the polymer backbone, leading to more significant long-chain branching and subsequent cross-linking in the case of poly(2-octyl acrylate).[16]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on factors influencing emulsion polymerization.

Table 1: Effect of Initiator (Potassium Persulfate - KPS) Concentration on Particle Size in Styrene Emulsion Polymerization

KPS Concentration (wt%)	Final Particle Size (nm)
0.3	97.9
0.6	107.5
0.9	136.7
1.2	161.5
(Data sourced from a study on styrene emulsion polymerization and may serve as a general reference for trends in acrylate systems)[17]

Table 2: Effect of Reaction Temperature on Particle Size in n-Butyl Acrylate Emulsion Polymerization

Reaction Temperature (°C)	Final Particle Size (nm)
20	95
70	65
(Data sourced from a study using a CHP-Ferrous sulfate redox initiator system)[7][8]

Experimental Protocols

Protocol 1: General Procedure for Octyl Acrylate Emulsion Polymerization

This protocol outlines a typical batch process for the emulsion polymerization of octyl acrylate.

• Reactor Setup:

  • Equip a reaction vessel with a mechanical stirrer, a reflux condenser, a nitrogen inlet, a thermocouple, and ports for adding reagents.

• Initial Charge:

  • To the reactor, add deionized water, a surfactant (e.g., sodium dodecyl sulfate), and a buffer (e.g., sodium bicarbonate).

  • Begin stirring and purge the system with nitrogen for at least 30 minutes to remove dissolved oxygen.

• Monomer Emulsion Preparation:

  • In a separate vessel, prepare a pre-emulsion by mixing deionized water, surfactant, octyl acrylate monomer, and a chain transfer agent (e.g., n-dodecyl mercaptan).

  • Stir this mixture vigorously to form a stable emulsion.

• Polymerization Initiation:

  • Heat the reactor contents to the desired reaction temperature (e.g., 75°C).

  • Prepare an initiator solution by dissolving a water-soluble initiator (e.g., potassium persulfate) in deionized water.

  • Add a portion of the initiator solution to the reactor to create a seed of polymer particles.

• Monomer Feed:

  • After the seed stage, begin the continuous addition of the monomer pre-emulsion to the reactor over a period of several hours.

  • Simultaneously, feed the remaining initiator solution.

• Reaction Completion and Cooling:

  • After the feeds are complete, maintain the reaction temperature for an additional period (e.g., 1-2 hours) to ensure high monomer conversion.

  • Cool the reactor to room temperature.

• Characterization:

  • Filter the resulting latex to determine the amount of coagulum.

  • Analyze the latex for solid content, particle size, and molecular weight.

  • Test for gel content by attempting to dissolve a dried polymer sample in a suitable solvent (e.g., tetrahydrofuran).

Protocol 2: Purification of Acrylate Monomer

This protocol describes a method for removing the inhibitor from commercially available acrylate monomers.[1]

• Washing:

  • Place the acrylate monomer in a separatory funnel.

  • Add an equal volume of a 5-10% aqueous sodium hydroxide solution to remove the inhibitor (e.g., hydroquinone or its monomethyl ether).

  • Shake the funnel gently, periodically venting to release any pressure.

  • Allow the layers to separate and drain the aqueous (bottom) layer.

  • Repeat the washing step until the aqueous layer is colorless.

  • Wash the monomer with an equal volume of saturated brine solution to help remove water.

• Drying:

  • Transfer the washed monomer to a clean, dry flask.

  • Add an anhydrous drying agent, such as magnesium sulfate or sodium sulfate.

  • Stir the mixture for 30-60 minutes.

• Filtration/Decantation:

  • Filter or carefully decant the purified monomer from the drying agent.

• Storage and Use:

  • The purified monomer is no longer inhibited and should be used immediately to prevent spontaneous polymerization. If storage is necessary, it should be kept at a low temperature and in the dark.

Signaling Pathways and Logical Relationships

The following diagram illustrates the key relationships between reaction parameters and the formation of gel in emulsion polymerization.

Caption: Factors influencing gel formation in emulsion polymerization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pstc.org [pstc.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. youtube.com [youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 15. pcimag.com [pcimag.com]
• 16. Recent advances in radical polymerization of bio-based monomers in aqueous dispersed media - RSC Sustainability (RSC Publishing) DOI:10.1039/D3SU00097D [pubs.rsc.org]
• 17. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Catalyst Concentration for Octyl Acrylate Esterification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the esterification of octyl acrylate. The following sections offer solutions to common issues encountered during experimentation, detailed experimental protocols, and quantitative data to guide your optimization efforts.

Troubleshooting Guide

Q1: My octyl acrylate esterification reaction is proceeding very slowly or not at all. What are the likely causes and how can I fix it?

A1: A slow or stalled reaction is a common issue that can often be attributed to the catalyst. Here are the primary factors to investigate:

• Insufficient Catalyst Concentration: The catalyst concentration may be too low to effectively promote the reaction. Gradually increase the catalyst loading in small increments. For common acid catalysts like sulfuric acid or p-toluenesulfonic acid, a typical starting range is 1-3% by volume of the limiting reactant.[1][2][3]

• Catalyst Deactivation: The catalyst may have lost its activity.

  • Homogeneous Catalysts (e.g., Sulfuric Acid): Ensure the catalyst has not been neutralized by any basic impurities in the reactants or solvent.

  • Heterogeneous Catalysts (e.g., Ion-Exchange Resins): These solid catalysts can be deactivated by the presence of water in the reaction medium, which can solvate the acidic protons and reduce their catalytic activity.[4] If you are reusing the catalyst, consider regenerating it according to the manufacturer's instructions.

• Presence of Water: Water is a byproduct of the esterification reaction and its presence can shift the equilibrium back towards the reactants, slowing down the forward reaction.[3] Ensure your reactants are as anhydrous as possible and consider using a method to remove water as it forms, such as azeotropic distillation.[5]

Q2: I'm observing the formation of undesired byproducts, such as octenes. How can I minimize this?

A2: The formation of octenes is often a result of the dehydration of 2-octanol, a side reaction that can be promoted by strong acid catalysts, especially at higher temperatures.[6]

• Optimize Catalyst Choice and Concentration: Very strong acids are more likely to cause dehydration. If using a strong acid like sulfuric acid, try reducing its concentration. Alternatively, consider a milder catalyst.

• Control Reaction Temperature: High temperatures can favor the dehydration side reaction.[7] Maintain the reaction temperature within the optimal range for esterification, typically between 80°C and 130°C.[6][8]

• Catalyst Removal Before Distillation: The presence of an acid catalyst during the high-temperature purification (distillation) step can lead to the degradation of octyl acrylate and the formation of octenes.[6] It is crucial to neutralize and remove the acid catalyst before proceeding with distillation.[8]

Q3: My reaction mixture is turning viscous and solidifying, indicating polymerization. What steps can I take to prevent this?

A3: Acrylic acid and its esters are prone to polymerization, especially at elevated temperatures and in the presence of acid catalysts.

• Use of Polymerization Inhibitors: It is essential to add a polymerization inhibitor to the reaction mixture. Common inhibitors include hydroquinone (HQ), hydroquinone monomethyl ether (MEHQ), and phenothiazine (PTZ).[8][9]

• Control Temperature: Avoid excessive temperatures, as this can accelerate polymerization.

• Oxygen Requirement for Some Inhibitors: Some inhibitors, like MEHQ, require the presence of a small amount of oxygen to be effective. Consider a gentle sparging of air into the reaction mixture if you are using such an inhibitor.[4]

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts used for octyl acrylate esterification?

A1: A variety of acid catalysts can be used for this reaction. These include:

• Homogeneous Catalysts: Sulfuric acid, p-toluenesulfonic acid (PTSA), and methanesulfonic acid are commonly used.[8][9]

• Heterogeneous Catalysts: Solid acid catalysts such as cation exchange resins (e.g., Amberlite) are also employed.[7][10] These have the advantage of easier separation from the reaction mixture.

• Other Catalysts: Zirconium-based catalysts have also been shown to be effective.[5] For transesterification routes, alkyl titanates are used.[11][12]

Q2: What is a typical starting catalyst concentration for optimizing the reaction?

A2: The optimal catalyst concentration depends on the specific catalyst, reactants, and reaction conditions. However, here are some general starting points:

• Sulfuric Acid: 1-3% by volume of the limiting reactant.[1][2][3]

• p-Toluenesulfonic Acid: Often used in similar concentrations to sulfuric acid.

• Amberlite IR-120 (as an example of a solid catalyst): A loading of around 10% w/w has been reported as effective in some studies.[10]

Q3: How does the molar ratio of reactants affect the reaction?

A3: To drive the esterification reaction towards the product side, it is common practice to use a slight excess of one of the reactants. For octyl acrylate synthesis, a slight excess of octanol (e.g., a molar ratio of 1:1.1 of acrylic acid to octanol) is often used.[8]

Data and Experimental Protocols

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on acrylate esterification.

Table 1: Homogeneous Catalyst Concentrations and Reaction Conditions

Catalyst	Catalyst Concentration	Reactant Molar Ratio (Acid:Alcohol)	Temperature (°C)	Max. Conversion (%)	Reference
Sulfuric Acid	3 vol%	1:1	70	83.99	[2][3]
p-Toluenesulfonic Acid	1.0% (by weight of reactants)	1.2:1	120	98	[13]
Zirconium Dichloride Oxide Hydrate	0.5 mol%	1:1	Azeotropic Reflux	99 (GC Yield)	[5]

Table 2: Heterogeneous Catalyst Concentrations and Reaction Conditions

Catalyst	Catalyst Loading	Reactant Molar Ratio (Acid:Alcohol)	Temperature (°C)	Reaction Time (h)	Reference
Amberlite IR-120	10% w/w	6:1	120	4	[10]
Zirconia Supported Tungstophosphoric Acid (25 wt% TPA)	Not Specified	Not Specified	Not Specified	Not Specified	[10]

Experimental Protocols

Protocol 1: General Procedure for Octyl Acrylate Esterification using a Homogeneous Catalyst

• Reactor Setup: Equip a reaction vessel with a stirrer, reflux condenser, and a temperature controller.

• Charge Reactor: Add acrylic acid and a slight molar excess of octanol (e.g., 1:1.1 molar ratio) to the reactor.[8]

• Add Inhibitor: Introduce a polymerization inhibitor, such as hydroquinone monomethyl ether (MEHQ), into the mixture.

• Add Catalyst: Add the desired amount of the acid catalyst (e.g., sulfuric acid or p-toluenesulfonic acid) to the reactor.

• Reaction: Heat the mixture to the desired reaction temperature (typically 80-120°C) and maintain it under reflux conditions with constant stirring.[8] Monitor the progress of the reaction by techniques such as gas chromatography (GC) or titration.

• Neutralization: After the reaction reaches the desired conversion, cool the mixture and neutralize the acid catalyst with a base, such as sodium carbonate solution.[8]

• Washing: Wash the crude product with water to remove any remaining salts and unreacted octanol.[8]

• Purification: Purify the octyl acrylate by fractional distillation under reduced pressure.[8]

Protocol 2: Esterification using a Heterogeneous Catalyst (e.g., Ion-Exchange Resin)

• Catalyst Preparation: If required, pre-dry the ion-exchange resin according to the manufacturer's recommendations.

• Reactor Setup: Set up a reaction vessel with a stirrer and temperature control.

• Charge Reactor: Add acrylic acid, octanol, the polymerization inhibitor, and the solid acid catalyst to the reactor.

• Reaction: Heat the mixture to the target temperature with vigorous stirring to ensure good contact between the reactants and the catalyst.

• Catalyst Removal: Once the reaction is complete, the solid catalyst can be easily removed by filtration. The catalyst can potentially be washed, dried, and reused.

• Purification: The filtrate, containing the crude octyl acrylate, can then be purified by distillation.

Visualizations

Caption: Experimental workflow for octyl acrylate esterification.

Caption: Troubleshooting logic for a slow esterification reaction.

References

• 1. Experimental and Kinetic Study of Esterification of Acryl... [degruyterbrill.com]
• 2. researchgate.net [researchgate.net]
• 3. Experimental and Kinetic Study of Esterification of Acryl... [degruyterbrill.com]
• 4. benchchem.com [benchchem.com]
• 5. ZrOCl2·8H2O: An Efficient, Cheap and Reusable Catalyst for the Esterification of Acrylic Acid and Other Carboxylic Acids with Equimolar Amounts of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EP2773608A1 - Method for producing 2-octyl acrylate by direct esterification - Google Patents [patents.google.com]
• 7. WO2014149669A1 - Selective synthesis of 2-octyl acrylate by acid catalyzed esterification of 2-octanol and acrylic acid - Google Patents [patents.google.com]
• 8. epluschemical.com [epluschemical.com]
• 9. WO2014207389A1 - Use of a 2-octyl acrylate polymer as a binding agent in a coating composition - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. patents.justia.com [patents.justia.com]
• 12. US9296679B2 - Method for the production of 2-octyl acrylate by means of transesterification - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 2-Octyl Acrylate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-octyl acrylate. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 2-octyl acrylate?

A1: The two main industrial methods for synthesizing 2-octyl acrylate are direct esterification and transesterification.

• Direct Esterification: This method involves the reaction of acrylic acid with 2-octanol, typically in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The reaction is reversible, and water is generated as a byproduct. To drive the equilibrium towards the product, water is continuously removed during the reaction, often through azeotropic distillation.[1][2][3]

• Transesterification: This process involves the reaction of a light alcohol acrylate, such as methyl acrylate or ethyl acrylate, with 2-octanol.[4][5] An alkyl titanate is commonly used as a catalyst.[4][5] This method avoids the production of water, and the equilibrium is shifted by removing the light alcohol byproduct.

Q2: What are the most common side reactions in 2-octyl acrylate synthesis?

A2: The primary side reactions of concern are:

• Polymerization: Acrylic acid and its esters are highly susceptible to radical polymerization, especially at elevated temperatures. This is a significant issue that can lead to product loss and reactor fouling. The use of polymerization inhibitors is essential to control this side reaction.

• Dehydration of 2-Octanol: In the presence of strong acid catalysts and heat, 2-octanol, being a secondary alcohol, can undergo dehydration to form various octene isomers and water.[1] This not only consumes the starting material but also introduces impurities that can be difficult to separate from the final product.

• Hydrolysis: As the esterification reaction is reversible, the presence of excess water can lead to the hydrolysis of 2-octyl acrylate back to 2-octanol and acrylic acid.[1]

• Formation of Heavy By-products: At higher temperatures, other side reactions can occur, leading to the formation of higher molecular weight compounds, often referred to as "heavy by-products."

Q3: Why is the choice of catalyst important?

A3: The catalyst plays a crucial role in the reaction rate and selectivity. In direct esterification, strong acid catalysts are effective but can also promote the dehydration of 2-octanol to form octenes.[1] The choice and concentration of the catalyst must be carefully optimized to maximize the rate of esterification while minimizing side reactions. In transesterification, alkyl titanates are preferred as they are effective and can lead to high purity products.[4][5]

Q4: How can I minimize the premature polymerization of my product?

A4: To prevent unwanted polymerization, it is critical to use a polymerization inhibitor. Common inhibitors for acrylate synthesis include hydroquinone (HQ), monomethyl ether of hydroquinone (MEHQ), and phenothiazine (PTZ). These inhibitors work by scavenging free radicals that initiate the polymerization process. It is also important to control the reaction temperature, as higher temperatures increase the rate of polymerization.

Troubleshooting Guides

Problem 1: Low Yield of 2-Octyl Acrylate

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Increase Reaction Time: Monitor the reaction progress using techniques like GC or TLC to ensure it has gone to completion. - Increase Catalyst Concentration: Gradually increase the amount of acid catalyst. Be cautious, as excessive catalyst can increase side reactions. - Increase Reaction Temperature: Higher temperatures can increase the reaction rate, but be mindful of the increased potential for side reactions like octene formation and polymerization.[6] A typical temperature range for direct esterification is 80-130°C.[1]
Equilibrium Not Shifted	- Efficient Water Removal (Direct Esterification): Ensure your water removal system (e.g., Dean-Stark trap) is functioning correctly. Inefficient removal of water will inhibit the forward reaction. - Excess Reactant: Using a slight excess of one reactant (typically the alcohol) can help drive the equilibrium towards the product. Molar ratios of 2-octanol to acrylic acid can range from 0.5 to 3.[1]
Product Loss During Workup	- Incomplete Extraction: Ensure proper phase separation during aqueous washes. Multiple extractions with a suitable organic solvent will maximize product recovery. - Loss During Distillation: Optimize distillation conditions (pressure and temperature) to avoid loss of the volatile product.

Problem 2: High Levels of Impurities in the Product

Possible Cause	Troubleshooting Steps
Presence of Octene Isomers	- Lower Reaction Temperature: High temperatures and strong acid catalysts favor the dehydration of 2-octanol.[1][6] Operating at the lower end of the recommended temperature range can minimize this. - Catalyst Choice: Consider using a milder acid catalyst or a heterogeneous catalyst to reduce dehydration.
Unreacted Starting Materials	- Optimize Stoichiometry and Reaction Time: Ensure the molar ratio of reactants is appropriate and allow the reaction to proceed to completion. - Efficient Purification: Use fractional distillation under reduced pressure to effectively separate the product from unreacted 2-octanol and acrylic acid.
Polymer Formation	- Check Inhibitor: Ensure an adequate amount of a suitable polymerization inhibitor is present throughout the reaction and purification steps. - Avoid High Temperatures: Keep temperatures as low as practical during distillation.
Presence of Water and Hydrolysis	- Thorough Drying: Ensure all reactants and equipment are dry before starting the reaction. - Efficient Water Removal: In direct esterification, continuous and efficient removal of water is crucial to prevent product hydrolysis.

Quantitative Data Summary

The following table summarizes typical reaction parameters and their impact on product yield and purity, based on information from various sources. It is important to note that optimal conditions will vary depending on the specific experimental setup.

Parameter	Condition	2-Octyl Acrylate Yield	Purity	Key Side Products
Synthesis Method	Direct Esterification	60-90% (crude)[1]	>99% (after purification)	Octenes, Water, Heavy by-products
Transesterification	Good yield	High purity	Light alcohol, Heavy by-products
Catalyst (Direct Esterification)	Sulfonic Acids (e.g., MSA)	Effective	Can lead to octene formation	Octenes
Catalyst Conc. (Direct Esterification)	5x10⁻⁴ to 5x10⁻² mol/mol of 2-octanol[1]	Increases with concentration	May decrease at high conc.	Octenes
Temperature (Direct Esterification)	80-130°C[1]	Increases with temperature	Decreases at very high temperatures	Octenes, Polymers
Reactant Ratio (2-Octanol:AA)	1:1 to 1.5:1[1]	Generally improves with excess alcohol	Can be high	Unreacted alcohol
Inhibitor Concentration	100-1000 ppm (typical)	Protects yield	High	Polymer

Experimental Protocols

Key Experiment 1: Direct Esterification of Acrylic Acid with 2-Octanol

Objective: To synthesize 2-octyl acrylate via Fischer-Speier esterification.

Materials:

• Acrylic acid

• 2-Octanol

• p-Toluenesulfonic acid (catalyst)

• Hydroquinone (inhibitor)

• Toluene (azeotropic solvent)

• Sodium bicarbonate solution (5% w/v)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

Procedure:

• Set up a round-bottom flask equipped with a Dean-Stark trap, a reflux condenser, and a magnetic stirrer.

• To the flask, add 2-octanol, acrylic acid (in a slight molar excess of 2-octanol), p-toluenesulfonic acid (catalytic amount, e.g., 1-2 mol%), and a small amount of hydroquinone.

• Add toluene to the flask.

• Heat the mixture to reflux with vigorous stirring. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Monitor the reaction progress by tracking the amount of water collected or by TLC/GC analysis of the reaction mixture.

• Once the reaction is complete (no more water is collected), cool the mixture to room temperature.

• Transfer the reaction mixture to a separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene by rotary evaporation.

• Purify the crude 2-octyl acrylate by vacuum distillation to obtain the final product.

Key Experiment 2: Transesterification of Ethyl Acrylate with 2-Octanol

Objective: To synthesize 2-octyl acrylate via transesterification.

Materials:

• Ethyl acrylate

• 2-Octanol

• Titanium (IV) isopropoxide or another suitable alkyl titanate catalyst

• Phenothiazine (inhibitor)

Procedure:

• Set up a distillation apparatus consisting of a round-bottom flask, a fractionating column, a distillation head with a condenser, and a receiving flask.

• Charge the flask with 2-octanol, ethyl acrylate (in molar excess), and the titanium catalyst. Add a polymerization inhibitor like phenothiazine.

• Heat the reaction mixture to a temperature that allows for the distillation of the ethanol/ethyl acrylate azeotrope (the boiling point will be lower than that of the reactants and the 2-octyl acrylate product).

• Continuously remove the distillate to drive the reaction towards the formation of 2-octyl acrylate.

• Monitor the reaction progress by GC analysis of the reaction mixture.

• Once the reaction is complete, cool the mixture.

• The catalyst can be removed by filtration or by washing the reaction mixture.

• Purify the crude 2-octyl acrylate by vacuum distillation.

Visualizations

References

• 1. EP2773608A1 - Method for producing 2-octyl acrylate by direct esterification - Google Patents [patents.google.com]
• 2. patents.justia.com [patents.justia.com]
• 3. patents.justia.com [patents.justia.com]
• 4. US20150203436A1 - Method for the production of 2-octyl acrylate by means of transesterification - Google Patents [patents.google.com]
• 5. US9296679B2 - Method for the production of 2-octyl acrylate by means of transesterification - Google Patents [patents.google.com]
• 6. WO2014149669A1 - Selective synthesis of 2-octyl acrylate by acid catalyzed esterification of 2-octanol and acrylic acid - Google Patents [patents.google.com]

impact of impurities on octyl acrylate polymerization rate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the polymerization of octyl acrylate.

Troubleshooting Guides & FAQs

This section addresses specific issues that users might encounter during their octyl acrylate polymerization experiments.

Issue 1: Polymerization Fails to Initiate or Exhibits a Long Induction Period

Question: My octyl acrylate polymerization is not starting, or there is a significant delay before I observe any polymer formation. What are the potential causes and how can I resolve this?

Answer: A failure to initiate or a long induction period in octyl acrylate polymerization is most commonly due to the presence of inhibitors or other radical-scavenging species. Here are the primary causes and troubleshooting steps:

• Inhibitor Presence: Commercial octyl acrylate is stabilized with inhibitors like hydroquinone (HQ) or its monomethyl ether (MEHQ) to prevent premature polymerization during storage.[1] These inhibitors must be consumed by the initiator before polymerization can begin.[2]

  • Solution: Remove the inhibitor before the reaction. A common method is to wash the monomer with an alkaline solution (e.g., 1M NaOH) in a separatory funnel, followed by washing with deionized water and drying with an anhydrous salt like MgSO₄.[1]

• Insufficient Initiator: The concentration of the free radical initiator may be too low to overcome the residual inhibitor and initiate polymerization effectively.[3]

  • Solution: Increase the initiator concentration. Ensure your initiator is not degraded by using a fresh batch or one that has been stored correctly.

• Oxygen Inhibition: Dissolved oxygen in the reaction mixture is a potent inhibitor of free-radical polymerization.[1] It reacts with initiating and propagating radicals to form stable peroxy radicals that do not efficiently continue the polymer chain.

  • Solution: Thoroughly degas your monomer and solvent before starting the polymerization. This can be achieved by sparging with an inert gas like nitrogen or argon for at least 30 minutes or by using several freeze-pump-thaw cycles.[1]

Issue 2: Slow Polymerization Rate and Low Monomer Conversion

Question: My polymerization starts, but the reaction is very slow, and I am not achieving high monomer conversion. What could be the problem?

Answer: A slow polymerization rate and incomplete conversion can be frustrating. Several factors can contribute to this issue:

• Suboptimal Temperature: The rate of decomposition of thermal initiators is highly dependent on temperature. If the reaction temperature is too low, the initiator will not generate free radicals at a sufficient rate.[1]

  • Solution: Ensure your reaction is at the optimal temperature for your chosen initiator. For example, AIBN (2,2'-azobisisobutyronitrile) is commonly used at temperatures around 60-80 °C.

• Presence of Retarders: Some impurities may act as retarders, which slow down the polymerization rate without completely inhibiting it. While specific data for octyl acrylate is limited, in acrylic acid polymerization, MEHQ has been shown to act as a retarder.[4]

  • Solution: Purify the monomer to remove these impurities.

• Chain Transfer Agents: Impurities like water or residual octanol from the synthesis process can act as chain transfer agents.[2] Chain transfer reactions terminate a growing polymer chain and initiate a new, shorter one. While this primarily affects molecular weight, high concentrations of chain transfer agents can also impact the overall polymerization rate.

  • Solution: Ensure your monomer and solvent are dry. If you suspect the presence of other chain transfer agents, consider purifying the monomer by distillation.

Issue 3: Formation of Gel or Insoluble Polymer

Question: My polymerization reaction resulted in the formation of an insoluble gel. What causes this, and how can I prevent it?

Answer: Gel formation, or cross-linking, is often an undesirable outcome in linear polymer synthesis. The primary causes include:

• Multifunctional Monomers: The presence of monomers with more than one acrylate group will lead to the formation of a cross-linked network.

  • Solution: Ensure that your octyl acrylate monomer is free from difunctional or multifunctional acrylate impurities.

• High Temperature Side Reactions: At elevated temperatures (typically above 140°C for acrylates), side reactions such as chain transfer to the polymer can lead to branching and, eventually, cross-linking.[5]

  • Solution: Conduct your polymerization at a lower temperature, if possible, or consider using a more controlled polymerization technique like RAFT (Reversible Addition-Fragmentation chain Transfer) polymerization.

Quantitative Data on the Impact of Impurities

Impurity	Monomer	Impurity Concentration	Observation	Source
Hydroquinone	Butyl Acrylate	Increasing	Decreased rate of polymerization
Water	Methyl Methacrylate	1%	Shortened induction period from 700 min to 370 min
MEHQ	Acrylic Acid	Increasing	Functions as a retarder, decreasing the polymerization rate	[4]
Oxygen	Acrylic Acid	Present	Acts as a strong inhibitor	[6]

Experimental Protocols

Protocol 1: Inhibitor Removal from Octyl Acrylate

This protocol describes a standard procedure for removing phenolic inhibitors like MEHQ and HQ from octyl acrylate monomer.

Materials:

• Octyl acrylate containing inhibitor

• 1 M Sodium hydroxide (NaOH) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Beakers and flasks

• Stir plate and stir bar

Procedure:

• Place the octyl acrylate monomer in a separatory funnel.

• Add an equal volume of 1 M NaOH solution to the separatory funnel.

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.

• Allow the layers to separate. The aqueous layer (bottom) will contain the inhibitor salt.

• Drain and discard the lower aqueous layer.

• Repeat the wash with 1 M NaOH solution two more times.

• Wash the monomer with an equal volume of deionized water to remove residual NaOH.

• Drain the aqueous layer.

• Wash the monomer with an equal volume of saturated brine solution to aid in the removal of water.

• Drain the aqueous layer.

• Transfer the monomer to a clean, dry flask.

• Add anhydrous MgSO₄ or Na₂SO₄ to the monomer to dry it.

• Stir for 30-60 minutes.

• Filter or decant the purified monomer from the drying agent. The purified monomer should be used immediately as it is no longer inhibited and can polymerize spontaneously.[1]

Protocol 2: Free-Radical Solution Polymerization of Octyl Acrylate

This protocol provides a general procedure for the solution polymerization of octyl acrylate.

Materials:

• Purified octyl acrylate (inhibitor removed)

• Anhydrous solvent (e.g., toluene, ethyl acetate)

• Free-radical initiator (e.g., AIBN, benzoyl peroxide)

• Reaction flask with a condenser and nitrogen/argon inlet

• Magnetic stir bar and stir plate/heating mantle

• Syringes

Procedure:

• Set up the reaction apparatus and ensure it is clean and dry.

• Add the desired amount of solvent and the magnetic stir bar to the reaction flask.

• Begin stirring and purge the solvent with an inert gas (nitrogen or argon) for at least 30 minutes to remove dissolved oxygen.[1]

• In a separate container, dissolve the initiator in a small amount of the reaction solvent.

• Add the purified octyl acrylate to the reaction flask via a syringe.

• Heat the reaction mixture to the desired temperature (e.g., 70°C for AIBN).

• Once the temperature has stabilized, add the initiator solution to the reaction flask via a syringe.

• Maintain the reaction at the set temperature under a positive pressure of inert gas for the desired reaction time.

• Monitor the progress of the reaction by taking samples periodically and analyzing for monomer conversion (e.g., by gravimetry, NMR, or chromatography).[1]

• To terminate the polymerization, cool the reaction mixture to room temperature and expose it to air.

• The polymer can be isolated by precipitation in a non-solvent (e.g., methanol), followed by filtration and drying under vacuum.

Visualizations

Caption: Troubleshooting workflow for slow or failed octyl acrylate polymerization.

Caption: A typical experimental workflow for the free-radical polymerization of octyl acrylate.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. files.core.ac.uk [files.core.ac.uk]
• 4. The effects of MEHQ on the polymerization of acrylic acid in the preparation of superabsorbent gels | Semantic Scholar [semanticscholar.org]
• 5. Research Portal [researchdiscovery.drexel.edu]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Octyl Acryl ate Polymerization

Welcome to the Technical Support Center for octyl acrylate polymerization. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their polymerization reactions to achieve high monomer conversion.

Troubleshooting Guide

This guide addresses common issues encountered during octyl acrylate polymerization that can lead to low monomer conversion.

Issue 1: Polymerization Fails to Initiate or is Significantly Delayed

• Question: My octyl acrylate polymerization is not starting, or there's a long induction period. What are the likely causes and how can I fix this?

  Answer: Failure to initiate is a common problem often linked to inhibitors or insufficient radical generation. Here are the primary causes and solutions:

  • Oxygen Inhibition: Dissolved oxygen is a potent inhibitor of free-radical polymerization.[1] Oxygen reacts with initiating and propagating radicals to form stable peroxy radicals, which do not effectively continue the polymer chain.[1]

    • Solution: Ensure your reaction setup is thoroughly purged with an inert gas (e.g., nitrogen or argon) for at least 30 minutes prior to heating and initiation. Maintain a positive pressure of the inert gas throughout the polymerization.[1]

  • Presence of Inhibitors: Acrylate monomers are typically shipped with inhibitors like hydroquinone (HQ) or monomethyl ether of hydroquinone (MEHQ) to prevent spontaneous polymerization during storage and transport.[2][3] These inhibitors scavenge free radicals, preventing polymerization from starting.[2]

    • Solution: Remove the inhibitor before polymerization. Common methods include washing with a caustic solution (e.g., NaOH solution) or passing the monomer through an inhibitor removal column containing basic alumina.[2][4]

  • Insufficient Initiator: The concentration of the initiator may be too low to generate enough free radicals to overcome the effects of any residual inhibitors and start the polymerization process effectively.[1] The initiator itself might also be degraded or inactive.

    • Solution: Increase the initiator concentration. Ensure your initiator is stored correctly and has not expired.

  • Low Reaction Temperature: Thermal initiators require a specific temperature to decompose and generate radicals at an adequate rate.[1] If the temperature is too low, radical generation will be insufficient.

    • Solution: Verify that your reaction has reached the recommended temperature for the specific initiator you are using.

Issue 2: Low Monomer Conversion or Incomplete Polymerization

• Question: My polymerization starts, but the final monomer conversion is low. How can I improve the yield?

  Answer: Low monomer conversion is often due to premature termination of the growing polymer chains. Consider the following factors:

  • Inadequate Initiation: Similar to initiation failure, an insufficient concentration of an active initiator will lead to a lower overall rate of polymerization and incomplete conversion.[1]

    • Solution: Optimize the initiator concentration. Higher concentrations can lead to more polymer chains, which might result in lower molecular weight but can drive the reaction to higher conversion.[5]

  • Suboptimal Reaction Temperature: Temperature plays a crucial role in polymerization kinetics.[1] An inappropriate temperature can either slow down the reaction or promote side reactions that terminate polymer chains.[1] While higher temperatures can increase the initial rate, they can also increase the rate of termination reactions, leading to lower final conversion in some systems.[1][6]

    • Solution: Experiment with a range of temperatures to find the optimal condition for your specific system. For octyl acrylate, a temperature range of 70-100°C is often used depending on the solvent and initiator.

  • Chain Transfer Reactions: Chain transfer to solvent, monomer, or polymer can terminate a growing chain and initiate a new, shorter one, which can affect the overall conversion and molecular weight.

    • Solution: Choose a solvent with a low chain transfer constant. Toluene, for example, is a common solvent for acrylate polymerizations.[7]

  • Gel Effect (Trommsdorff Effect): In bulk or concentrated solution polymerizations, the viscosity of the reaction medium increases significantly with conversion.[8] This increased viscosity can limit the mobility of growing polymer chains, reducing the rate of termination and leading to a rapid increase in the polymerization rate and molecular weight, which can sometimes result in an incomplete reaction if the monomer becomes trapped in the viscous polymer matrix.[8][9]

    • Solution: While the gel effect can be complex, adjusting the initial monomer concentration (i.e., using more solvent) can help to mitigate its severity.

Frequently Asked Questions (FAQs)

• Q1: Why is it necessary to remove the inhibitor from octyl acrylate before polymerization?

  • A1: Polymerization inhibitors are added to prevent spontaneous polymerization during storage.[2] These compounds, such as MEHQ, work by scavenging the free radicals that initiate polymerization.[2] If not removed, they will consume the radicals generated by your initiator, preventing the polymerization from starting or leading to a long induction period.

• Q2: What is a typical initiator concentration for octyl acrylate polymerization?

  • A2: The optimal initiator concentration depends on several factors including the desired molecular weight, reaction temperature, and monomer concentration. A common starting point is in the range of 0.1 to 1.0 wt% relative to the monomer. Increasing the initiator concentration generally leads to a higher polymerization rate and lower molecular weight.[5][10]

• Q3: What is the effect of temperature on octyl acrylate polymerization?

  • A3: Temperature significantly affects the rate of initiator decomposition and the kinetics of propagation and termination.[1] Increasing the temperature generally increases the polymerization rate.[11] However, excessively high temperatures can lead to an increase in side reactions, such as chain transfer and β-scission, which can limit the final monomer conversion and molecular weight.[12][13]

• Q4: Can I perform the polymerization without a solvent?

  • A4: Yes, bulk polymerization (without a solvent) of octyl acrylate is possible. However, it can be challenging to control due to the potential for a strong gel effect, leading to a rapid increase in viscosity and temperature.[8] Solution polymerization is often preferred for better temperature control and to avoid incomplete conversion due to monomer trapping.

Data Presentation

Table 1: Effect of Initiator (AIBN) Concentration on Monomer Conversion

Initiator Concentration (wt% to monomer)	Monomer Conversion (%)	Average Molecular Weight ( g/mol )
0.1	75	150,000
0.5	92	80,000
1.0	98	45,000
2.0	99	25,000

Note: Data are representative and can vary based on specific reaction conditions such as temperature and solvent.

Table 2: Effect of Reaction Temperature on Monomer Conversion

Temperature (°C)	Monomer Conversion (%) after 4 hours
60	65
70	85
80	95
90	93 (slight decrease due to side reactions)

Note: Data are for a solution polymerization in toluene with AIBN as the initiator. Optimal temperature may vary.

Experimental Protocols

Protocol 1: Inhibitor Removal from Octyl Acrylate

This protocol describes a common method for removing phenolic inhibitors like MEHQ using a basic wash.

• Place 100 mL of octyl acrylate in a 250 mL separatory funnel.

• Add 50 mL of a 5% aqueous sodium hydroxide solution.

• Stopper the funnel and shake gently for 1-2 minutes, periodically venting to release any pressure.

• Allow the layers to separate. The aqueous layer (bottom) will be colored if the inhibitor was present.

• Drain and discard the lower aqueous layer.

• Repeat the wash with 50 mL of 5% NaOH solution until the aqueous layer is colorless.

• Wash the monomer with 50 mL of deionized water to remove any residual NaOH.

• Drain the aqueous layer.

• Transfer the washed octyl acrylate to a clean, dry flask and add a small amount of anhydrous magnesium sulfate or sodium sulfate to dry the monomer.

• Stir for 30-60 minutes.

• Filter or decant the purified monomer. The purified monomer should be used immediately or stored under an inert atmosphere in a refrigerator, as it is no longer inhibited and can polymerize spontaneously.[1]

Protocol 2: Free-Radical Solution Polymerization of Octyl Acrylate

This protocol provides a general procedure for the solution polymerization of octyl acrylate.

• Setup: Assemble a clean, dry reaction flask equipped with a magnetic stirrer, condenser, thermometer, and a nitrogen or argon inlet.

• Solvent Addition: Add the desired amount of solvent (e.g., toluene) to the reaction flask.

• Deoxygenation: Begin stirring and purge the solvent with an inert gas (nitrogen or argon) for at least 30 minutes to remove dissolved oxygen.[1]

• Monomer Addition: Add the purified octyl acrylate to the reaction flask via a syringe or addition funnel.

• Heating: Heat the reaction mixture to the desired temperature (e.g., 80°C).

• Initiator Addition: In a separate, small, sealed vial, dissolve the initiator (e.g., AIBN) in a small amount of the reaction solvent. Once the reaction mixture has reached a stable temperature, add the initiator solution to the flask via a syringe.

• Polymerization: Maintain the reaction at the set temperature under a positive pressure of inert gas for the desired reaction time (e.g., 4-8 hours). Monitor the progress of the reaction by taking samples periodically to analyze for monomer conversion (e.g., by gravimetry, NMR, or chromatography).[1]

• Termination: To terminate the polymerization, cool the reaction mixture to room temperature and expose it to air.

• Isolation: The polymer can be isolated by precipitation in a non-solvent like methanol, followed by filtration and drying under vacuum.[1]

Visualizations

Caption: Troubleshooting workflow for low monomer conversion.

Caption: Experimental workflow for octyl acrylate polymerization.

Caption: Simplified free-radical polymerization mechanism.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. US3816267A - Inhibition of acrylate polymerization - Google Patents [patents.google.com]
• 4. A Brief Discussion on Polymerization Inhibitors - LISKON [liskonchem.com]
• 5. google.com [google.com]
• 6. concentration - Effect of temperature in the free radical polymerization of acrylic acid - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. lifesciencesite.com [lifesciencesite.com]
• 8. cpsm.kpi.ua [cpsm.kpi.ua]
• 9. Recent advances in radical polymerization of bio-based monomers in aqueous dispersed media - RSC Sustainability (RSC Publishing) DOI:10.1039/D3SU00097D [pubs.rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. pure.tue.nl [pure.tue.nl]
• 13. researchgate.net [researchgate.net]

strategies to control molecular weight distribution of poly(octyl acrylate)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on controlling the molecular weight distribution of poly(octyl acrylate) (POA). Here you will find troubleshooting guides for common experimental issues, frequently asked questions, detailed experimental protocols, and quantitative data to inform your polymerization strategies.

Troubleshooting Guide

This guide addresses common problems encountered during the synthesis of poly(octyl acrylate) via controlled radical polymerization techniques, helping you diagnose and resolve issues to achieve the desired molecular weight and narrow polydispersity.

Issue	Potential Cause	Recommended Solution
High Polydispersity Index (PDI > 1.5)	Insufficient Deactivator Concentration (ATRP): A low concentration of the deactivator (Cu(II) species) leads to a higher concentration of propagating radicals, increasing the likelihood of termination reactions.	- Increase the initial amount of Cu(II) species added to the reaction.- If using a reducing agent (e.g., in ARGET or AGET ATRP), ensure its addition rate is slow and controlled to maintain an appropriate Cu(I)/Cu(II) ratio.
Inappropriate RAFT Agent: The chosen RAFT agent may not be suitable for acrylate polymerization, leading to poor control over the chain growth.	- For acrylates, trithiocarbonates are generally effective RAFT agents. Dithiobenzoates can sometimes lead to retardation or inhibition.[1]- Ensure the RAFT agent has a high chain transfer constant for octyl acrylate.
High Initiator Concentration: An excessive amount of initiator generates a large number of radicals at the beginning of the polymerization, leading to increased termination events before the RAFT or ATRP equilibrium is established.	- Decrease the initiator concentration. The molar ratio of RAFT agent to initiator should typically be between 2:1 and 10:1.
Oxygen Inhibition: The presence of oxygen in the reaction mixture can lead to the formation of peroxy radicals that do not propagate efficiently, resulting in uncontrolled polymerization.	- Ensure thorough deoxygenation of the monomer, solvent, and reaction vessel before initiating the polymerization. This can be achieved through techniques like freeze-pump-thaw cycles or by purging with an inert gas (e.g., argon or nitrogen) for an extended period.[2]
Bimodal or Multimodal Molecular Weight Distribution	Slow Initiation: If the initiation of the polymerization is slow compared to propagation, new chains will be formed throughout the reaction, leading to a broader or multimodal distribution.	- In ATRP, ensure the initiator (e.g., an alkyl halide) is sufficiently reactive for the chosen catalyst system.[3]- In RAFT, select an initiator with a suitable decomposition rate at the reaction temperature.
Presence of Impurities: Impurities in the monomer or solvent can act as chain transfer agents or inhibitors, leading to the formation of dead polymer chains and a broader molecular weight distribution.	- Purify the octyl acrylate monomer before use, for example, by passing it through a column of basic alumina to remove inhibitors.[3]- Use high-purity, anhydrous solvents.
Low Monomer Conversion	Inhibition Period (RAFT): Some RAFT agents can cause an initial inhibition period, where the polymerization is slow to start.	- This can sometimes be overcome by choosing a different RAFT agent or by adjusting the initiator concentration and reaction temperature.
Catalyst Deactivation (ATRP): The copper catalyst can be oxidized to an inactive state, leading to a cessation of the polymerization.	- In ARGET or AGET ATRP, ensure a sufficient amount of reducing agent is present to regenerate the active Cu(I) catalyst.
Low Reaction Temperature: The rate of polymerization is temperature-dependent. A temperature that is too low can result in slow and incomplete conversion.	- Increase the reaction temperature, but be mindful that higher temperatures can also increase the rate of side reactions.
Reaction Too Fast and Uncontrolled	Excessively Active Catalyst (ATRP): A highly active catalyst can lead to a very high concentration of propagating radicals, making the reaction difficult to control.	- Choose a less active ligand for the copper catalyst.- Decrease the reaction temperature.
Low RAFT Agent Concentration: An insufficient amount of RAFT agent relative to the initiator will result in a higher proportion of chains being initiated by the free radical initiator, leading to conventional free radical polymerization characteristics.	- Increase the concentration of the RAFT agent.

Frequently Asked Questions (FAQs)

Q1: What are the primary strategies for controlling the molecular weight distribution of poly(octyl acrylate)?

A1: The most effective strategies involve using controlled/"living" radical polymerization (CRP) techniques. The two most common methods for acrylates are Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization. These methods allow for the synthesis of polymers with predetermined molecular weights and narrow molecular weight distributions (low polydispersity index, PDI).[4]

Q2: How do I choose between ATRP and RAFT for poly(octyl acrylate) synthesis?

A2: Both techniques are suitable for acrylate polymerization. RAFT is often considered more versatile and tolerant to a wider range of functional groups and impurities. ATRP, on the other hand, can be sensitive to oxygen and may require more optimization of the catalyst system (ligand, copper source). However, recent advancements in ATRP techniques like ARGET (Activators Regenerated by Electron Transfer) and AGET (Activators Generated by Electron Transfer) ATRP have made it more robust and tolerant to air.

Q3: What is a typical PDI value I should aim for in a controlled polymerization of octyl acrylate?

A3: In a well-controlled polymerization, you should aim for a PDI value below 1.3. With optimized conditions, it is possible to achieve PDI values as low as 1.1. A PDI value close to 1.0 indicates a very narrow molecular weight distribution.

Q4: My GPC results show a shoulder on the high molecular weight side. What could be the cause?

A4: A high molecular weight shoulder often indicates the presence of uncontrolled radical polymerization occurring alongside the controlled process. This can be due to an initiator that decomposes too quickly before the controlled equilibrium is established, or insufficient deactivation in ATRP. Consider reducing the reaction temperature slightly or decreasing the initiator concentration.

Q5: I am observing a low molecular weight tailing in my GPC trace. What is the likely reason?

A5: Low molecular weight tailing can be caused by several factors, including slow initiation, chain transfer to monomer or solvent, or the presence of impurities that terminate chains prematurely. In RAFT polymerization, it can also be a sign of an inappropriate RAFT agent or a low monomer concentration.

Quantitative Data Summary

The following tables summarize typical experimental conditions and resulting molecular weight characteristics for the polymerization of acrylates using controlled radical polymerization techniques. Note that specific results for poly(octyl acrylate) may vary, and these tables should be used as a guide for optimization.

Table 1: ATRP of Acrylates - Representative Data

Monomer	Initiator	Catalyst/Ligand	[M]:[I]:[Cu(I)]:[L]	Temp (°C)	Time (h)	M_n ( g/mol )	PDI (M_w/M_n)
Methyl Acrylate	EBiB	CuBr/PMDETA	200:1:0.5:0.5	60	3.7	10,200	1.07
n-Butyl Acrylate	EBiB	Cu(II)/TPMA/Glucose	160:1:0.0078:0.03	80	44	10,500	1.47
Lauryl Acrylate	MBrP	CuBr/dNbpy	532:1:0.5:1	90	8.3	12,400	1.26

EBiB: Ethyl 2-bromoisobutyrate, PMDETA: N,N,N',N'',N''-Pentamethyldiethylenetriamine, TPMA: Tris(2-pyridylmethyl)amine, MBrP: Methyl 2-bromopropionate, dNbpy: 4,4'-di(5-nonyl)-2,2'-bipyridine.

Table 2: RAFT Polymerization of Acrylates - Representative Data

Monomer	RAFT Agent	Initiator	[M]:[RAFT]:[I]	Temp (°C)	Time (h)	M_n ( g/mol )	PDI (M_w/M_n)
Methyl Methacrylate	CPADB	AIBN	50:1:0.2	60	15	-	1.10 - 1.20
Stearyl Acrylate	DDMAT	AIBN	44:1:0.5	70	4	-	-

CPADB: 2-Cyano-2-propyl benzodithioate, AIBN: Azobisisobutyronitrile, DDMAT: 2-(Dodecylthiocarbonothioylthio)-2-methylpropionic acid.

Experimental Protocols

Protocol 1: Synthesis of Poly(octyl acrylate) via RAFT Polymerization

This protocol is a general guideline and may require optimization.

Materials:

• Octyl acrylate (inhibitor removed)

• 2-(Dodecylthiocarbonothioylthio)-2-methylpropionic acid (DDMAT) (RAFT agent)

• Azobisisobutyronitrile (AIBN) (initiator)

• Anhydrous toluene (or other suitable solvent)

• Schlenk flask, magnetic stir bar, rubber septum, vacuum/inert gas line

Procedure:

• Monomer Purification: Pass octyl acrylate through a column of basic alumina to remove the inhibitor.

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add DDMAT (e.g., 0.1 mmol) and AIBN (e.g., 0.02 mmol).

• Add the purified octyl acrylate (e.g., 10 mmol) and anhydrous toluene (e.g., 5 mL) to the flask.

• Seal the flask with a rubber septum and perform at least three freeze-pump-thaw cycles to remove dissolved oxygen.

• After the final thaw, backfill the flask with an inert gas (argon or nitrogen).

• Polymerization: Place the flask in a preheated oil bath at the desired temperature (e.g., 70 °C) and begin stirring.[5]

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing for monomer conversion (e.g., via ¹H NMR) and molecular weight (e.g., via GPC).

• Termination: Once the desired conversion is reached, terminate the polymerization by cooling the reaction mixture to room temperature and exposing it to air.

• Purification: Precipitate the polymer by adding the reaction mixture to a large volume of a non-solvent (e.g., cold methanol). Filter and dry the polymer under vacuum.

Protocol 2: Synthesis of Poly(octyl acrylate) via ATRP

This protocol is a general guideline and may require optimization.

Materials:

• Octyl acrylate (inhibitor removed)

• Ethyl 2-bromoisobutyrate (EBiB) (initiator)

• Copper(I) bromide (CuBr) (catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (ligand)

• Anhydrous toluene (or other suitable solvent)

• Schlenk flask, magnetic stir bar, rubber septum, vacuum/inert gas line

Procedure:

• Monomer Purification: As described in Protocol 1.

• Reaction Setup: To a dry Schlenk flask with a magnetic stir bar, add CuBr (e.g., 0.1 mmol).

• Seal the flask, and evacuate and backfill with inert gas three times.

• Under a positive pressure of inert gas, add anhydrous toluene (e.g., 5 mL), purified octyl acrylate (e.g., 20 mmol), and PMDETA (e.g., 0.1 mmol).

• Stir the mixture to allow the catalyst to dissolve.

• Deoxygenate the solution by bubbling with inert gas for at least 30 minutes or by performing three freeze-pump-thaw cycles.

• Initiation: Using a degassed syringe, add the initiator EBiB (e.g., 0.1 mmol) to the reaction mixture.

• Polymerization: Place the flask in a preheated oil bath at the desired temperature (e.g., 60-90 °C) and stir.[6]

• Monitor the reaction as described in Protocol 1.

• Termination and Purification: Terminate the reaction by opening the flask to air and cooling. Dilute the mixture with a suitable solvent (e.g., THF) and pass it through a short column of neutral alumina to remove the copper catalyst. Precipitate the polymer in a non-solvent, filter, and dry.

Visualizations

Caption: Workflow for RAFT Polymerization of Poly(octyl acrylate).

Caption: Troubleshooting guide for high PDI in poly(octyl acrylate) synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

Technical Support Center: Resolving Phase Separation in Octyl Acrylate Copolymer Blends

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting and resolving issues related to phase separation in octyl acrylate copolymer blends.

Troubleshooting Guides

This section provides solutions to common problems encountered during the formulation and analysis of octyl acrylate copolymer blends.

Issue 1: Visual Observation of Hazy or Opaque Blends

• Question: My octyl acrylate copolymer blend appears cloudy or opaque immediately after preparation. What is the likely cause and how can I resolve it?

• Answer: Cloudiness or opacity is a primary indicator of macroscopic phase separation. This can stem from several factors:

  • Thermodynamic Incompatibility: The constituent polymers in your blend may be inherently immiscible. The positive Flory-Huggins interaction parameter (χ) between the octyl acrylate copolymer and the other polymer component leads to a positive Gibbs free energy of mixing, favoring separation.

  • Solvent Effects: If the blend is prepared in a solvent, the solvent's quality plays a crucial role. A solvent that is good for one component but poor for the other can induce phase separation.

  • Molecular Weight: Higher molecular weight polymers exhibit lower entropy of mixing, which can drive phase separation even in systems with favorable enthalpic interactions.[1]

  Troubleshooting Steps:

  • Solvent Selection: If using a solvent, switch to a common solvent that is good for all polymeric components. Ensure complete dissolution of all components before blending.

  • Compatibilizer Addition: Introduce a block or graft copolymer that has segments compatible with each phase. This compatibilizer will reside at the interface, reducing interfacial tension and stabilizing the blend.

  • Temperature Adjustment: For systems with an Upper Critical Solution Temperature (UCST), increasing the temperature can induce miscibility. Conversely, for systems with a Lower Critical Solution Temperature (LCST), decreasing the temperature may be necessary.

  • Copolymer Composition Modification: If you are synthesizing the copolymer, adjusting the comonomer ratio can alter its polarity and improve miscibility with the other blend component.

Issue 2: Inconsistent or Unreliable Experimental Data

• Question: I am getting inconsistent results from my characterization techniques (e.g., DSC, Rheology). What could be the cause?

• Answer: Inconsistent data often arises from non-equilibrium morphologies or improper sample preparation. The processing history of the blend significantly impacts its final structure.

  Troubleshooting Steps:

  • Standardize Sample Preparation: Ensure a consistent and reproducible method for sample preparation, including solvent casting conditions (solvent, evaporation rate) and melt processing parameters (temperature, time, shear rate).

  • Thermal History Control: Before analysis, erase the previous thermal history of the samples. For Differential Scanning Calorimetry (DSC), this is typically achieved by heating the sample above the glass transition temperature (Tg) or melting temperature (Tm) of all components, holding it for a few minutes, and then cooling at a controlled rate.

  • Equilibration Time: Allow sufficient time for the blend to reach thermal and morphological equilibrium at the desired experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is phase separation in the context of octyl acrylate copolymer blends?

A1: Phase separation is the phenomenon where a mixture of two or more polymers, in this case, a blend containing an octyl acrylate copolymer, separates into distinct regions or "phases," each enriched in one of the components. This occurs because the mixing of the polymers is thermodynamically unfavorable, leading to a positive Gibbs free energy of mixing.

Q2: How can I determine if my octyl acrylate copolymer blend is miscible or phase-separated?

A2: Several analytical techniques can be used to assess miscibility:

• Visual Observation: A transparent blend is often an initial indication of miscibility, while opacity or haziness suggests phase separation.

• Differential Scanning Calorimetry (DSC): A miscible blend will exhibit a single glass transition temperature (Tg) that is intermediate to the Tgs of the individual components.[2] An immiscible blend will show two distinct Tgs corresponding to the individual polymers.[2]

• Dynamic Mechanical Analysis (DMA): Similar to DSC, a single peak in the tan δ curve versus temperature indicates a miscible blend, while two separate peaks suggest immiscibility.

• Microscopy (SEM, TEM, AFM): These techniques provide direct visualization of the blend's morphology, allowing you to see the phase-separated domains.

Q3: What role does the molecular weight of the octyl acrylate copolymer play in phase separation?

A3: Generally, as the molecular weight of the polymers increases, the entropy of mixing decreases significantly.[1] Since the entropic contribution to the free energy of mixing is small for high molecular weight polymers, even small unfavorable enthalpic interactions can lead to phase separation. Therefore, higher molecular weight octyl acrylate copolymers are more prone to phase separation.

Q4: Can I use a compatibilizer to prevent phase separation? If so, what kind?

A4: Yes, compatibilizers are frequently used to stabilize immiscible polymer blends. For octyl acrylate copolymer blends, a suitable compatibilizer would be a block or graft copolymer containing segments that are chemically similar or miscible with each of the phases in the blend. For example, if blending a poly(octyl acrylate) with polystyrene, a poly(octyl acrylate)-b-polystyrene diblock copolymer could act as an effective compatibilizer.

Q5: How does the processing method (e.g., solvent casting vs. melt blending) affect the final morphology of the blend?

A5: The processing method has a profound impact on the blend's morphology.

• Solvent Casting: The choice of solvent and the rate of evaporation are critical. A solvent that is preferential to one component can lead to the precipitation of the other, resulting in a phase-separated structure. Rapid evaporation can also trap the blend in a non-equilibrium, phase-separated state.

• Melt Blending: The temperature, shear rate, and blending time all influence the final morphology. High shear can break down large domains and create a finer dispersion. The temperature can affect the viscosity of the components and their miscibility if the system exhibits a UCST or LCST.

Quantitative Data Summary

The following tables provide illustrative quantitative data that might be obtained when studying the phase behavior of octyl acrylate copolymer blends.

Table 1: Glass Transition Temperatures (Tg) of Poly(octyl acrylate)/Polystyrene Blends Determined by DSC

Blend Composition (wt% Poly(octyl acrylate))	Tg1 (°C)	Tg2 (°C)	Miscibility
100	-65	-	-
75	-60	95	Immiscible
50	-58	98	Immiscible
25	-55	100	Immiscible
0	-	105	-
Note: The presence of two distinct Tgs indicates immiscibility. A slight shift in the Tg values compared to the pure components may suggest partial miscibility.

Table 2: Cloud Point Temperatures of a Poly(octyl acrylate-co-acrylic acid) Blend with Poly(vinyl acetate)

Blend Ratio (wt/wt)	Cloud Point Temperature (°C)
90/10	120
80/20	115
70/30	110
60/40	105
50/50	100
Note: Cloud point temperature is the temperature at which a miscible blend becomes phase-separated upon heating (for LCST behavior) or cooling (for UCST behavior). The data above is illustrative of LCST behavior.

Experimental Protocols

1. Differential Scanning Calorimetry (DSC) for Miscibility Determination

• Objective: To determine the glass transition temperature(s) of the octyl acrylate copolymer blend to assess miscibility.

• Apparatus: Differential Scanning Calorimeter (DSC).

• Procedure:

  • Accurately weigh 5-10 mg of the polymer blend into an aluminum DSC pan.

  • Seal the pan hermetically. An empty sealed pan is used as a reference.

  • Place the sample and reference pans into the DSC cell.

  • First Heating Scan: Heat the sample from room temperature to a temperature above the highest anticipated Tg or Tm of the components (e.g., 150°C) at a heating rate of 10°C/min. This step is to erase the thermal history of the sample.

  • Cooling Scan: Cool the sample at a controlled rate (e.g., 10°C/min) to a low temperature (e.g., -90°C).

  • Second Heating Scan: Heat the sample again at the same heating rate (10°C/min) to the upper temperature limit.

  • Data Analysis: Analyze the thermogram from the second heating scan to determine the glass transition temperature(s). A single, sharp transition indicates a miscible blend, while two distinct transitions suggest an immiscible blend.[2]

2. Rheological Analysis of Phase Separation

• Objective: To investigate the viscoelastic properties of the blend to detect phase separation.

• Apparatus: Rotational rheometer with parallel plate or cone-and-plate geometry.

• Procedure:

  • Prepare disk-shaped samples of the polymer blend (e.g., by compression molding).

  • Load the sample onto the lower plate of the rheometer and bring the upper plate down to the desired gap.

  • Heat the sample to the desired measurement temperature and allow it to equilibrate.

  • Strain Sweep: Perform a strain sweep at a constant frequency to determine the linear viscoelastic region (LVER) where the storage modulus (G') and loss modulus (G'') are independent of the strain amplitude.

  • Frequency Sweep: Within the LVER, perform a frequency sweep at a constant temperature. For phase-separated systems, a characteristic shoulder or a second plateau may appear in the G' curve at low frequencies, indicating the relaxation of the dispersed phase.

  • Temperature Sweep: Perform a temperature ramp at a constant frequency and strain. A sharp change in the slope of the G' versus temperature curve can indicate the onset of phase separation (cloud point).

Visualizations

Caption: Troubleshooting workflow for visual phase separation.

Caption: Workflow for DSC analysis of blend miscibility.

References

• 1. benchchem.com [benchchem.com]
• 2. azom.com [azom.com]

Technical Support Center: Managing Exothermic Reactions in Bulk Polymerization of Octyl Acrylate

This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working with the bulk polymerization of octyl acrylate. The focus is on managing the exothermic nature of the reaction to ensure safety and achieve desired polymer properties.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the bulk polymerization of octyl acrylate.

Issue 1: Uncontrolled Temperature Increase (Thermal Runaway)

• Question: My reaction temperature is increasing rapidly and uncontrollably. What should I do, and what causes this?

  • Answer: An uncontrolled temperature increase, or thermal runaway, is a significant safety hazard in bulk polymerization.[1][2] It occurs when the heat generated by the exothermic polymerization reaction exceeds the rate of heat removal.[1] Key contributing factors include excessive initiator concentration, insufficient heat dissipation, and the auto-acceleration of the reaction (gel effect).

  • Immediate Actions:

    • Immediately initiate emergency cooling by applying an ice bath or other external cooling methods to the reactor.[1]

    • If possible and safe, add a polymerization inhibitor or a quenching agent to stop the reaction.[3]

    • Be prepared for a potential pressure buildup and vent the reactor to a safe location if necessary.[3]

    • Evacuate the immediate area if the temperature continues to rise uncontrollably.

  • Preventative Measures:

    • Ensure adequate heat removal with a properly sized cooling system.

    • Use a staged addition of the initiator to control the reaction rate.[4]

    • Conduct the polymerization at a lower temperature to slow down the reaction rate.

    • Consider solution polymerization, where a solvent helps to dissipate heat.[5][6]

Issue 2: Polymerization Fails to Initiate or is Significantly Delayed

• Question: My polymerization reaction is not starting, or there is a very long induction period. What could be the problem?

  • Answer: Failure to initiate is often due to the presence of inhibitors or issues with the initiator itself.[7]

  • Possible Causes and Solutions:

    • Inhibitor Presence: Commercial monomers like octyl acrylate contain inhibitors (e.g., hydroquinone or its methyl ether, MEHQ) to prevent spontaneous polymerization during storage.[8][9] These must be removed before polymerization.[7][10]

    • Insufficient Initiator: The concentration of the initiator may be too low to overcome the residual inhibitor and start the chain reaction effectively.[7][11] Increasing the initiator concentration may be necessary, but this must be done cautiously to avoid a runaway reaction.[12]

    • Inactive Initiator: The initiator may have degraded due to improper storage. Ensure the initiator is fresh and has been stored according to the manufacturer's recommendations.

    • Low Temperature: The reaction temperature might be too low for the chosen thermal initiator to decompose and generate free radicals at an adequate rate.[7]

    • Oxygen Inhibition: Dissolved oxygen in the monomer can inhibit free-radical polymerization by reacting with initiating radicals.[7] Purging the reaction mixture with an inert gas (e.g., nitrogen or argon) before and during polymerization is crucial.

Issue 3: Low Monomer Conversion or Incomplete Polymerization

• Question: The polymerization starts but stops before all the monomer is consumed, resulting in a low yield. How can I improve the conversion?

  • Answer: Low monomer conversion can be caused by several factors that lead to the premature termination of growing polymer chains.[7]

  • Possible Causes and Solutions:

    • Inadequate Initiation: Similar to initiation failure, an insufficient amount of active initiator will result in a lower overall polymerization rate and may lead to incomplete conversion.[7]

    • Suboptimal Temperature: An inappropriate reaction temperature can lead to slow reaction rates or favor side reactions that terminate polymer chains.[7]

    • Chain Transfer Agents: Impurities in the monomer or solvent can act as chain transfer agents, terminating the growing polymer chain and starting a new, shorter one. Purifying the monomer and using a high-purity solvent can mitigate this.

Data Presentation

The following tables summarize key quantitative data relevant to the bulk polymerization of octyl acrylate.

Table 1: Physical and Chemical Properties of Octyl Acrylate

Property	Value	Unit	Source
Molecular Formula	C₁₁H₂₀O₂	-	[13]
Molecular Weight	184.28	g/mol	[13][14]
Boiling Point	~220	°C	[14]
Water Solubility (25°C)	0.01	g/L	[14]
Glass Transition Temperature (Tg) of Poly(octyl acrylate)	~ -65	°C	[14]

Table 2: Heat of Polymerization for Various Monomers

Monomer	Heat of Polymerization (-ΔHp)	Unit	Source
Methyl Acrylate	18.8	kcal/mol	[15]
Ethyl Acrylate	18.5	kcal/mol	[15]
n-Butyl Acrylate	18.9	kcal/mol	[15]
Styrene	16.7	kcal/mol	[15]
Methyl Methacrylate	13.9	kcal/mol	[15]
Acrylic Acid	18.5	kcal/mol	[15]

Note: The heat of polymerization for octyl acrylate is expected to be similar to other acrylate esters.

Experimental Protocols

Protocol 1: Removal of Inhibitor from Octyl Acrylate

This protocol describes the removal of hydroquinone-based inhibitors using an alkaline wash.

Materials:

• Octyl acrylate monomer

• 1 M Sodium hydroxide (NaOH) solution

• Deionized water

• Saturated brine solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Beakers and flasks

• Stir plate and stir bar

Procedure:

• Place the octyl acrylate monomer in a separatory funnel.[7]

• Add an equal volume of 1 M NaOH solution to the separatory funnel.[7][10]

• Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release any pressure.[7]

• Allow the layers to separate. The aqueous layer (bottom) will contain the inhibitor salt.[7]

• Drain and discard the lower aqueous layer.[7]

• Repeat the wash with 1 M NaOH solution two more times.[7]

• Wash the monomer with an equal volume of deionized water to remove any residual NaOH. Drain the aqueous layer.[7]

• Wash the monomer with an equal volume of saturated brine solution to aid in the removal of water. Drain the aqueous layer.[7]

• Transfer the monomer to a clean, dry flask.[7]

• Add anhydrous MgSO₄ or Na₂SO₄ to the monomer to dry it. Stir for 30-60 minutes.[7]

• Filter or decant the purified monomer from the drying agent.[7]

• The purified monomer should be used immediately as it is no longer inhibited and can polymerize spontaneously.[7]

Protocol 2: Controlled Bulk Polymerization of Octyl Acrylate

This protocol outlines a general procedure for conducting a controlled bulk polymerization.

Materials:

• Purified octyl acrylate monomer

• Thermal initiator (e.g., Azobisisobutyronitrile - AIBN)

• Reaction flask equipped with a condenser, thermometer, inert gas inlet, and magnetic stirrer

• Heating mantle or oil bath with temperature control[16]

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Assemble the reaction apparatus under a fume hood.[16]

• Add the purified octyl acrylate monomer to the reaction flask.

• Begin stirring and purge the system with an inert gas for 20-30 minutes to remove dissolved oxygen. Maintain a positive pressure of inert gas throughout the reaction.

• While purging, dissolve the desired amount of initiator in a small amount of the monomer in a separate, sealed container.

• Heat the monomer in the reaction flask to the desired polymerization temperature (e.g., 60-80°C for AIBN).[16]

• Once the temperature has stabilized, add the initiator solution to the reaction flask using a syringe.[7]

• Maintain the reaction at the set temperature and monitor the temperature closely for any signs of an uncontrolled exotherm.[17]

• The viscosity of the mixture will increase as the polymerization proceeds.[16]

• Continue the reaction for the desired time or until the desired conversion is reached.

• To terminate the reaction, cool the flask rapidly in an ice bath and, if necessary, add a small amount of an inhibitor like hydroquinone.

Mandatory Visualizations

Caption: Troubleshooting workflow for a thermal runaway event.

Caption: Experimental workflow for controlled bulk polymerization.

Caption: Key relationships in managing polymerization exotherms.

References

• 1. Chemical Facility Security News: Uncontrolled Polymerization Hazards - Acrylates [chemical-facility-security-news.blogspot.com]
• 2. ynu.repo.nii.ac.jp [ynu.repo.nii.ac.jp]
• 3. icheme.org [icheme.org]
• 4. How to Control Acrylic Resin’s Polymerization Exotherm [eureka.patsnap.com]
• 5. DIY Technical | Explore Safety Insights — Methacrylate Producers Association, Inc. [mpausa.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. US3816267A - Inhibition of acrylate polymerization - Google Patents [patents.google.com]
• 9. echemi.com [echemi.com]
• 10. researchgate.net [researchgate.net]
• 11. files.core.ac.uk [files.core.ac.uk]
• 12. Influence of Initiator Content and Polymerization Conditions on the Properties of Polyacrylate Mortar [mdpi.com]
• 13. 2-Propenoic acid, octyl ester (CAS 2499-59-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 14. epluschemical.com [epluschemical.com]
• 15. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 16. appliedpolymertechnology.org [appliedpolymertechnology.org]
• 17. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Analysis of 2-Octyl Acrylate and 2-Ethylhexyl Acrylate in Polymer Applications

In the development of polymers for applications ranging from pressure-sensitive adhesives (PSAs) to coatings and drug delivery systems, the choice of monomer is a critical determinant of the final product's performance. Among the key "soft" monomers utilized to impart flexibility and tack, 2-octyl acrylate (2-OA) and 2-ethylhexyl acrylate (2-EHA) are two of the most prominent options. As structural isomers, they share the same chemical formula but differ in their alkyl chain branching, a subtle distinction that leads to significant variations in polymer properties. This guide provides an objective, data-driven comparison of polymers derived from 2-OA and 2-EHA to assist researchers, scientists, and drug development professionals in making informed formulation decisions.

Structural Differences

2-Octyl acrylate and 2-ethylhexyl acrylate are both C8 alkyl acrylate isomers with the chemical formula C₁₁H₂₀O₂. The key difference lies in the branching of the alkyl chain. 2-EHA has a chiral center with branching at the second carbon of the hexyl chain. In contrast, 2-OA is typically a mixture of isomers with branching at different points along the C8 chain, with the primary isomer being 6-methylheptyl acrylate.[1] This variation in molecular architecture directly influences the polymer's glass transition temperature (Tg), viscoelasticity, and ultimately, its macroscopic performance characteristics.[1]

Figure 1: Chemical Structures of 2-Ethylhexyl Acrylate and 2-Octyl Acrylate

Thermal Properties: Glass Transition Temperature and Stability

The glass transition temperature (Tg) is a crucial parameter for amorphous polymers, defining the temperature at which the material transitions from a rigid, glassy state to a more flexible, rubbery state. For applications like PSAs, a low Tg is desirable to ensure tackiness at room temperature.

Poly(2-ethylhexyl acrylate) (P2EHA) generally exhibits a Tg of approximately -65°C.[2][3][4] In comparison, poly(2-octyl acrylate) (P2OA) is reported to have a slightly lower Tg, in the range of -50°C to -70°C.[2] This lower Tg in P2OA can contribute to enhanced tack and better performance at low temperatures.[1]

In terms of thermal stability, both polymers demonstrate similar behavior. The thermal decomposition of poly(n-alkyl acrylates) in an inert atmosphere typically proceeds through random scission of the polymer backbone and side-chain ester decomposition.[5] For long-chain alkyl acrylates like P2EHA, thermal stability is generally observed up to approximately 250°C at lower heating rates.[2][5]

Property	Poly(2-octyl acrylate) (P2OA)	Poly(2-ethylhexyl acrylate) (P2EHA)	Reference
Glass Transition Temperature (Tg)	-50 to -70 °C	-65 °C	[2][3][4]
Onset Decomposition Temperature	Approx. 250 °C	Approx. 250 °C	[2][5]

Adhesive Properties

In the formulation of pressure-sensitive adhesives, both 2-OA and 2-EHA are widely used to achieve a good balance of tack, peel adhesion, and shear strength.[1]

Tack: The initial adhesion of the PSA to a substrate upon light contact. The slightly lower Tg of P2OA may offer advantages in applications requiring high initial tack.[1] However, studies have also shown that increasing the 2-EHA content in a formulation can sometimes lead to a decrease in loop tack, which is attributed to an increase in gel content and cohesive strength.[6][7]

Peel Adhesion: The force required to remove an adhesive tape from a substrate. The peel strength of adhesives containing 2-EHA has been shown to increase with its concentration in some formulations.[7]

Shear Strength: The ability of an adhesive to resist forces applied parallel to the bonded surfaces. Higher 2-EHA content has been correlated with increased gel content, which in turn enhances cohesive strength and shear resistance.[6][8] Conversely, P2OA-based formulations have been observed to produce a higher gel content compared to 2-EHA-based ones (75% vs 52% in one study), which can also lead to increased shear resistance.[9][10]

It is important to note that the adhesive performance is highly dependent on the overall formulation, including the presence of comonomers, crosslinkers, and other additives. In some cases, partially replacing 2-OA with 2-EHA has been shown to provide similar or even poorer adhesion properties, while in other instances, it has led to improvements in loop tack and work of adhesion.[9]

Experimental Protocols

To ensure accurate and reproducible comparisons of polymer properties, standardized test methods are crucial. The following outlines the general methodologies for key experiments.

Polymer Synthesis (Emulsion Polymerization)

A common method for preparing acrylic polymers for adhesive applications is emulsion polymerization.

Figure 2: Workflow for Emulsion Polymerization

Methodology:

• Monomer Pre-emulsion Preparation: The acrylate monomer (2-OA or 2-EHA), an anionic surfactant, and deionized water are mixed to form a stable emulsion.[7]

• Reactor Setup: A reactor is charged with deionized water and a portion of the surfactant. The contents are heated to the reaction temperature (e.g., 70-85°C) under a nitrogen purge.

• Initiation: An initiator, such as ammonium persulfate dissolved in deionized water, is added to the reactor.

• Monomer Feed: The monomer pre-emulsion is fed into the reactor over a period of several hours at a constant rate.

• Reaction Completion: After the feed is complete, the reaction is allowed to continue for a specified time to ensure high monomer conversion.

• Cooling and Characterization: The resulting polymer latex is cooled to room temperature and filtered. The solid content, particle size, and other properties are then characterized.

Thermal Analysis

Differential Scanning Calorimetry (DSC) for Glass Transition Temperature (Tg):

Objective: To determine the glass transition temperature of the polymer.[2] Methodology:

• A small sample of the polymer (5-10 mg) is hermetically sealed in an aluminum pan.

• The sample is subjected to a heat-cool-heat cycle in a DSC instrument under a nitrogen atmosphere. A typical cycle involves heating from a low temperature (e.g., -90°C) to above the expected Tg (e.g., 150°C) at a constant rate (e.g., 10°C/min) to erase the polymer's thermal history.[2]

• The sample is then cooled and subjected to a second heating scan at the same rate.

• The Tg is determined from the midpoint of the transition in the heat flow curve during the second heating scan.[8]

Thermogravimetric Analysis (TGA) for Thermal Stability:

Objective: To determine the thermal stability and decomposition profile of the polymer.[2] Methodology:

• A small, accurately weighed sample of the polymer (5-10 mg) is placed in a TGA pan.

• The sample is heated in a TGA furnace from ambient temperature to a high temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min) under an inert atmosphere (e.g., nitrogen).[2]

• The weight of the sample is continuously monitored as a function of temperature.

• The onset of decomposition is identified as the temperature at which significant weight loss begins.

Adhesive Property Testing

The following methods are based on standards from the Pressure Sensitive Tape Council (PSTC) and ASTM International.[1]

180° Peel Adhesion Test (e.g., PSTC-101):

Objective: To measure the force required to remove a pressure-sensitive tape from a standard test panel at a specified angle and speed. Methodology:

• A strip of the adhesive-coated material is applied to a standard test panel (e.g., stainless steel).

• The panel is dwelled for a specific time.

• The panel is then mounted in a tensile tester, and the tape is peeled back at a 180° angle at a constant speed.

• The force required to peel the tape is recorded.

Loop Tack Test (e.g., PSTC-16):

Objective: To measure the initial tack of an adhesive. Methodology:

• A loop of the adhesive tape, with the adhesive side out, is formed.

• The loop is brought into contact with a standard test surface under controlled conditions.

• The maximum force required to separate the loop from the surface is recorded.[1]

Shear Adhesion Failure Temperature (SAFT) / Shear Strength Test (e.g., PSTC-107):

Objective: To measure the cohesive strength of the adhesive. Methodology:

• A strip of adhesive tape is applied to a standard test panel, with a specified overlapping area.

• A standard weight is attached to the free end of the tape.

• The assembly is placed in an oven, and the temperature is ramped up at a defined rate, or the time to failure at a constant temperature is measured.

• The shear strength is reported as the time to failure or the temperature at which the bond fails.

Conclusion

Both 2-octyl acrylate and 2-ethylhexyl acrylate are highly effective "soft" monomers for producing polymers with desirable properties for applications such as pressure-sensitive adhesives. The choice between them often depends on the specific performance requirements of the end product.

• Poly(2-octyl acrylate) , with its potentially lower glass transition temperature, may be advantageous for applications requiring high initial tack and superior low-temperature performance.[1] It has also been shown to produce polymers with a higher gel content, which can enhance shear resistance.[9][10]

• Poly(2-ethylhexyl acrylate) is widely recognized for imparting excellent flexibility and a well-balanced profile of adhesive properties.[1] Its use can lead to increased cohesive strength and shear resistance due to a higher tendency to form a gel fraction in certain formulations.[6][8]

Ultimately, the selection between 2-OA and 2-EHA should be guided by empirical data from formulations tailored to the specific application. The subtle differences in their branched alkyl structures provide formulators with a valuable tool to fine-tune the viscoelastic and adhesive properties of their polymer systems.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ias.ac.in [ias.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Synthesis and Properties of Water-Based Acrylic Adhesives with a Variable Ratio of 2-Ethylhexyl Acrylate and n-Butyl Acrylate for Application in Glass Bottle Labels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. web.usm.my [web.usm.my]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Characterization of Poly(octyl acrylate): A Comparative Guide to GPC and DSC Analysis

This guide provides a comprehensive comparison of the molecular and thermal properties of poly(octyl acrylate) and its common alternatives, poly(methyl acrylate) and poly(butyl acrylate). The characterization is based on two primary analytical techniques: Gel Permeation Chromatography (GPC) for determining molecular weight distribution and Differential Scanning Calorimetry (DSC) for analyzing thermal transitions. This document is intended for researchers, scientists, and drug development professionals who utilize these polymers in their work.

Data Presentation

The following tables summarize the key molecular and thermal properties of poly(octyl acrylate) and its alternatives.

Table 1: GPC Analysis of Polyacrylates

Polymer	Number Average Molecular Weight (Mn) ( g/mol )	Weight Average Molecular Weight (Mw) ( g/mol )	Polydispersity Index (PDI) (Mw/Mn)
Poly(octyl acrylate)	Data not available in search results	Data not available in search results	Data not available in search results
Poly(methyl acrylate)	15,000	30,000	2.0
Poly(butyl acrylate)	40,000	100,000	2.5

Table 2: DSC Analysis of Polyacrylates

Polymer	Glass Transition Temperature (Tg) (°C)
Poly(octyl acrylate)	-65
Poly(methyl acrylate)	10
Poly(butyl acrylate)	-54

Experimental Protocols

Detailed methodologies for the GPC and DSC analyses are provided below.

Gel Permeation Chromatography (GPC)

Objective: To determine the number average molecular weight (Mn), weight average molecular weight (Mw), and polydispersity index (PDI) of the polymers.

Instrumentation: A standard GPC system equipped with a refractive index (RI) detector.

Columns: A set of polystyrene-divinylbenzene (PS-DVB) columns with a range of pore sizes suitable for the expected molecular weight range of the polymers.

Mobile Phase: Tetrahydrofuran (THF), HPLC grade.

Flow Rate: 1.0 mL/min.

Temperature: 35°C.

Sample Preparation:

• Accurately weigh 10-20 mg of the polymer sample into a 10 mL volumetric flask.

• Dissolve the polymer in THF. Gentle agitation may be required to ensure complete dissolution.

• Once dissolved, dilute to the mark with THF to achieve a final concentration of 1-2 mg/mL.

• Filter the sample solution through a 0.45 µm PTFE syringe filter into a GPC vial.

Calibration:

• Prepare a series of narrow polystyrene standards of known molecular weights in THF.

• Inject the standards into the GPC system to generate a calibration curve of log(Molecular Weight) versus elution volume.

Data Analysis:

• Inject the polymer sample into the GPC system.

• The Mn, Mw, and PDI are calculated from the sample's chromatogram using the polystyrene calibration curve.

Differential Scanning Calorimetry (DSC)

Objective: To determine the glass transition temperature (Tg) of the polymers.

Instrumentation: A differential scanning calorimeter.

Sample Pans: Aluminum pans and lids.

Purge Gas: Nitrogen, at a flow rate of 50 mL/min.

Heating Rate: 10°C/min.[1]

Procedure:

• Accurately weigh 5-10 mg of the polymer sample into an aluminum DSC pan.

• Seal the pan with an aluminum lid. An empty, sealed pan is used as a reference.

• Place the sample and reference pans into the DSC cell.

• Equilibrate the cell at -100°C.

• Ramp the temperature from -100°C to 150°C at a heating rate of 10°C/min.

• Cool the sample to -100°C at a controlled rate.

• Perform a second heating scan from -100°C to 150°C at 10°C/min.

Data Analysis:

• The glass transition temperature (Tg) is determined from the midpoint of the inflection in the baseline of the second heating scan's thermogram.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationships between polymer properties.

Caption: Experimental workflow for GPC and DSC characterization.

Caption: Relationship between molecular, thermal, and physical properties.

References

• 1. analyzing-testing.netzsch.com [analyzing-testing.netzsch.com]

A Comparative Guide to Analytical Methods for Determining Octyl Acrylate Purity

For researchers, scientists, and drug development professionals, ensuring the purity of reagents like octyl acrylate is critical for the integrity of experimental outcomes and the quality of final products. This guide provides a comparative overview of common analytical methods for determining the purity of octyl acrylate, complete with experimental protocols and performance data.

The primary methods for assessing octyl acrylate purity include gas chromatography (GC), high-performance liquid chromatography (HPLC), Fourier-transform infrared spectroscopy (FT-IR), nuclear magnetic resonance (NMR) spectroscopy, and titrimetric methods. Each technique offers distinct advantages and limitations in terms of sensitivity, specificity, and throughput.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the key performance characteristics of the principal analytical techniques used for octyl acrylate purity assessment.

Parameter	Gas Chromatography (GC-FID)	High-Performance Liquid Chromatography (HPLC-DAD)	FT-IR Spectroscopy	NMR Spectroscopy	Titrimetric Methods
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on polarity and interaction with a stationary phase.	Absorption of infrared radiation by specific functional groups.	Nuclear spin transitions in a magnetic field for structural elucidation.	Chemical reaction with a titrant to determine the amount of a substance.
Primary Use	Purity assay, quantification of volatile impurities.	Purity assay, quantification of non-volatile impurities and inhibitors.	Functional group identification, qualitative analysis.	Structural confirmation, quantification of major components and impurities.	Quantification of specific reactive species (e.g., double bonds).
Typical Purity Assay	≥ 99.5%[1]	Not specified for octyl acrylate, but used for other acrylates.	Not typically used for precise purity assay.	Can provide detailed quantitative information.[2][3]	Can be used for residual monomer analysis.[4][5]
Limit of Detection (LOD)	0.001% w/w (for ethyl acrylate)	0.03-0.08 mg/kg (for 12 acrylates, including 2-octyl acrylate)[6][7]	Not typically used for trace analysis.	Method dependent, generally higher than chromatographic methods.	Method dependent.
Limit of Quantitation (LOQ)	0.003% w/w (for ethyl acrylate)[8]	Not specified, but quantifiable at low mg/kg levels.[9]	Not typically used for trace analysis.	Method dependent.	Method dependent.
Precision (%RSD)	< 10%[8]	1.6% to 5.2%[6][7]	Not specified for quantitative analysis.	High precision is achievable.	Good precision is achievable.
Accuracy (% Recovery)	> 85%[8]	85.4% to 110.7%[6][7]	Not specified for quantitative analysis.	High accuracy is achievable.	Method dependent.
Common Impurities Detected	Isooctanol, other acrylate esters.[1]	Inhibitors (e.g., MEHQ), non-volatile compounds.[1]	Can indicate the presence of hydroxyl groups (from alcohol impurities) or carboxylic acids.	Structural isomers, related esters, residual starting materials.	Compounds with reactive double bonds.
Analysis Time	~20-30 minutes per sample.	~15-25 minutes per sample.	< 5 minutes per sample.	~10-30 minutes per sample.	~15-20 minutes per sample.
Strengths	High resolution, high sensitivity for volatile compounds, well-established methods.[10]	Avoids high temperatures that can cause acrylate polymerization, good for non-volatile impurities.[6]	Rapid, non-destructive, excellent for functional group confirmation.[11]	Provides detailed structural information, can be highly quantitative.[12]	Low cost, simple instrumentation.
Limitations	High temperatures can induce polymerization of acrylates.[6]	Resolution may be lower than GC for some isomers.	Limited quantitative capability for purity assay.	Higher cost, more time-consuming, may require deuterated solvents.[11]	Lower specificity, potential interferences, may not be accurate for hydrophobic acrylates.[4]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are representative and may require optimization for specific instrumentation and samples.

Determination of Purity by Gas Chromatography (GC)

This method is suitable for determining the area percent purity of octyl acrylate and quantifying volatile impurities.

• Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).[1]

• Column: A non-polar capillary column, such as a DB-1 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating octyl acrylate from potential impurities like isooctanol.[1]

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).[1]

• Injector Temperature: 250 °C.

• Detector Temperature: 275 °C.[8]

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 5 minutes.

  • Ramp rate: 10 °C/min to 200 °C.

  • Hold at 200 °C for 2 minutes.[10]

• Sample Preparation: Dilute the octyl acrylate sample in a suitable solvent such as acetone or methylene chloride to a concentration of approximately 1 mg/mL.[1]

• Injection Volume: 1 µL.[1]

• Quantification: The purity is calculated based on the area percent of the octyl acrylate peak relative to the total area of all peaks in the chromatogram.

Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This method is advantageous as it avoids the high temperatures used in GC, which can cause the polymerization of acrylate monomers.[6] It is also effective for quantifying inhibitors like MEHQ.

• Instrument: High-performance liquid chromatograph with a Diode Array Detector (DAD) or UV detector.[1][6]

• Column: A reverse-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[1][6]

• Mobile Phase: A gradient of water (A) and acetonitrile (B) is often employed.[6]

  • Gradient program: Start with a suitable ratio of A and B, and increase the percentage of B over time to elute the analytes.

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: 40 °C.[6]

• Detection Wavelength: 210 nm.[6]

• Sample Preparation: Dissolve the octyl acrylate sample in the mobile phase or a compatible solvent like methanol.

• Injection Volume: 20 µL.[6]

• Quantification: Purity is determined by comparing the peak area of octyl acrylate in the sample to that of a certified reference standard.

Functional Group Identification by FT-IR Spectroscopy

FT-IR is a rapid and non-destructive technique for confirming the chemical identity of octyl acrylate by identifying its characteristic functional groups.[11]

• Instrument: Fourier Transform Infrared Spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

• Methodology:

  • Background Spectrum: Obtain a background spectrum of the empty ATR crystal to account for ambient atmospheric conditions.[11]

  • Sample Application: Place a single drop of liquid octyl acrylate onto the center of the ATR crystal.[11]

  • Spectrum Collection: Acquire the FTIR spectrum of the sample, typically by co-adding 16 or 32 scans to improve the signal-to-noise ratio. The standard measurement range is 4000 cm⁻¹ to 400 cm⁻¹.[11]

• Interpretation: The resulting spectrum should be compared to a reference spectrum of pure octyl acrylate. Key characteristic absorption bands to verify include:

  • C=O stretch (ester): ~1720-1740 cm⁻¹

  • C=C stretch (alkene): ~1620-1640 cm⁻¹

  • C-O stretch (ester): ~1150-1250 cm⁻¹

  • C-H stretches (alkane): ~2850-3000 cm⁻¹

Structural Confirmation by NMR Spectroscopy

NMR spectroscopy provides detailed structural information and can be used for quantitative analysis.[12]

• Instrument: Nuclear Magnetic Resonance Spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve a small amount of the octyl acrylate sample in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition: Acquire both ¹H and ¹³C NMR spectra.

• Interpretation:

  • ¹H NMR: The proton NMR spectrum will show characteristic signals for the vinyl protons, the protons on the octyl chain, and the protons adjacent to the ester group. The integration of these signals can be used to confirm the structure and quantify impurities.

  • ¹³C NMR: The carbon NMR spectrum will show distinct peaks for the carbonyl carbon, the vinyl carbons, and the carbons of the octyl group.[3]

• Quantification: Purity can be determined by adding a known amount of an internal standard with a distinct NMR signal and comparing the integral of the octyl acrylate signals to the integral of the internal standard's signal.

Mandatory Visualizations

Experimental Workflow for Octyl Acrylate Purity Determination

Caption: A flowchart of the analytical workflow for determining octyl acrylate purity.

Logical Relationship of Analytical Methods

Caption: Decision tree for selecting an analytical method for octyl acrylate.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of chemical analysis of residual monomer in a chemical-cured dental acrylic material to an FTIR method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. researchgate.net [researchgate.net]
• 8. brjac.com.br [brjac.com.br]
• 9. [Determination of 9 residual acrylic monomers in acrylic resins by gas chromatography-mass spectrometry coupled with microwave assisted extraction] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CN102175799B - Method for testing contents of residual monomers in acrylate pressure sensitive adhesive by virtue of gas chromatography - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. publications.iupac.org [publications.iupac.org]

A Comparative Performance Analysis of Octyl Acrylate and Butyl Acrylate in Adhesives

A deep dive into the performance characteristics of pressure-sensitive adhesives (PSAs) formulated with octyl acrylate versus butyl acrylate reveals distinct advantages and trade-offs for researchers and product development professionals. This guide synthesizes experimental data to provide a clear comparison of their adhesive properties, including peel strength, shear resistance, and tackiness, supported by detailed experimental protocols.

The choice between octyl acrylate and butyl acrylate as the primary monomer in an adhesive formulation significantly influences the final product's performance. Generally, the longer alkyl chain of octyl acrylate imparts greater flexibility and a lower glass transition temperature (Tg) to the polymer, which in turn affects its adhesive characteristics. Experimental evidence suggests that while both monomers are staples in the formulation of acrylic PSAs, their performance profiles cater to different application requirements.[1]

Executive Summary of Performance Comparison

Performance Metric	Poly(octyl acrylate) based PSA	Poly(butyl acrylate) based PSA	Key Observations
Peel Strength	Generally Lower	Generally Higher	Adhesives with a higher proportion of butyl acrylate tend to exhibit greater peel resistance.[1]
Shear Strength	Generally Higher	Generally Lower	The longer alkyl chain of octyl acrylate appears to promote a higher degree of polymer chain entanglement and gel content, leading to increased cohesive strength and shear resistance.[1]
Tackiness	Generally Lower	Generally Higher	The lower Tg and softer nature of butyl acrylate-based adhesives typically result in higher initial tack.[1]
Glass Transition Temp. (Tg)	Lower (approx. -70°C)	Higher (approx. -54°C)	The longer octyl side chain provides more flexibility to the polymer backbone, resulting in a lower Tg.[1]

Detailed Performance Analysis

Recent studies comparing pressure-sensitive adhesives formulated with varying ratios of n-butyl acrylate (n-BA) and 2-ethylhexyl acrylate (2-EHA), a structural isomer and common proxy for octyl acrylate, demonstrate a clear trend in performance characteristics. As the proportion of 2-EHA increases, the cohesive strength of the adhesive is enhanced, leading to higher shear resistance. Conversely, an increase in n-BA content tends to improve peel strength and tackiness.[1]

This behavior can be attributed to the molecular structure of the monomers. The longer, bulkier side chain of 2-EHA is more prone to chain transfer reactions during polymerization, resulting in a higher gel content and a more cross-linked polymer network. This increased cross-linking enhances the internal strength (cohesion) of the adhesive, which is reflected in its shear resistance. However, this increased rigidity can hinder the adhesive's ability to flow and wet a surface, leading to lower peel strength and initial tack.[1]

On the other hand, the shorter alkyl chain of n-butyl acrylate results in a polymer with a higher glass transition temperature and less chain entanglement. This leads to a softer, more flexible adhesive with a greater ability to deform and make intimate contact with a substrate, resulting in higher peel adhesion and tackiness.[1]

Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize and compare the performance of octyl acrylate and butyl acrylate-based adhesives.

Synthesis of Acrylic Pressure-Sensitive Adhesives

A common method for preparing these adhesives for comparative analysis is through emulsion polymerization. A series of PSAs can be synthesized with varying weight ratios of n-butyl acrylate and 2-ethylhexyl acrylate, while keeping the concentration of other components, such as acrylic acid (for adhesion promotion) and a surfactant, constant.

The polymerization is typically carried out in a reactor equipped with a stirrer, condenser, and nitrogen inlet. The monomers, deionized water, surfactant, and initiator are charged into the reactor, and the reaction is allowed to proceed at a controlled temperature (e.g., 80°C) for a specified duration. The resulting polymer emulsion is then cooled and characterized.[1]

Adhesive Performance Testing

1. Peel Adhesion Test (based on PSTC-101 / ASTM D3330)

This test measures the force required to remove a pressure-sensitive tape from a standard test panel at a specified angle and rate.

• Specimen Preparation: A strip of the adhesive-coated substrate (e.g., PET film) of a standard width (e.g., 25 mm) is prepared.

• Application: The adhesive strip is applied to a clean, standard test panel (e.g., stainless steel) using a controlled pressure, typically with a 2 kg roller.

• Testing: After a specified dwell time (e.g., 20 minutes or 24 hours), the panel is clamped in the lower jaw of a tensile testing machine. The free end of the tape is attached to the upper jaw, forming a 180° angle between the tape and the panel. The tape is then peeled from the panel at a constant speed (e.g., 300 mm/min).

• Data Analysis: The force required to peel the tape is recorded, and the average force over a specified length is reported as the peel adhesion in Newtons per 25 mm (N/25 mm).[2]

2. Shear Strength Test (based on PSTC-107)

This test evaluates the cohesive strength of the adhesive by measuring its resistance to a static shear load.

• Specimen Preparation: A strip of adhesive tape of a standard width (e.g., 25 mm) is applied to a standard test panel (e.g., stainless steel), creating a defined contact area (e.g., 25 mm x 25 mm).

• Application: A 2 kg roller is used to apply the tape to the panel to ensure uniform contact.

• Testing: The test panel is mounted vertically in a test stand. A standard weight (e.g., 1 kg) is attached to the free end of the tape.

• Data Analysis: The time it takes for the tape to shear from the test panel is recorded. The result is typically reported in minutes or hours. A longer time indicates higher shear strength.

3. Loop Tack Test (based on ASTM D6195)

This test measures the immediate tackiness of an adhesive with minimal pressure and contact time.

• Specimen Preparation: A strip of adhesive tape of a standard width (e.g., 25 mm) is formed into a loop with the adhesive side facing out.

• Testing: The ends of the loop are clamped in the upper jaw of a tensile tester. A clean test probe or a standard surface (e.g., a glass plate) is placed in the lower jaw. The loop is brought into contact with the test surface at a controlled speed.

• Data Analysis: The maximum force required to separate the loop from the surface immediately after contact is recorded as the loop tack value, typically in Newtons (N).

Visualizing the Performance Relationship

The interplay between the monomer structure and the resulting adhesive properties can be visualized as a logical flow.

Caption: Monomer selection's impact on adhesive properties.

The experimental workflow for evaluating these adhesives follows a standardized procedure to ensure reliable and reproducible results.

Caption: Experimental workflow for adhesive performance testing.

References

• 1. Synthesis and Properties of Water-Based Acrylic Adhesives with a Variable Ratio of 2-Ethylhexyl Acrylate and n-Butyl Acrylate for Application in Glass Bottle Labels | MDPI [mdpi.com]
• 2. upcommons.upc.edu [upcommons.upc.edu]

A Comparative Guide to the Electronic Properties and Ion Adsorption of Octyl Acrylate: A DFT Perspective

For researchers, scientists, and drug development professionals, understanding the molecular interactions of acrylates is paramount for the design of advanced functional materials. This guide provides a detailed comparison of the electronic properties and ion adsorption characteristics of 2-octyl acrylate (2-OA), drawing on data from a comprehensive Density Functional Theory (DFT) study. The findings are compared with those of isobornyl acrylate (IBOA) to offer a broader context for material selection and development.

Comparative Analysis of Electronic Properties and Ion Adsorption

The electronic and adsorption properties of 2-octyl acrylate were investigated in the presence of chloride (Cl⁻), sodium (Na⁺), and magnesium (Mg²⁺) ions.[1][2][3] A comparative analysis with isobornyl acrylate reveals distinct behaviors influenced by both the monomer structure and the nature of the interacting ion.

Monomer	Ion	Adsorption Energy (eV)	HOMO (eV)	LUMO (eV)	Energy Gap (eV)
2-Octyl Acrylate (2-OA)	None	-	-5.93	-0.65	5.28
Cl⁻	-0.4 to -0.8	-5.71	-1.09	4.62
Na⁺	-1.0 to -1.5	-6.23	-0.87	5.36
Mg²⁺	-2.5 to -3.5	-7.89	-2.83	5.06
Isobornyl Acrylate (IBOA)	None	-	-6.01	-0.54	5.47
Cl⁻	-0.5 to -1.0	-5.82	-1.22	4.60
Na⁺	-1.2 to -1.8	-6.34	-0.98	5.36
Mg²⁺	-2.8 to -4.0	-8.16	-3.01	5.15

Note: Adsorption energies are presented as ranges, reflecting interactions at different sites on the monomers. The electronic properties (HOMO, LUMO, Energy Gap) are for the most stable adsorption configurations.

The data indicates that Mg²⁺ ions exhibit the strongest interactions with both monomers due to their high charge density.[1][2][3] This is followed by Na⁺ and then Cl⁻, which shows the weakest adsorption.[1][2][3] The adsorption of ions significantly impacts the electronic properties of the monomers. Notably, Mg²⁺ dramatically lowers both the HOMO and LUMO energy levels, leading to a stabilization of the system.[1][2][3]

Experimental and Computational Protocols

The presented data is based on Density Functional Theory (DFT) calculations. The following section details the computational methodology employed in the source study.

Computational Methodology:

The electronic structure calculations were performed using the Vienna Ab initio Simulation Package (VASP). The interactions between ions and the acrylate monomers were modeled using the projector augmented-wave (PAW) method. The Perdew–Burke–Ernzerhof (PBE) functional within the generalized gradient approximation (GGA) was used to describe the exchange-correlation energy. A plane-wave basis set with a kinetic energy cutoff of 400 eV was employed. The structures were relaxed until the forces on each atom were less than 0.01 eV/Å. To avoid interactions between periodic images, a vacuum spacing of at least 15 Å was used.

Visualizing the Computational Workflow and Adsorption Interactions

To better understand the process of a DFT study and the resulting interactions, the following diagrams were generated.

Caption: Workflow of the DFT study on ion adsorption on 2-octyl acrylate.

Caption: Comparison of ion adsorption strength on 2-octyl acrylate.

Conclusion

The DFT calculations reveal a clear trend in ion adsorption on 2-octyl acrylate, with the strength of interaction following the order Mg²⁺ > Na⁺ > Cl⁻.[1][2][3] This preferential adsorption significantly modulates the electronic properties of the monomer, a crucial consideration for applications in coatings, marine environments, and biofouling resistance.[1][2][3] The comparative data with isobornyl acrylate underscores the role of the monomer's chemical structure in these interactions. This guide provides foundational data for researchers to inform the design and optimization of polymer-based materials with tailored surface-specific properties.

References

• 1. mdpi.com [mdpi.com]
• 2. Cl-, Na+ and Mg2+ Adsorption and Electronic Properties on 2-Octyl Acrylate and Isobornyl Acrylate Monomers: A Comprehensive DFT Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Validating Octyl Acrylate Synthesis: A Spectroscopic Comparison Guide

For researchers and professionals in polymer science and drug development, the precise synthesis and characterization of monomers like octyl acrylate are critical. This guide provides a comprehensive comparison of synthetic routes for octyl acrylate and details the spectroscopic techniques used to validate its successful synthesis. Experimental data and detailed protocols are presented to offer a practical resource for laboratory applications.

Synthesis of Octyl Acrylate: A Comparative Overview

The most common method for synthesizing octyl acrylate is the direct esterification of acrylic acid with n-octanol. This reaction is typically catalyzed by an acid and driven to completion by the removal of water. An alternative, greener approach involves the use of enzymatic catalysts, such as lipases, which can offer high selectivity and milder reaction conditions.

Table 1: Comparison of Octyl Acrylate Synthesis Methods

Parameter	Standard Acid-Catalyzed Esterification	Enzymatic (Lipase-catalyzed) Esterification
Reactants	Acrylic Acid, n-Octanol	Acrylic Acid, n-Octanol
Catalyst	Sulfuric acid or p-toluenesulfonic acid	Immobilized Lipase (e.g., from Candida antarctica)
Reaction Temperature	80-120 °C[1]	40-60 °C
Reaction Time	6-10 hours[2]	24-72 hours
Yield	>95%[1]	Generally high, can exceed 90%
Purity	≥99% after purification[1]	High, often requires less intensive purification
Key Advantages	High yield, established process	Mild conditions, high selectivity, environmentally friendly
Key Disadvantages	Harsh acidic conditions, potential for side reactions	Longer reaction times, cost of enzyme

Spectroscopic Validation of Octyl Acrylate

Successful synthesis of octyl acrylate is confirmed through a combination of spectroscopic techniques. Each method provides unique information about the molecular structure of the product, and together they offer a comprehensive validation.

Experimental Workflow for Synthesis and Validation

Caption: Experimental workflow for the synthesis and spectroscopic validation of octyl acrylate.

Logical Relationship of Spectroscopic Confirmation

Caption: Logical relationship of how different spectroscopic techniques confirm the successful synthesis of octyl acrylate.

Detailed Spectroscopic Data

The following tables summarize the key spectroscopic data used to confirm the identity and purity of synthesized octyl acrylate.

Table 2: FTIR Spectroscopy Data for Octyl Acrylate

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)
C=O (Ester)	Stretch	~1725
C=C (Alkene)	Stretch	~1635
C-O (Ester)	Stretch	~1180
=C-H (Alkene)	Bend	~985
C-H (Alkane)	Stretch	2850-2960

Table 3: ¹H and ¹³C NMR Spectroscopy Data for Octyl Acrylate

¹H NMR	¹³C NMR
Chemical Shift (ppm)	Assignment
6.39 (dd)	=CH₂ (trans)
6.12 (dd)	-CH=
5.82 (dd)	=CH₂ (cis)
4.15 (t)	-O-CH₂-
1.66 (quint)	-O-CH₂-CH₂-
1.29 (m)	-(CH₂)₅-
0.88 (t)	-CH₃

Note: Chemical shifts are approximate and can vary slightly based on the solvent and instrument used.

Table 4: Mass Spectrometry Data for Octyl Acrylate

Ionization Mode	Molecular Formula	Calculated Molar Mass ( g/mol )	Observed Molecular Ion (m/z)	Key Fragment Ions (m/z)
Electron Ionization (EI)	C₁₁H₂₀O₂	184.27	184	112, 83, 70, 55, 41

The mass spectrum for n-octyl acrylate is available in the NIST WebBook[3].

Experimental Protocols

Synthesis of Octyl Acrylate via Acid-Catalyzed Esterification

• Reaction Setup : To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add acrylic acid, n-octanol (in a slight molar excess, e.g., 1.1 equivalents), a catalytic amount of p-toluenesulfonic acid (e.g., 1-2 mol%), and a polymerization inhibitor (e.g., hydroquinone monomethyl ether).[1]

• Reaction : Heat the mixture to reflux (typically 80-120 °C).[1] Water produced during the esterification will be azeotropically removed and collected in the Dean-Stark trap. Monitor the reaction progress by measuring the amount of water collected.

• Workup : Once the theoretical amount of water has been collected, cool the reaction mixture to room temperature.

• Neutralization and Washing : Neutralize the acidic catalyst by washing the organic layer with a saturated sodium bicarbonate solution. Subsequently, wash with water to remove any remaining salts and unreacted octanol.[1]

• Purification : Dry the organic layer over an anhydrous salt (e.g., MgSO₄), filter, and purify by fractional distillation under reduced pressure to obtain pure octyl acrylate.[1] A purity of ≥99% can be achieved with this method.[1]

Spectroscopic Analysis Protocols

FTIR Spectroscopy (Attenuated Total Reflectance - ATR)

• Sample Preparation : Place a small drop of the purified octyl acrylate directly onto the ATR crystal.

• Data Acquisition : Acquire the spectrum over a range of 4000-400 cm⁻¹.

• Analysis : Identify the characteristic absorption bands for the ester and alkene functional groups and confirm the absence of the broad -OH stretch from the starting materials.

NMR Spectroscopy

• Sample Preparation : Dissolve a small amount of the purified octyl acrylate in a deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Data Acquisition : Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer.

• Analysis : Assign the peaks in both spectra and confirm that the chemical shifts and splitting patterns are consistent with the structure of octyl acrylate.

Mass Spectrometry (GC-MS)

• Sample Preparation : Dilute a small amount of the purified octyl acrylate in a suitable solvent (e.g., dichloromethane).

• Data Acquisition : Inject the sample into a gas chromatograph coupled to a mass spectrometer (GC-MS).

• Analysis : Analyze the resulting mass spectrum to confirm the molecular weight of octyl acrylate from the molecular ion peak and compare the fragmentation pattern to known spectra.[4]

References

• 1. epluschemical.com [epluschemical.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 2-Propenoic acid, octyl ester [webbook.nist.gov]
• 4. Octyl acrylate | C11H20O2 | CID 17258 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of Bio-Based vs. Petroleum-Based Octyl Acrylate for Researchers

In the ever-evolving landscape of polymer science, the push for sustainable materials has led to the development of bio-based alternatives to traditional petroleum-derived monomers. This guide provides a detailed comparative study of bio-based 2-octyl acrylate (2-OA) and its petroleum-based counterpart, 2-ethylhexyl acrylate (2-EHA). Both are key monomers in the production of adhesives, coatings, and other specialty polymers. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of their synthesis, properties, performance, and environmental impact, supported by experimental data and detailed methodologies.

Monomer Synthesis and Origin

Bio-Based 2-Octyl Acrylate (2-OA): The primary route to bio-based 2-OA involves the use of castor oil, a non-edible and renewable feedstock. The process begins with the hydrolysis of castor oil to yield ricinoleic acid. This is then subjected to a cracking process to produce 2-octanol, which is subsequently esterified with acrylic acid to form 2-octyl acrylate. This bio-based monomer boasts a biocontent of approximately 73%.[1][2]

Petroleum-Based 2-Ethylhexyl Acrylate (2-EHA): In contrast, 2-EHA is synthesized from petroleum-derived raw materials. The process typically involves the esterification of acrylic acid with 2-ethylhexanol, which is produced from propylene via the oxo process.[3]

Physicochemical Properties

A direct comparison of the physicochemical properties of 2-OA and 2-EHA is crucial for understanding their behavior in polymerization and formulation.

Property	Bio-Based 2-Octyl Acrylate (2-OA)	Petroleum-Based 2-Ethylhexyl Acrylate (2-EHA)	Test Method
Molecular Formula	C₁₁H₂₀O₂	C₁₁H₂₀O₂	-
Molecular Weight	184.28 g/mol [4]	184.28 g/mol [5]	-
Appearance	Clear, colorless liquid[6]	Clear, colorless liquid[3][7]	Visual
Purity	≥99.5%	≥99.6%[3]	Gas Chromatography
Density @ 20°C	0.885 g/cm³[8]	0.885 g/cm³[3]	ASTM D4052
Boiling Point @ 1013 mbar	227.7°C[9]	216°C[3]	ASTM D1078
Viscosity @ 20°C	1.924 mPa·s[8]	1.7 mPa·s[3]	ASTM D445
Refractive Index nD @ 20°C	1.434[10]	1.435[3]	ASTM D1218
Water Solubility @ 25°C	0.01 g/L[4]	<0.1 g/100 mL[11]	OECD 105
Homopolymer Tg	-44°C to -47°C[8]	-70°C[12]	DSC
Bio-based Content	73%[2]	0%	ISO 16620

Performance in Polymer Applications

While chemically similar, the subtle structural differences between 2-OA and 2-EHA can influence their polymerization behavior and the final properties of the resulting polymers.

Polymerization: Both monomers can be readily polymerized via free-radical polymerization techniques, such as emulsion and solution polymerization. However, studies have shown that 2-OA has a higher tendency for branching and crosslinking reactions compared to 2-EHA under similar conditions. This can lead to polymers with a higher gel content.[13]

Adhesive Properties: In pressure-sensitive adhesives (PSAs), the substitution of 2-EHA with 2-OA is not a direct one-for-one replacement. The higher gel content in 2-OA-based PSAs can affect their adhesive properties, such as tack, peel, and shear resistance.[3][9] However, 2-OA has been shown to offer improved shear resistance in some adhesive formulations.[14]

Coatings: In coatings, the hydrophobic nature of 2-OA can be advantageous, leading to improved water resistance and blanch resistance.[1] It has also been reported to enhance scrub resistance in coatings.[2]

Safety Profile: A significant advantage of bio-based 2-OA is its lower skin irritation potential compared to 2-EHA, which enhances operator safety during handling and formulation.[8]

Biodegradability

The biodegradability of the resulting polymers is a key consideration for their environmental impact. While specific comparative data for poly(2-OA) and poly(2-EHA) is limited, the general principles of acrylate polymer biodegradation can be applied. Acrylate polymers are generally considered to have low biodegradability due to their carbon-carbon backbone.[15] However, the bio-based origin of 2-OA may offer some advantages in terms of long-term environmental fate, although further research is needed to quantify this. Standardized testing, such as ASTM D5338, is essential to determine the aerobic biodegradation of these polymers under controlled composting conditions.[5][11][16]

Experimental Protocols

To facilitate further research and direct comparison, the following are detailed methodologies for key experiments.

Emulsion Polymerization of Octyl Acrylate

Objective: To synthesize a stable poly(octyl acrylate) latex via emulsion polymerization.

Materials:

• Octyl Acrylate (either 2-OA or 2-EHA)

• Deionized water

• Sodium dodecyl sulfate (SDS) - Surfactant

• Potassium persulfate (KPS) - Initiator

• Sodium bicarbonate - Buffer

Procedure:

• Preparation of Aqueous Phase: In a reaction vessel equipped with a mechanical stirrer, condenser, and nitrogen inlet, combine deionized water, SDS, and sodium bicarbonate.

• Nitrogen Purge: Purge the reactor with nitrogen for 30 minutes to remove oxygen.

• Heating: Heat the reactor to 80°C with constant stirring.

• Initiator Addition: Dissolve KPS in a small amount of deionized water and add it to the reactor.

• Monomer Feed: Gradually feed the octyl acrylate monomer into the reactor over a period of 3 hours.

• Reaction Completion: After the monomer feed is complete, maintain the reaction temperature at 80°C for an additional hour to ensure complete conversion.

• Cooling and Filtration: Cool the reactor to room temperature and filter the resulting latex to remove any coagulum.

Characterization Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Objective: To confirm the chemical structure of the monomer and the resulting polymer.

  • Sample Preparation: Dissolve a small amount of the sample in deuterated chloroform (CDCl₃).

  • Instrumentation: 500 MHz NMR spectrometer.

  • Analysis: Acquire ¹H and ¹³C NMR spectra to identify characteristic peaks of the acrylate and octyl groups.[16][17]

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • Objective: To identify the functional groups present in the monomer and polymer.

  • Sample Preparation: Place a drop of the liquid monomer or a thin film of the polymer on a KBr disc.

  • Instrumentation: FTIR spectrometer with an ATR accessory.

  • Analysis: Acquire spectra in the range of 4000-400 cm⁻¹ and identify characteristic absorption bands for C=O (ester), C-O, and C-H bonds.[16][18]

• Gel Permeation Chromatography (GPC):

  • Objective: To determine the molecular weight and molecular weight distribution (polydispersity index, PDI) of the polymer.

  • Sample Preparation: Dissolve the polymer in tetrahydrofuran (THF) at a concentration of 1-2 mg/mL and filter through a 0.2 µm syringe filter.[19]

  • Instrumentation: GPC system with a refractive index (RI) detector.

  • Columns: Polystyrene-divinylbenzene (PS-DVB) columns.

  • Mobile Phase: THF at a flow rate of 1 mL/min.

  • Calibration: Use polystyrene standards for calibration.

• Thermal Analysis (DSC and TGA):

  • Objective: To determine the glass transition temperature (Tg) and thermal stability of the polymer.

  • Differential Scanning Calorimetry (DSC):

    • Sample Preparation: Seal 5-10 mg of the polymer in an aluminum pan.

    • Procedure: Heat the sample from -100°C to 150°C at a heating rate of 10°C/min under a nitrogen atmosphere. The Tg is determined from the inflection point of the heat flow curve.[20]

  • Thermogravimetric Analysis (TGA):

    • Sample Preparation: Place 5-10 mg of the polymer in a ceramic pan.

    • Procedure: Heat the sample from room temperature to 600°C at a heating rate of 10°C/min under a nitrogen atmosphere. This will determine the decomposition temperature of the polymer.[20]

• Polymer Film Property Testing:

  • Tensile Properties (ASTM D638):

    • Sample Preparation: Cast a film of the polymer latex and dry it to a constant weight. Cut dumbbell-shaped specimens from the film.[21][22]

    • Procedure: Use a universal testing machine to measure the tensile strength, elongation at break, and Young's modulus of the film.[23][24]

  • Water Absorption (ASTM D570):

    • Sample Preparation: Use circular or rectangular specimens of the polymer film.

    • Procedure: Dry the specimens and weigh them. Immerse them in distilled water at 23°C for 24 hours. Remove, pat dry, and reweigh to determine the percentage of water absorption.[25][26][27][28]

• Biodegradation Testing (ASTM D5338):

  • Objective: To determine the aerobic biodegradation of the polymer under controlled composting conditions.

  • Procedure: Mix the polymer with a mature compost inoculum and incubate at a thermophilic temperature (e.g., 58°C). The amount of carbon dioxide evolved over time is measured and compared to the theoretical maximum to calculate the percentage of biodegradation.[5][11][16][29][30]

Visualizations

Caption: Experimental workflow for the comparative study.

References

• 1. Reactivity of Acrylamides Causes Cytotoxicity and Activates Oxidative Stress Response - PMC [pmc.ncbi.nlm.nih.gov]
• 2. basf.com [basf.com]
• 3. jamorin.com [jamorin.com]
• 4. epluschemical.com [epluschemical.com]
• 5. synthomer.com [synthomer.com]
• 6. hefengchemical.com [hefengchemical.com]
• 7. adakem.com [adakem.com]
• 8. download.basf.com [download.basf.com]
• 9. 2-Octyl acrylate | 42928-85-8 [chemnet.com]
• 10. 2-OCTYL ACRYLATE|42928-85-8 - MOLBASE Encyclopedia [m.molbase.com]
• 11. 2-Ethylhexyl acrylate | 103-11-7 [chemicalbook.com]
• 12. lgchemon.com [lgchemon.com]
• 13. spectrabase.com [spectrabase.com]
• 14. specialchem.com [specialchem.com]
• 15. Current status on the biodegradability of acrylic polymers: microorganisms, enzymes and metabolic pathways involved - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Random Copolymers Based on 2‐Ethylhexyl Acrylate Exhibit Unusual Glass Transition Breadth and Facile Autonomous Self‐Healing over a Broad Composition Range - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ias.ac.in [ias.ac.in]
• 18. spectroscopyonline.com [spectroscopyonline.com]
• 19. ASTM D638 Standard Test Method for Tensile Properties of Plastics [ssi.shimadzu.com]
• 20. researchgate.net [researchgate.net]
• 21. borgoltz.aoe.vt.edu [borgoltz.aoe.vt.edu]
• 22. micomlab.com [micomlab.com]
• 23. zwickroell.com [zwickroell.com]
• 24. ASTM D638 and ISO 527 Standards for Tensile Strength Testing [pacorr.com]
• 25. Water Absorption ASTM D570 [intertek.com]
• 26. micomlab.com [micomlab.com]
• 27. standards.iteh.ai [standards.iteh.ai]
• 28. specialchem.com [specialchem.com]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]

A Comparative Analysis of Octyl Acrylate Polymers: Evaluating UV Stability and Shear Resistance for High-Performance Applications

For researchers, scientists, and drug development professionals, the selection of appropriate polymers is a critical factor in ensuring the stability, efficacy, and longevity of advanced formulations and devices. Octyl acrylate polymers have emerged as a significant class of materials, prized for their flexibility, hydrophobicity, and adhesive properties. This guide provides an objective comparison of the ultraviolet (UV) stability and shear resistance of octyl acrylate polymers against common alternatives, supported by experimental data and detailed methodologies.

Octyl acrylate, a versatile monomer, is known for imparting desirable characteristics to polymers, including a low glass transition temperature and good weatherability.[1][2] Its branched eight-carbon side chain provides steric hindrance that can protect the polymer backbone from environmental stressors, contributing to enhanced stability.[3] This guide will delve into the performance of octyl acrylate-based polymers in comparison to other widely used acrylates such as 2-ethylhexyl acrylate (2-EHA), butyl acrylate, and isobornyl acrylate, as well as silicone-based polymers, which are often considered in applications requiring high stability.

Comparative Analysis of UV Stability

The ability of a polymer to withstand degradation from UV radiation is crucial for applications exposed to sunlight, including transdermal patches, outdoor sensors, and coatings for medical devices. UV degradation can lead to discoloration, loss of mechanical strength, and changes in chemical structure, ultimately compromising the performance and safety of the product.[4][5]

Accelerated weathering tests, such as those outlined in ASTM G155, are commonly used to simulate the effects of prolonged sun exposure in a laboratory setting.[6][7] These tests typically involve exposing polymer samples to a controlled spectrum of light, temperature, and humidity, while monitoring changes in properties like color and gloss.

While direct, side-by-side comparative studies with comprehensive quantitative data are not always readily available in published literature, the following table synthesizes available data and typical performance characteristics of various polymers subjected to UV stability testing. The change in color (Delta E) is a key metric, where a lower value indicates better color stability.[8] Gloss retention is another important indicator of surface integrity.

Polymer System	Typical Change in Color (ΔE) after 1000 hours (ASTM G155)	Typical Gloss Retention (%) after 1000 hours (ASTM G155)	Key Observations
Poly(octyl acrylate)	Low to Moderate	High	The hindered tertiary carbon structure of octyl acrylate contributes to restricted oxidative degradation pathways, leading to good UV stability.[3]
Poly(2-ethylhexyl acrylate)	Low to Moderate	High	As a structural isomer of octyl acrylate, 2-EHA also demonstrates good weathering characteristics and UV resistance.[9] Copolymers with UV-absorbing monomers can further enhance stability.[10]
Poly(butyl acrylate)	Moderate	Moderate to High	While a common "soft" monomer, poly(butyl acrylate) can be more susceptible to photodegradation compared to its longer-chain counterparts.[11][12]
Poly(isobornyl acrylate)	Low	Very High	The bulky, bridged cyclic structure of isobornyl acrylate provides significant steric hindrance, contributing to strong UV resistance.[13][14]
Silicone Polymers	Very Low	Very High	The silicon-oxygen backbone of silicone polymers is inherently more resistant to UV degradation than the carbon-carbon backbone of acrylic polymers.[1] However, some changes like chain hardening or softening can occur under intense UV radiation.[1]

Note: The values presented are typical ranges and can vary significantly based on the specific formulation, including the presence of UV stabilizers, antioxidants, and other additives.

Comparative Analysis of Shear Resistance

Shear resistance, or cohesion, is a critical property for applications such as pressure-sensitive adhesives (PSAs) used in medical tapes and drug delivery systems. It represents the ability of the adhesive to resist flow or slippage when subjected to a parallel force.[15] Insufficient shear strength can lead to device migration or failure of the adhesive bond.

The lap shear test, standardized by methods like ASTM D1002, is a common technique to quantify the shear strength of an adhesive bonded between two substrates.[16][17] The results are typically reported in megapascals (MPa) or pounds per square inch (psi).

The following table provides a comparative overview of the shear resistance of adhesives formulated with different polymers.

Polymer System	Typical Lap Shear Strength (MPa) (ASTM D1002)	Key Observations
Poly(octyl acrylate)-based Adhesive	0.5 - 2.0	The branched structure of octyl acrylate can enhance cohesive strength compared to linear acrylates.[3] Shear properties can be tailored by copolymerization.
Poly(2-ethylhexyl acrylate)-based Adhesive	0.4 - 1.8	Performance is often comparable to octyl acrylate-based adhesives. Increasing 2-EHA content in copolymers can influence shear resistance.[6][9]
Poly(butyl acrylate)-based Adhesive	0.2 - 1.5	Generally exhibits lower cohesive strength compared to longer-chain acrylates but can be improved through copolymerization with "hard" monomers.[3][11]
Poly(isobornyl acrylate) Copolymers	1.0 - 5.0+	The high glass transition temperature and rigid structure of isobornyl acrylate significantly enhance the cohesive strength and shear resistance of copolymers.[18][19]
Silicone-based Adhesive	0.1 - 1.0	Silicone adhesives typically have lower shear strength than acrylics but offer other benefits like biocompatibility and a wide operating temperature range.[20] Silicone-acrylate copolymers can offer a balance of properties.[21][22]

Note: Shear strength is highly dependent on the specific formulation, including molecular weight, crosslinking density, and the presence of tackifiers.

Experimental Protocols

To ensure accurate and reproducible comparisons, standardized experimental protocols are essential. Below are detailed methodologies for the key experiments cited in this guide.

UV Stability Testing (Accelerated Weathering)

This protocol is based on the principles of ASTM G155: Standard Practice for Operating Xenon Arc Light Apparatus for Exposure of Materials .[6][7]

Workflow for UV Stability Testing.

Shear Resistance Testing (Lap Shear)

This protocol is based on the principles of ASTM D1002: Standard Test Method for Apparent Shear Strength of Single-Lap-Joint Adhesively Bonded Metal Specimens by Tension Loading .[16][17]

Workflow for Shear Resistance Testing.

Conclusion

The selection of a polymer for a specific application in research, drug development, or scientific instrumentation requires a thorough evaluation of its performance characteristics. Octyl acrylate polymers offer a compelling balance of properties, including good UV stability and shear resistance, making them suitable for a wide range of demanding applications.[1][3]

For applications requiring exceptional UV resistance and surface integrity, isobornyl acrylate copolymers and silicone polymers may present superior alternatives. When high cohesive strength is the primary concern, formulations incorporating isobornyl acrylate are particularly noteworthy. Conversely, for applications where flexibility and cost are key drivers, butyl acrylate and 2-ethylhexyl acrylate remain viable options, though often with a trade-off in performance.

This guide provides a framework for comparing these critical polymer properties. It is imperative for researchers to consider the specific requirements of their application and to conduct or consult targeted experimental studies using standardized methodologies to make the most informed material selection. The interplay between monomer composition, polymer architecture, and the final formulation's properties is complex, and a data-driven approach is paramount for success.

References

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. Degradation of ultra-high molecular weight poly(methyl methacrylate-co-butyl acrylate-co-acrylic acid) under ultra violet irradiation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. web.usm.my [web.usm.my]
• 7. ASTM D1002 Adhesive Lap Joint Shear Testing - ADMET [admet.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Butyl Acrylate uses: A key component in adhesives and coatings [tzgroupusa.com]
• 12. paint.org [paint.org]
• 13. foreverest.net [foreverest.net]
• 14. sfdchem.com [sfdchem.com]
• 15. mdpi.com [mdpi.com]
• 16. testresources.net [testresources.net]
• 17. micomlab.com [micomlab.com]
• 18. Isobornyl Acrylate: A Versatile Monomer in Modern Chemistry_Chemicalbook [chemicalbook.com]
• 19. researchgate.net [researchgate.net]
• 20. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 21. researchgate.net [researchgate.net]
• 22. WO2016123418A1 - Silicone acrylate compositions and methods of preparing the same - Google Patents [patents.google.com]

Cross-Validation of Experimental and Theoretical Properties of Octyl Acrylate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the experimental and theoretical physicochemical properties of octyl acrylate (also known as n-octyl acrylate). By presenting a side-by-side view of measured data and computational predictions, this document aims to offer a valuable resource for researchers in material science, polymer chemistry, and drug development, facilitating a deeper understanding of this versatile monomer.

Comparative Analysis of Physicochemical Properties

The following tables summarize the key experimental and theoretical properties of octyl acrylate. Experimental values have been collated from various chemical suppliers and databases, while theoretical values are derived from computational models and databases such as PubChem.

Table 1: Experimental Properties of n-Octyl Acrylate

Property	Value	Conditions
Density	0.876 g/cm³	at 25 °C
0.883 g/cm³	-
0.885 g/mL	at 25 °C
Boiling Point	~220 °C	at 760 mmHg
229 °C	at 760 mmHg
101-103 °C	at 2 Torr
57 °C	at 0.5 mmHg
Refractive Index	1.434 - 1.437	at 20 °C, 589.3 nm
1.438 - 1.442	at 25 °C
1.408	at 20 °C
Viscosity	1-3 mPa·s	at 25 °C
2.0 mPa·s	-
Melting Point	-58.7 °C	(estimate)
-90 °C	-

Table 2: Theoretical and Computed Properties of n-Octyl Acrylate

Property	Value	Source/Method
Molecular Weight	184.27 g/mol	Computed by PubChem 2.2[1]
XLogP3	4	Computed by XLogP3 3.0
Boiling Point	Predicted by various QSAR models	EPI Suite™ (MPBPWIN™)[2][3]
Density	Predicted by QSPR models	General QSPR models for organic compounds exist[4]
Refractive Index	Predicted by computational models	Machine learning and DFT-based models are available[5][6]
Viscosity	Predicted by computational models	Machine learning and graph-based models are available[7]
Topological Polar Surface Area	26.3 Ų	Computed by Cactvs 3.4.8.18
Hydrogen Bond Donor Count	0	Computed by Cactvs 3.4.8.18
Hydrogen Bond Acceptor Count	2	Computed by Cactvs 3.4.8.18
Rotatable Bond Count	9	Computed by Cactvs 3.4.8.18

Experimental Protocols

The determination of the experimental properties listed above is guided by standardized methodologies. The following are summaries of relevant ASTM International standard test methods.

2.1 Density of Liquid Chemicals

• ASTM D3505: Standard Test Method for Density or Relative Density of Pure Liquid Chemicals This method provides a simplified procedure for measuring the density of pure liquid chemicals. It is suitable for liquids with vapor pressures not exceeding 600 mm Hg at the equilibration temperature and viscosities not exceeding 15 cSt at 20°C. The method is often used for quality control and in research and development.

• ASTM D4052: Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter This standard covers the determination of density and relative density using a digital density meter. This method is applicable to petroleum distillates and viscous oils and is widely used for its accuracy and the small sample volume required.

2.2 Boiling Point of Organic Compounds

• ASTM D2887: Standard Test Method for Boiling Range Distribution of Petroleum Fractions by Gas Chromatography This method determines the boiling range distribution of petroleum products by gas chromatography. It is applicable to fractions with a final boiling point of 538°C or lower. The results are comparable to those from true boiling point distillation.

• ASTM D5399: Standard Test Method for Boiling Point Distribution of Hydrocarbon Solvents by Gas Chromatography This test method is specific to hydrocarbon solvents and covers the determination of their boiling point distribution using capillary gas chromatography. It is applicable to samples with a final boiling point up to 285°C.

2.3 Refractive Index of Liquids

• ASTM D1218: Standard Test Method for Refractive Index and Refractive Dispersion of Hydrocarbon Liquids This standard details the measurement of the refractive index of transparent and light-colored hydrocarbon liquids. It is accurate to four decimal places and is typically performed at temperatures between 20°C and 30°C.

• ASTM D1747: Standard Test Method for Refractive Index of Viscous Materials This method is designed for measuring the refractive index of viscous hydrocarbon liquids and melted solids at temperatures from 80°C to 100°C.

2.4 Viscosity of Liquids

• ASTM D445: Standard Test Method for Kinematic Viscosity of Transparent and Opaque Liquids (and Calculation of Dynamic Viscosity) This is a widely used method for determining the kinematic viscosity of liquid petroleum products. It involves measuring the time for a volume of liquid to flow under gravity through a calibrated glass capillary viscometer. The dynamic viscosity can be calculated from the kinematic viscosity and the density of the liquid.

• ASTM D2196: Standard Test Methods for Rheological Properties of Non-Newtonian Materials by Rotational Viscometer This standard is applicable for determining the viscosity and other rheological properties of non-Newtonian materials using a rotational viscometer.

Visualization of Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of experimental and theoretical properties of a chemical compound like octyl acrylate.

Caption: Workflow for cross-validating experimental and theoretical properties.

Discussion

The comparison between experimental and theoretical data reveals a good general agreement, though variations exist depending on the specific property and the prediction method employed. For instance, the boiling point of octyl acrylate is reported over a range of temperatures at different pressures experimentally, which highlights the importance of specifying conditions. Theoretical predictions from models like those in EPI Suite™ provide a single value under standard conditions, which serves as a useful estimate but may not capture the nuances of real-world measurements.

Similarly, properties like density and refractive index are temperature-dependent, and experimental values reflect this. Computational models can often predict properties at various temperatures, but their accuracy may vary. The discrepancies between experimental and theoretical values can arise from several factors, including the limitations of the computational models, the purity of the experimental sample, and the precision of the measurement techniques.

For researchers, the theoretical predictions are invaluable for high-throughput screening and for gaining insights into structure-property relationships. However, experimental validation remains the gold standard for obtaining accurate property data for critical applications. The detailed experimental protocols provided by organizations like ASTM International are essential for ensuring the reproducibility and reliability of these measurements.

References

• 1. Octyl acrylate | C11H20O2 | CID 17258 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemsafetypro.com [chemsafetypro.com]
• 3. In Silico Prediction of Physicochemical Properties of Environmental Chemicals Using Molecular Fingerprints and Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epluschemical.com [epluschemical.com]
• 5. ramprasad.mse.gatech.edu [ramprasad.mse.gatech.edu]
• 6. Benchmarking DFT approaches for the calculation of polarizability inputs for refractive index predictions in organic polymers - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. A New Machine-Learning Tool for Fast Estimation of Liquid Viscosity. Application to Cosmetic Oils - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Mechanical Properties of Octyl Acrylate and n-Octyl Cyanoacrylate Adhesives

In the realm of adhesive science, both octyl acrylate and n-octyl cyanoacrylate find distinct and critical applications, largely dictated by their differing mechanical properties. While octyl acrylate-based adhesives are predominantly utilized in pressure-sensitive applications requiring flexibility and tack, n-octyl cyanoacrylate is a key component in medical-grade adhesives valued for its rapid bonding and biocompatibility. This guide provides a detailed comparison of their mechanical characteristics, supported by experimental data and standardized testing protocols, to aid researchers, scientists, and drug development professionals in material selection and application development.

Executive Summary

A direct quantitative comparison of the mechanical properties of octyl acrylate and n-octyl cyanoacrylate adhesives is challenging due to their use in fundamentally different applications and the proprietary nature of many commercial formulations. However, by collating data from various studies and technical sources, a general understanding of their performance can be established.

n-Octyl cyanoacrylate adhesives, particularly the 2-octyl cyanoacrylate isomer, are characterized by their high tensile strength and rapid curing, making them suitable for demanding applications such as wound closure. They are generally more rigid than acrylate adhesives but offer superior bond strength in tensile and shear modes.

Octyl acrylate adhesives, typically formulated as pressure-sensitive adhesives (PSAs), prioritize flexibility, peel adhesion, and tack over high cohesive strength. Their mechanical properties are highly tunable through copolymerization and the inclusion of additives.

Quantitative Mechanical Properties

The following table summarizes available data on the key mechanical properties of octyl acrylate and n-octyl cyanoacrylate adhesives. It is important to note that these values are representative and can vary significantly based on the specific formulation, substrate, and testing conditions.

Mechanical Property	Octyl Acrylate Adhesive (Representative Values for PSAs)	n-Octyl Cyanoacrylate Adhesive (Representative Values for Medical Adhesives)	Test Method
Tensile Strength	Lower; typically not the primary performance metric.	Higher; comparable to 5-0 monofilament sutures.[1] Can be on the order of several megapascals (MPa).	ASTM D897 / D2095
Shear Strength	Variable; can range from low to moderate depending on formulation.	Generally high; provides strong bonding between substrates.[2]	ASTM D1002 / D3163
Peel Strength	High; a primary performance characteristic for PSAs.	Lower than PSAs; designed for strong cohesive bonding rather than peeling.	ASTM D903
Elongation at Break	High; designed for flexibility and conformability.	Lower; forms a more rigid bond.	ASTM D897 / D2095
Young's Modulus	Low; indicative of a flexible and soft adhesive.	High; indicative of a more rigid material.	ASTM D897 / D2095

Experimental Protocols

The mechanical properties of adhesives are determined using standardized test methods to ensure comparability and reproducibility of results. The following are detailed methodologies for key experiments.

Tensile Strength Testing (ASTM D897 / D2095)

Objective: To determine the maximum tensile stress an adhesive bond can withstand before failure.

Methodology:

• Specimen Preparation: The adhesive is applied between two rigid substrates (e.g., metal or plastic) to form a butt joint.[3] The dimensions of the substrates and the bond line thickness are strictly controlled.

• Curing: The adhesive is allowed to cure according to the manufacturer's specifications, under controlled temperature and humidity.

• Testing: The bonded specimen is placed in a universal testing machine. A tensile load is applied at a constant rate of crosshead movement until the bond fails.[1]

• Data Acquisition: The maximum load at failure is recorded. Tensile strength is calculated by dividing the maximum load by the bond area. Elongation at break and Young's modulus can also be determined from the stress-strain curve.

Shear Strength Testing (ASTM D1002 / D3163)

Objective: To measure the shear strength of an adhesive bond between two substrates.

Methodology:

• Specimen Preparation: Two overlapping substrates (e.g., metal plates or plastic sheets) are bonded together with the adhesive, creating a single lap shear specimen.

• Curing: The adhesive is cured as per the manufacturer's instructions.

• Testing: The specimen is mounted in the grips of a universal testing machine. A tensile load is applied to the ends of the specimen, which induces a shear stress on the adhesive bond. The load is increased at a constant rate until the bond fails.

• Data Acquisition: The maximum load at failure is recorded. Shear strength is calculated by dividing the maximum load by the bonded area.

Peel Strength Testing (ASTM D903)

Objective: To determine the force required to peel a flexible substrate from a rigid substrate at a specified angle and speed.

Methodology:

• Specimen Preparation: A strip of a flexible material is bonded to a rigid panel using the adhesive. A portion of the flexible strip is left unbonded to serve as a pull tab.

• Curing: The adhesive is allowed to cure fully.

• Testing: The rigid panel is clamped in a fixture, and the free end of the flexible strip is clamped in the movable grip of a universal testing machine. The strip is then peeled from the panel at a constant speed (typically 180° peel angle).

• Data Acquisition: The force required to peel the strip is recorded as a function of the peel distance. The average peel force over a specified length is reported as the peel strength, typically in Newtons per meter (N/m) or pounds per inch (ppi).

Comparative Analysis Workflow

The following diagram illustrates the logical workflow for comparing the mechanical properties of octyl acrylate and n-octyl cyanoacrylate adhesives.

References

• 1. Tensile strength of wound closure with cyanoacrylate glue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. specialchem.com [specialchem.com]
• 3. Tensile strength of adhesives in peripheral nerve anastomoses: an in vitro biomechanical evaluation of four different neurorrhaphies - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Octyl Acrylate

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemicals like octyl acrylate are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step procedures for the safe disposal of octyl acrylate, minimizing risks and ensuring adherence to regulatory standards.

Octyl acrylate is a colorless liquid with low volatility, commonly used in the manufacturing of coatings, adhesives, and sealants.[1] While versatile, it presents several hazards, including causing skin and eye irritation, potential allergic skin reactions, and respiratory irritation.[2][3][4] It is also recognized as being toxic to aquatic life with long-lasting effects.[2][5] Therefore, meticulous disposal procedures are not just a matter of regulatory compliance but a critical component of responsible laboratory practice.

Immediate Safety and Handling

Before initiating any disposal procedure, it is crucial to be equipped with the appropriate personal protective equipment (PPE) and to work in a suitable environment.

Personal Protective Equipment (PPE) and Handling Precautions:

Item	Specification	Rationale
Gloves	Chemical-resistant gloves (e.g., nitrile, neoprene)	To prevent skin contact, which can cause irritation and allergic reactions.[2][3]
Eye Protection	Safety goggles or a face shield	To protect against splashes that can cause serious eye irritation.[2][3][4]
Protective Clothing	Lab coat, apron, or chemical-resistant suit	To minimize exposure to clothing and skin.[1]
Work Area	A well-ventilated area or a fume hood	To reduce the risk of inhaling vapors, which can cause respiratory irritation.[1][3]

Storage and Incompatible Materials:

• Store octyl acrylate in a cool, dry, and dark place, away from direct sunlight and heat sources to prevent polymerization.[1][3]

• Keep containers tightly closed and in a well-ventilated area.[5]

• It should be stored separately from strong oxidants, as it can react violently with them.[3]

• Avoid all sources of ignition, such as heat, sparks, and open flames, as the substance is combustible.[2][5]

Step-by-Step Disposal Protocol

The following protocol outlines the detailed steps for the safe disposal of unused octyl acrylate and contaminated materials. This procedure is designed to be followed meticulously to ensure the safety of laboratory personnel and the protection of the environment.

Protocol for Octyl Acrylate Disposal

1. Waste Collection:

• Unused Product: Collect any unused octyl acrylate in its original container or a designated, compatible, and clearly labeled waste container. Suitable containers are made of glass or high-density polyethylene.[1]
• Contaminated Materials: Place any materials contaminated with octyl acrylate (e.g., absorbent pads, gloves, lab coats) into a separate, sealed, and clearly labeled hazardous waste container.[3] Do not mix with other waste streams.
• Labeling: Label all waste containers clearly with "Hazardous Waste," "Octyl Acrylate," and any other identifiers required by your institution's waste management program.

2. Spill Management and Cleanup:

• Immediate Action: In the event of a spill, evacuate unnecessary personnel and ensure the area is well-ventilated.[2] Remove all sources of ignition.[3]
• Containment: Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[6] Do not use combustible materials.
• Collection: Carefully collect the absorbed material using non-sparking tools and place it into a suitable, closed container for disposal.[3]
• Decontamination: Clean the spill area thoroughly with water and detergents, ensuring compliance with environmental regulations for cleaning operations.[2][5] All cleaning materials must also be disposed of as hazardous waste.

3. Final Disposal:

• Professional Disposal Service: Arrange for the disposal of all octyl acrylate waste through a licensed and certified hazardous waste disposal company.[7]
• Regulatory Compliance: Ensure that all disposal activities comply with local, state, and federal regulations.[1] Do not discharge octyl acrylate into drains, sewers, or the environment.[2][3]
• Incineration: A common and effective method for the final disposal of octyl acrylate is controlled incineration at a licensed facility, which may include flue gas scrubbing to neutralize harmful byproducts.[3]

4. Contaminated Packaging:

• Empty containers should be triple-rinsed (or the equivalent).[3]
• The rinsate should be collected and disposed of as hazardous waste.
• After proper cleaning, the packaging may be offered for recycling or reconditioning. Alternatively, it can be punctured to prevent reuse and disposed of in a sanitary landfill if permitted by local regulations.[3]

Disposal Workflow

The following diagram illustrates the logical flow of the decision-making and operational steps involved in the proper disposal of octyl acrylate.

Caption: A workflow diagram outlining the key stages for the safe disposal of octyl acrylate.

References

• 1. epluschemical.com [epluschemical.com]
• 2. download.basf.com [download.basf.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. download.basf.com [download.basf.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. capotchem.cn [capotchem.cn]

Essential Safety and Logistics for Handling Octyl Acrylate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling chemicals like Octyl acrylate. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure research environment.

Octyl acrylate is a colorless liquid utilized in the production of polymers, coatings, adhesives, and sealants.[1] While versatile, it presents several hazards, including causing skin irritation, serious eye irritation, and potential allergic skin reactions.[2][3][4] It may also cause respiratory irritation and is toxic to aquatic life with long-lasting effects.[2][4][5] Therefore, strict adherence to safety protocols is crucial.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the first line of defense against exposure to Octyl acrylate. The following table summarizes the recommended PPE for handling this chemical.

PPE Category	Recommended Specifications	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber, Neoprene). Inspect gloves for any damage before use.	To prevent skin contact, which can cause irritation and allergic reactions.[4]
Eye and Face Protection	Safety glasses with side shields or chemical splash goggles. A face shield may be required for large volumes.	To protect against splashes that can cause serious eye irritation.[2][3][6]
Skin and Body Protection	Lab coat, long-sleeved clothing, or chemical-resistant apron. Closed-toe shoes are mandatory.	To minimize skin exposure and prevent contamination of personal clothing.[1][7]
Respiratory Protection	Use in a well-ventilated area or under a chemical fume hood to avoid inhaling vapors.[1] If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is recommended.	To prevent respiratory irritation.[2][3][5]

Safe Handling and Storage Protocols

Proper handling and storage procedures are critical to minimize risks associated with Octyl acrylate.

Handling:

• Ventilation: Always handle Octyl acrylate in a well-ventilated area or a certified chemical fume hood to minimize inhalation of vapors.[1]

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the appropriate PPE.[2]

• Grounding: Ground all transfer equipment to prevent electrostatic discharge, as the substance can form an explosive mixture with air.[2]

• Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or smoke in areas where the chemical is used.[8]

Storage:

• Location: Store in a cool, dry, well-ventilated area away from direct sunlight, heat, sparks, and open flames.[1][2]

• Temperature: The ideal storage temperature is between 15°C and 25°C (59°F to 77°F).[1]

• Containers: Keep containers tightly closed and store in compatible containers such as glass or high-density polyethylene.[1][8]

• Inhibitor Levels: Ensure adequate inhibitor and dissolved oxygen levels to prevent polymerization, which can be initiated by light, heat, or peroxides.[2][3]

Emergency and First Aid Procedures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Seek medical attention.[4]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation or a rash occurs, get medical attention.[4][5][8]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a physician, preferably an ophthalmologist.[2][4][6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water and drink one or two glasses of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4][6]

Spill and Disposal Plan

Proper containment and disposal are necessary to mitigate environmental hazards.

Spill Response:

• Evacuate and Ventilate: Evacuate non-essential personnel from the spill area. Ensure adequate ventilation.[4]

• Containment: For small spills, absorb the liquid with inert material such as sand, earth, or vermiculite.[8] For large spills, dike the area to prevent spreading.[2]

• Collection: Collect the absorbed material and place it in a suitable, labeled, and tightly closed container for disposal.[2][3]

• Decontamination: Clean the spill area thoroughly with water and detergents, observing environmental regulations.[2]

Disposal:

• Waste Classification: Octyl acrylate and any contaminated materials should be treated as hazardous waste.

• Disposal Method: Dispose of the waste at a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[3] Do not allow the product to enter drains or sewer systems.[3][4]

• Container Disposal: Contaminated containers should be triple-rinsed and can be offered for recycling or reconditioning. Alternatively, they can be punctured to render them unusable and disposed of in a sanitary landfill.[3]

Caption: Workflow for the safe handling of Octyl acrylate.

References

• 1. epluschemical.com [epluschemical.com]
• 2. download.basf.com [download.basf.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. capotchem.cn [capotchem.cn]
• 5. download.basf.com [download.basf.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. uah.edu [uah.edu]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]